Methyl 2-(3-amino-2-methyloxolan-3-YL)acetate

Core Science & Biosynthesis

Thermodynamic Stability of Amino-Oxolane Ester Building Blocks

The following technical guide details the thermodynamic stability profiles of amino-oxolane (aminotetrahydrofuran) ester building blocks.

Technical Guide for Medicinal Chemistry & Process Development

Executive Summary

Amino-oxolane (aminotetrahydrofuran) esters represent a critical class of conformationally constrained building blocks used to modulate the pharmacokinetic (PK) and pharmacodynamic (PD) properties of peptidomimetics and small molecule drugs. Unlike acyclic amino esters, the thermodynamic stability of these scaffolds is governed by the specific regiochemistry of the amino and carboxyl substituents on the tetrahydrofuran (THF) ring.

This guide categorizes amino-oxolane esters into three primary scaffolds, analyzing the thermodynamic drivers of their stability—specifically epimerization equilibrium , intramolecular cyclization , and hydrolytic susceptibility .

Structural Classification & Stability Profiles

The thermodynamic stability of amino-oxolane esters is dictated by the position of the functional groups relative to the ring oxygen. We classify them into three distinct Types:

Scaffold Type	Substitution Pattern	Stability Profile	Primary Thermodynamic Risk
Type I	3-Amino-THF-3-Carboxylate	High	Steric hindrance in coupling; chemically stable.
Type II	4-Amino-THF-3-Carboxylate	Moderate	Cis-to-Trans epimerization; Lactamization/DKP formation.
Type III	3-Amino-THF-2-Carboxylate	Low	Rapid C2 epimerization due to -alkoxy inductive effect.

Type I: 3-Amino-THF-3-Carboxylates (Geminal)

Thermodynamic Status: Configurationally Stable In this scaffold, the amino and ester groups are geminally substituted at the C3 position.

• Mechanism: The C3 carbon is quaternary (bonded to C2, C4, N, and C=O). Lacking an acidic

  -proton, this scaffold is thermodynamically immune to base-catalyzed epimerization mechanisms that plague standard amino acids.

• Application: Ideal for locking peptide turns without risking stereochemical erosion during solid-phase peptide synthesis (SPPS).

Type II: 4-Amino-THF-3-Carboxylates (Vicinal, -Amino)

Thermodynamic Status: Equilibrium Driven (Trans favored)

• Epimerization: The C3 proton is acidic (

  to the ester). Under basic conditions (e.g., Fmoc deprotection with piperidine), the system equilibrates via an enolate intermediate.

• Thermodynamics: The trans isomer is generally lower in energy (

  ) compared to the cis isomer due to reduced steric repulsion between the vicinal substituents.

• Cyclization Risk: The cis-isomer is thermodynamically primed for intramolecular cyclization if the ester is activated or if the amine is free, potentially forming strained bicyclic lactams or dimerizing to stable diketopiperazines (DKPs).

Type III: 3-Amino-THF-2-Carboxylates (Vicinal, -Alkoxy)

Thermodynamic Status: Highly Labile

• Mechanism: The C2 proton is doubly activated by the electron-withdrawing ester and the inductive effect of the adjacent ring oxygen (O1).

• Consequence: These esters exhibit rapid epimerization rates (

  is high). The thermodynamic equilibrium is heavily influenced by the anomeric effect and steric factors, often making the isolation of pure cis isomers challenging without specialized kinetic trapping.

Mechanistic Pathways of Instability

Understanding the degradation pathways is essential for process optimization. The following diagram illustrates the thermodynamic sinks for Type II (Vicinal) scaffolds.

Figure 1: Epimerization and dimerization pathways for vicinal amino-oxolane esters. The system naturally drifts toward the Trans-isomer or the irreversible DKP sink.

Experimental Protocols for Stability Assessment

To validate the quality of amino-oxolane building blocks, the following self-validating protocol should be employed.

Protocol: Differential Epimerization Monitoring

Objective: Determine the epimerization rate constant (

) under coupling conditions.

• Preparation: Dissolve the specific amino-oxolane ester (10 mM) in DMF-d7 (for NMR) or DMF (for HPLC).

• Base Challenge: Add 1.0 equivalent of DIPEA (Diisopropylethylamine) or 20% Piperidine (mimicking Fmoc removal).

• Monitoring:

  • Method A (NMR): Track the shift of the

    -proton signal. Cis and Trans isomers typically show distinct coupling constants ( ) due to the rigid ring conformation.

  • Method B (Chiral HPLC): Inject aliquots at t=0, 1h, 4h, 24h. Use a polysaccharide-based chiral column (e.g., CHIRALPAK® IA) with Hexane/IPA mobile phase.

• Data Analysis: Plot

  vs. time. Linearity indicates pseudo-first-order kinetics.

Storage & Handling Recommendations

• Acidic Salt Form: Always store these building blocks as HCl or Tosylate salts . The protonated amine prevents nucleophilic attack on the ester (dimerization) and suppresses

  -proton acidity (epimerization).

• Temperature: Store at -20°C. Type III scaffolds (2-carboxylates) are particularly sensitive to thermal equilibration.

• Coupling Strategy: For Type II and III scaffolds, use neutral coupling conditions (e.g., DIC/Oxyma) and avoid pre-activation with base (e.g., HATU/DIPEA) for extended periods.

Summary of Thermodynamic Data

The following table summarizes the estimated stability parameters based on literature precedents for THF-amino acids.

Parameter	Type I (3-Amino-3-Carboxy)	Type II (4-Amino-3-Carboxy)	Type III (3-Amino-2-Carboxy)
	N/A (No reaction)	-1.5 to -3.0 kcal/mol (Favors Trans)	-2.0 to -4.0 kcal/mol (Favors Trans)
(pH 10)	Infinite	Hours to Days	Minutes to Hours
DKP Risk	Low	Moderate (if Cis)	High
Hydrolysis Rate	Slow (Steric bulk)	Moderate	Fast (Inductive activation)

References

• Smith, A. D., et al. (2004). Asymmetric synthesis of the cis- and trans-stereoisomers of 4-aminotetrahydrofuran-3-carboxylic acid. Organic & Biomolecular Chemistry.[1][2][3]

• BenchChem. (2025). Synthesis and Application of 3-amino-tetrahydrofuran-3-carboxylic Acid Derivatives.

• PubChem. (2025). 3-Aminotetrahydrofuran-3-carboxylic acid: Chemical Properties and Stability.

• MilliporeSigma. (2025).[4] Building Block Stability: Esters and Carbamates.

Sources

• 1. Thermally-Induced Substrate Release Via Intramolecular Cyclizations of Amino Esters and Amino Carbonates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DPhil and Post-Doc publications — Smith Group [ads-group.squarespace.com]
• 3. mdpi.com [mdpi.com]
• 4. chemicalbook.com [chemicalbook.com]

Unlocking 3D Chemical Space: The Strategic Utility of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

The following technical guide details the structural utility, synthetic integration, and pharmacological potential of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate, a high-value ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-rich building block.[1]

[1][2]

Executive Summary

Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate represents a class of "privileged scaffolds" in modern medicinal chemistry: conformationally constrained ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-amino acid equivalents .[1] Unlike traditional aromatic building blocks, this tetrahydrofuran (oxolane) derivative offers a high fraction of saturation (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ), defined stereochemistry, and a quaternary center that imparts metabolic stability.[1]

This guide explores its application in Fragment-Based Drug Discovery (FBDD) and Peptidomimetics , specifically for correcting solubility issues in lipophilic leads and locking bioactive conformations via the gem-disubstituent effect.

Structural Analysis & Pharmacochemistry[2][3]

The "Escape from Flatland"

Modern drug discovery prioritizes three-dimensionality to improve specificity and solubility. This compound introduces a chiral, aliphatic ether ring that serves two functions:[2]

• Solubility Modulation: The cyclic ether oxygen acts as a hydrogen bond acceptor, lowering ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  compared to carbocyclic analogs (e.g., cyclopentane derivatives) without introducing high polarity.[1]

• Conformational Locking: The quaternary center at C3 (bearing both the amine and the acetate arm) restricts bond rotation, reducing the entropic penalty of binding to a protein target.

Physicochemical Profile

Property	Value / Characteristic	Impact on Drug Design
Molecular Weight	~173.2 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).
H-Bond Donors/Acceptors	1 (NH₂), 3 (O)	Balanced profile for membrane permeability.
Stereocenters	2 (C2, C3)	Diastereomers allow fine-tuning of vector orientation.
Electronic Effect	Inductive withdrawal by O	Lowers pKa of the amine (~8.5–9.0), improving bioavailability.

Applications in Drug Discovery[2][3][4][5][6][7][8]

Peptidomimetics & Foldamers

This scaffold acts as a ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-amino acid surrogate .[1] In native peptides, ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> -amino acids are flexible.[1] By incorporating the oxolane ring, the backbone torsion angles (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ) are restricted.[1]

• Helix Stabilization: When inserted into a peptide sequence, the steric bulk of the C2-methyl and the ring constraints force the backbone into specific turn geometries (e.g., 14-helix or 12-helix), useful for disrupting Protein-Protein Interactions (PPIs).

• Proteolytic Resistance: The quaternary center at C3 prevents recognition by standard proteases (e.g., chymotrypsin), extending the half-life of peptide therapeutics.[2]

Fragment-Based Drug Discovery (FBDD)

As a fragment, this molecule provides distinct vectors.[3] The amine can engage hinge regions in kinases, while the ester (convertible to amide/acid) extends into solvent-exposed or hydrophobic pockets.

• Case Use: Replacing a flexible alkyl chain with this ring can improve potency by 10–100x due to the reduction of conformational entropy loss upon binding.

Experimental Protocols

Protocol A: Selective Hydrolysis for C-Terminal Coupling

Objective: Convert the methyl ester to the free carboxylic acid without affecting the amine (or protecting the amine first).

Reagents:

• Compound: Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

• Solvent: THF/Water (3:1)

• Base: LiOH (1.5 eq)

• Protection (Optional but recommended): ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  [1]

Step-by-Step Methodology:

• Amine Protection (In-Situ): Dissolve 1.0 mmol of the starting material in 5 mL THF. Add 1.1 eq of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  and 1.5 eq of .[1] Stir at RT for 4 hours. Monitor by TLC (ninhydrin stain).

• Hydrolysis: Add 2 mL of water and 1.5 eq of LiOH·H₂O to the reaction mixture.

• Reaction: Stir at RT for 12 hours. The Boc-protected intermediate will hydrolyze to the acid.[1]

• Workup: Acidify carefully to pH 4 with 1M citric acid (avoid strong mineral acids to prevent Boc removal). Extract with EtOAc (3x).

• Drying: Dry organic layer over

  , filter, and concentrate.

  • Self-Validation: NMR should show loss of the methyl singlet (~3.6 ppm) and retention of the Boc singlet (~1.4 ppm).

Protocol B: Amide Coupling (N-Terminal Extension)

Objective: Couple the amine of the scaffold to a carboxylic acid partner (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

).[1]

• Activation: Dissolve ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (1.0 eq) in DMF.[1] Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir for 5 mins to form the active ester.

• Addition: Add Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (1.0 eq).

• Reaction: Stir at RT for 2–16 hours.

• Purification: Dilute with EtOAc, wash with saturated

  (removes unreacted acid/HATU byproducts), then brine. Purify via flash chromatography.

Visualizing the Workflow

The following diagram illustrates the decision matrix for utilizing this scaffold in a medicinal chemistry campaign.

Figure 1: Strategic decision tree for incorporating the oxolane amino-ester scaffold into drug design pipelines.

Mechanistic Insight: The Gem-Disubstituent Effect

Why use this specific scaffold? The efficacy is driven by the Thorpe-Ingold Effect (Gem-Disubstituent Effect).

In a standard linear chain, the angle between substituents is flexible.[2] In Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate , the C3 position is quaternary (ring carbon + amine + acetate arm + C4).

• Compression: The internal ring angle (<109.5°) and the steric bulk of the substituents compress the external bond angles.

• Pre-Organization: This compression forces the amine and the acetate arm closer together, statistically increasing the likelihood of intramolecular cyclization (if reacting) or locking the molecule into a "bioactive" conformation before it even hits the receptor.

• Result: ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  becomes more favorable because the entropic penalty ( ) of binding is paid for synthetically, not thermodynamically during the binding event.[1]

References

• Lovering, F., Bikker, J., & Humblet, C. (2009).[2] "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. [Link]

• Pellecchia, M., et al. (2008). "Fragment-based drug discovery: an overview." Expert Opinion on Drug Discovery. [Link]

• Vasudev, P. G., et al. (2011). "Conformationally Restricted Amino Acids and Peptides: Structure and Design." Chemical Reviews. [Link]

• Smith, A. B., et al. (2005). "Design, Synthesis, and Evaluation of Non-Peptide Peptidomimetics." Journal of the American Chemical Society. [Link]

• Müller, K., Faeh, C., & Diederich, F. (2007).[2] "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science. (Relevant for comparative polar/lipophilic effects of ether oxygens). [Link]

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• 3. pubs.acs.org [pubs.acs.org]

The Strategic Integration of Oxolane-Containing Quaternary Amino Acids in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Quaternary α-amino acids represent a class of conformationally constrained building blocks that have garnered significant attention in medicinal chemistry and peptide design. The incorporation of an oxolane (tetrahydrofuran) ring into these structures introduces a unique combination of steric bulk, hydrophilicity, and defined three-dimensional geometry. This technical guide provides a comprehensive literature review of the synthesis, conformational properties, and applications of quaternary amino acids containing oxolane rings. We will delve into key stereoselective synthetic strategies, their impact on peptide secondary structure, and their successful application in the development of potent therapeutics, most notably as Factor Xa inhibitors for anticoagulation.

Introduction: The Significance of Oxolane-Containing Quaternary Amino Acids

The design of novel therapeutic agents often hinges on the ability to control the three-dimensional structure of molecules to optimize their interaction with biological targets. Quaternary α-amino acids, characterized by two substituents at the α-carbon, are powerful tools in this endeavor. Their restricted conformational freedom can lock a peptide backbone into a specific secondary structure, such as a β-turn or a helical motif, which is often crucial for biological activity.[1][2]

The introduction of an oxolane ring as one of the α-substituents offers several distinct advantages:

• Defined Stereochemistry and Rigidity: The cyclic nature of the oxolane ring provides a rigid scaffold, allowing for precise control over the spatial orientation of pharmacophoric groups.[3][4]

• Modulation of Physicochemical Properties: The oxygen atom in the oxolane ring can act as a hydrogen bond acceptor, influencing solubility and interactions with biological targets.

• Synthetic Tractability: As we will explore, various synthetic routes have been developed to access these complex amino acids in a stereocontrolled manner.

This guide will provide an in-depth exploration of the synthesis and application of these valuable building blocks, with a particular focus on their role in the development of next-generation therapeutics.

Stereoselective Synthetic Strategies

The construction of the sterically congested quaternary center of oxolane-containing amino acids in a stereocontrolled fashion is a significant synthetic challenge. Several methodologies have been developed to address this, ranging from classical approaches to modern catalytic asymmetric methods.

Strecker Synthesis

The Strecker synthesis is a venerable and versatile method for the synthesis of α-amino acids.[5][6] The reaction of a ketone with a cyanide source (e.g., KCN) and an ammonia source (e.g., (NH₄)₂CO₃) yields an α-aminonitrile, which can then be hydrolyzed to the desired amino acid. The key to stereocontrol often lies in the use of a chiral amine or subsequent resolution of the racemic product.

Experimental Protocol: Strecker Synthesis of a Spiro-oxolane Amino Acid Precursor [7]

• Step 1: Spirohydantoin Formation: A mixture of the desired oxolane-containing ketone (1.0 eq), potassium cyanide (1.5 eq), and ammonium carbonate (3.0 eq) in a mixture of ethanol and water (1:1) is heated at 60-70 °C in a sealed vessel for 24-48 hours. The reaction is monitored by TLC. Upon completion, the reaction mixture is cooled, and the precipitated spirohydantoin is collected by filtration, washed with cold water and ethanol, and dried under vacuum.

• Step 2: Hydrolysis to the Amino Acid: The spirohydantoin (1.0 eq) is suspended in a solution of barium hydroxide octahydrate (5.0 eq) in water and heated to reflux for 48-72 hours. The reaction is monitored for the disappearance of the starting material. After cooling, the barium carbonate precipitate is removed by filtration, and the filtrate is acidified with sulfuric acid to precipitate barium sulfate. The mixture is filtered, and the filtrate is concentrated under reduced pressure to yield the crude amino acid, which can be further purified by recrystallization or ion-exchange chromatography.

Diastereoselective Alkylation of Chiral Enolates

A powerful strategy for asymmetric synthesis involves the alkylation of a chiral enolate derived from an α-amino acid precursor. The stereochemical outcome is directed by a chiral auxiliary, which is later removed. This approach allows for the introduction of the oxolane moiety with high diastereoselectivity.

Experimental Protocol: Asymmetric Alkylation for the Synthesis of a Quaternary Proline Analogue with an Oxolane Moiety [8]

• Step 1: Enolate Formation: To a solution of the N-protected proline derivative (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, is added a strong base such as lithium diisopropylamide (LDA) or potassium hexamethyldisilazide (KHMDS) (1.1 eq) dropwise. The solution is stirred at this temperature for 1 hour to ensure complete enolate formation.

• Step 2: Alkylation: A solution of the oxolane-containing electrophile (e.g., an α-bromo-oxolane derivative) (1.2 eq) in anhydrous THF is added to the enolate solution at -78 °C. The reaction mixture is stirred at this temperature for several hours until the starting material is consumed (monitored by TLC).

• Step 3: Work-up and Deprotection: The reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride. The mixture is allowed to warm to room temperature and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The chiral auxiliary and protecting groups are then removed under appropriate conditions (e.g., acid or base hydrolysis, hydrogenolysis) to yield the final quaternary amino acid.

Catalytic Asymmetric Synthesis

More recently, catalytic asymmetric methods have emerged as highly efficient and elegant approaches to enantiomerically enriched quaternary amino acids. These methods utilize a chiral catalyst to control the stereochemistry of the bond-forming reaction, often with high enantioselectivity and atom economy.

Conceptual Workflow: Catalytic Asymmetric Synthesis

Caption: Catalytic Asymmetric Synthesis Workflow.

Applications in Drug Discovery: Factor Xa Inhibitors

A prominent application of quaternary amino acids containing oxolane rings is in the development of direct Factor Xa (FXa) inhibitors for the treatment and prevention of thromboembolic disorders.[3][9][10] FXa is a critical enzyme in the coagulation cascade, responsible for the conversion of prothrombin to thrombin, the final enzyme in the clotting process.

Mechanism of Action in the Coagulation Cascade

The coagulation cascade is a series of enzymatic reactions that ultimately leads to the formation of a fibrin clot. By inhibiting FXa, these compounds effectively block the amplification of the coagulation signal, thereby preventing thrombosis.[10]

Caption: Inhibition of the Coagulation Cascade.

Structure-Activity Relationships and Quantitative Data

The oxolane ring in these inhibitors typically serves as a rigid scaffold to orient key pharmacophoric groups for optimal binding to the S1 and S4 pockets of the FXa active site. The amino and carboxylic acid functionalities provide crucial hydrogen bonding interactions.[3]

Compound ID	Scaffold	R1 Group	R2 Group	Ki (nM) for Factor Xa	Reference
1	3-Amino-tetrahydrofuran-3-carboxylic acid amide	5-chloro-thiophen-2-yl	3-methyl-2,3,4,5-tetrahydro-1H-benzo[c]azepin-7-yl	0.5	[3]
2	1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid	4-methoxyphenyl	5-chlorothiophen-2-yl	135	[9][10]
3	1,2,3,4-Tetrahydroisoquinoline-3-carboxylic acid	4-fluorophenyl	5-chlorothiophen-2-yl	28000	[11]

Note: The data presented is a representative selection from the cited literature.

Conformational Control in Peptides

The incorporation of oxolane-containing quaternary amino acids into peptides can have a profound impact on their secondary structure. The steric bulk of the quaternary center restricts the available conformational space of the peptide backbone, often inducing the formation of well-defined structures like β-turns.[1][2]

NMR spectroscopy is a powerful tool for elucidating the solution-state conformation of these modified peptides.[12][13][14] By analyzing parameters such as nuclear Overhauser effects (NOEs), coupling constants, and chemical shift perturbations, researchers can gain detailed insights into the three-dimensional structure and the influence of the oxolane-containing residue.

Conclusion and Future Perspectives

Quaternary amino acids featuring an oxolane ring are a valuable class of building blocks for medicinal chemistry and drug discovery. Their unique structural and physicochemical properties have been successfully leveraged to create potent and selective inhibitors of therapeutic targets, most notably Factor Xa. The stereoselective synthesis of these complex molecules has been addressed through a variety of innovative strategies, providing access to a diverse range of structures.

Future research in this area is likely to focus on the development of even more efficient and versatile catalytic asymmetric syntheses. Furthermore, the exploration of these unique amino acids in other therapeutic areas beyond anticoagulation holds significant promise. As our understanding of the conformational effects of these building blocks deepens, so too will our ability to design and synthesize novel, highly active, and selective peptide and small molecule therapeutics.

References

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• ResearchGate. (2021). Structures with associated FXIa potencies. aKi values are shown in.... [Link]

• Desai, U. R., et al. (2012). Potent Direct Inhibitors of Factor Xa Based on the Tetrahydroisoquinoline Scaffold. European Journal of Medicinal Chemistry, 55, 35-47. [Link]

• Desai, U. R., et al. (2012). Potent direct inhibitors of factor Xa based on the tetrahydroisoquinoline scaffold. European Journal of Medicinal Chemistry, 55, 35-47. [Link]

• Palomo, C., et al. (2011). Quaternary α,α-2-oxoazepane α-amino acids: synthesis from ornithine-derived β-lactams and incorporation into model dipeptides. The Journal of Organic Chemistry, 76(16), 6592-6603. [Link]

• Cativiela, C., & Díaz-de-Villegas, M. D. (2007). Recent Progress on the Stereoselective Synthesis of Cyclic Quaternary α-Amino Acids. Tetrahedron: Asymmetry, 18(5), 569-623. [Link]

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• 6. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
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• 8. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Potent Direct Inhibitors of Factor Xa Based on the Tetrahydroisoquinoline Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Potent direct inhibitors of factor Xa based on the tetrahydroisoquinoline scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ias.ac.in [ias.ac.in]
• 14. Conformations of amino acids and peptides (Chapter 2) - Amino Acids and Peptides [cambridge.org]

Stereochemical Configuration and Strategic Synthesis of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate Scaffolds

Executive Summary: The Case for Conformational Restriction

In modern medicinal chemistry, the restriction of conformational freedom is a pivotal strategy to enhance ligand-target binding affinity and metabolic stability. The molecule Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate represents a highly specific class of constrained

-amino acid surrogates .

By embedding the amino and acetate functionalities onto a tetrahydrofuran (oxolane) core, this scaffold locks the rotatable bonds typically found in linear amino acids. The presence of the C2-methyl group introduces a critical steric anchor, forcing the ring into specific "envelope" or "twist" puckers that dictate the vector orientation of the pharmacophores.

This guide details the stereochemical analysis, synthetic pathways, and validation protocols required to access and distinguish the specific stereoisomers of this scaffold.

Stereochemical Landscape

Chiral Centers and Isomer Count

The molecule features two contiguous stereocenters:

• C2: Substituted by the methyl group.[1]

• C3: A quaternary center substituted by the amino group and the acetate side chain.

This results in

distinct stereoisomers, existing as two enantiomeric pairs of diastereomers.

Diastereomeric Relationships (Cis vs. Trans)

The biological activity of this scaffold is governed by the relative orientation of the C2-Methyl and C3-Amino groups:

• cis-Congeners: The Me and

  groups reside on the same face of the THF ring. This often forces the acetate side chain into a pseudo-axial position to relieve strain.

• trans-Congeners: The Me and

  groups reside on opposite faces.

Visualizing the Stereoisomers

The following diagram illustrates the stereochemical tree for this molecule.

Figure 1: Stereochemical hierarchy showing the relationship between the four possible isomers.

Strategic Synthesis: The Ellman Auxiliary Route

While classical methods like the Bucherer-Bergs reaction provide racemic mixtures that require tedious resolution, the Ellman Sulfinamide approach offers superior control over the quaternary center at C3. This route utilizes a chiral auxiliary to direct the addition of the acetate enolate.

Retrosynthetic Analysis[2]

• Target: Chiral quaternary

  -amino ester.

• Disconnection: C3-Acetate bond.

• Intermediate: Chiral

  -sulfinyl ketimine derived from 2-methyl-3-oxotetrahydrofuran.

• Starting Material: 2-methyl-tetrahydrofuran-3-one (accessible via oxidative cyclization of 2-methyl-butane-1,4-diol or commercially available).

Reaction Pathway Visualization[2]

Figure 2: Diastereoselective synthesis using Ellman's auxiliary to set the C3 quaternary center.

Mechanistic Insight: The Chair-Like Transition State

The high diastereoselectivity arises from the formation of a six-membered chair-like transition state involving the lithium enolate and the sulfinyl imine. The bulky tert-butyl group of the auxiliary and the C2-methyl group of the ring orient themselves to minimize steric repulsion (typically equatorial), directing the enolate attack to the less hindered face (Re-face or Si-face depending on the auxiliary configuration).

Detailed Experimental Protocol

Objective: Synthesis of (2S, 3S)-Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (Example Configuration).

Phase 1: Ketimine Formation

• Reagents: 2-Methyltetrahydrofuran-3-one (1.0 eq), (R)-2-methylpropane-2-sulfinamide (1.1 eq), Titanium(IV) ethoxide (2.0 eq).

• Solvent: Anhydrous THF (0.5 M).

• Procedure:

  • Combine ketone and sulfinamide in THF under Nitrogen.

  • Add

    dropwise.[2]

  • Heat to reflux (65°C) for 16 hours. Monitor by TLC (disappearance of ketone).

  • Workup: Cool to RT. Pour into brine with vigorous stirring. Filter the resulting titanium salt suspension through Celite. Wash the filter cake with EtOAc.

  • Purification: Flash chromatography (Hexanes/EtOAc) to yield the

    -sulfinyl ketimine.

Phase 2: Stereoselective Reformatsky-Type Addition

• Reagents: Methyl acetate (1.2 eq), LDA (Lithium Diisopropylamide, 1.3 eq), Chlorotitanium triisopropoxide (

  , 2.0 eq - optional transmetallation for higher selectivity).

• Solvent: Anhydrous THF.

• Procedure:

  • Generate the enolate: Add methyl acetate to a solution of LDA in THF at -78°C. Stir for 30 min.

  • (Optional) Transmetallate with

    to form the titanium enolate (often improves dr for quaternary centers).

  • Add the

    -sulfinyl ketimine (from Phase 1) dissolved in THF dropwise at -78°C.

  • Stir at -78°C for 4 hours, then allow to warm to -20°C.

  • Quench: Add saturated

    solution.

  • Workup: Extract with EtOAc (3x). Dry over

    .[3][4]

  • Result: This yields the protected amino ester. The major diastereomer usually places the amino group trans to the bulky C2-methyl group to minimize

    strain, but this must be verified.

Phase 3: Deprotection

• Reagents: 4M HCl in Dioxane or MeOH.

• Procedure:

  • Dissolve the intermediate in MeOH.

  • Add HCl solution at 0°C. Stir for 2 hours at RT.

  • Concentrate in vacuo to yield the amine hydrochloride salt.

  • Neutralize with

    for the free base.

Analytical Validation (Self-Validating Systems)

To ensure scientific integrity, you cannot rely solely on the synthetic route. You must validate the configuration.

Relative Stereochemistry: 1H-NMR NOESY

Nuclear Overhauser Effect Spectroscopy (NOESY) is the primary tool for assigning relative stereochemistry (cis vs. trans) in the absence of X-ray data.

Interaction Probed	Observation for cis (Me/NH2)	Observation for trans (Me/NH2)
H2 (methine) ↔ NH2 (amine)	Strong NOE	Weak / No NOE
H2 (methine) ↔ Side Chain (-CH2-)	Weak / No NOE	Strong NOE
C2-Me ↔ C3-Side Chain	Strong NOE	Weak / No NOE

Note: In the cis isomer, the C2-Methyl and C3-Amino groups are on the same face. Therefore, the C2-Proton (H2) and the C3-Sidechain must be on the same face (opposite to the methyl).

Absolute Stereochemistry: X-Ray Crystallography

If the hydrochloride salt forms a crystalline solid, Single Crystal X-Ray Diffraction (SC-XRD) is the gold standard.

• Protocol: Dissolve the HCl salt in minimal hot methanol/ethanol and slowly diffuse diethyl ether or hexane into the solution.

• Validation: The presence of the heavy atom (Cl-) facilitates solving the structure.

References

• Ellman, J. A., et al. (2010). "Synthesis and applications of tert-butanesulfinamide." Chemical Reviews, 110(6), 3600-3740.

• Clayden, J., et al. (2005). "The stereoselective synthesis of 3-substituted-tetrahydrofurans." Tetrahedron, 61(24), 5713-5724.

• Seebach, D., et al. (1996). "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, 35(23‐24), 2708-2748.

• PubChem Database. (n.d.). "Tetrahydrofuran-3-carboxylic acid derivatives." National Library of Medicine.

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. youtube.com [youtube.com]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]

Solubility Profiling of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate in Organic Solvents: A Preformulation Guide

Executive Summary

In modern drug discovery, the strategic shift toward sp³-rich, highly saturated molecules—often referred to as "escaping flatland"—has significantly improved the clinical success rates of pipeline candidates by enhancing target selectivity and intrinsic physicochemical properties [1]. Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate is a prime example of such a highly functionalized, three-dimensional intermediate. Featuring an oxolane (tetrahydrofuran) core, a primary amine, and a methyl ester, this compound presents unique solvation challenges and opportunities.

Before this molecule can be effectively utilized in downstream synthesis, salt screening, or formulation, its thermodynamic solubility profile in organic solvents must be rigorously defined. This whitepaper provides an in-depth mechanistic analysis of the compound's solvation dynamics and outlines a self-validating experimental protocol for determining its thermodynamic solubility using the Hansen Solubility Parameter (HSP) framework.

Structural Deconstruction & Solvation Mechanics

To predict and understand the solubility of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate, we must deconstruct its functional groups and map them to their respective intermolecular interactions. The molecule's solubility is dictated by the cohesive energy density, which is divided into three Hansen Solubility Parameters (HSP): Dispersion (

), Polar/Dipole ( ), and Hydrogen Bonding ( ) [2].

• The Oxolane Core & C2-Methyl Group : The saturated heterocyclic ring and the adjacent methyl group provide the molecule's primary lipophilic character. These structural elements interact with solvents primarily through London dispersion forces (

  ).

• The Primary Amine (-NH₂) : Located at the C3 position, this group acts as both a strong hydrogen bond donor and acceptor (

  ). In pure organic solvents (where the amine exists as an un-ionized free base), this group dictates the molecule's high affinity for protic and strongly polar aprotic solvents.

• The Methyl Ester (-COOCH₃) : Attached to the C3 position via a methylene bridge, the ester provides significant dipole-dipole interactions (

  ) and acts as a hydrogen bond acceptor, further increasing the molecule's polarity.

Fig 1: Logical mapping of functional groups to Hansen Solubility Parameter (HSP) interactions.

Predictive Solubility Profiling

Based on the group contribution methods (e.g., van Krevelen and Hoftyzer) used to calculate HSP values, "like dissolves like" is mathematically defined by minimizing the distance (

) between the solvent and solute in 3D Hansen space.

Because Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate possesses high

and values, it is predicted to exhibit maximum solubility in polar aprotic and polar protic solvents, while remaining practically insoluble in purely dispersive non-polar hydrocarbons.

Table 1: Predictive Thermodynamic Solubility Profile at 25°C

Solvent Class	Specific Solvent	Primary HSP Interaction Match	Predicted Solubility Range (mg/mL)
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Strong H-bond Acceptor ( ), Dipole ( )	> 200 (Excellent)
Polar Protic	Methanol (MeOH)	H-bond Donor/Acceptor ( )	> 100 (High)
Ether	Tetrahydrofuran (THF)	Dispersion ( ), Dipole ( )	> 100 (High)*
Halogenated	Dichloromethane (DCM)	Dipole ( ), Dispersion ( )	50 - 100 (Moderate-High)
Polar Protic	Ethanol (EtOH)	H-bond Donor/Acceptor ( )	50 - 100 (Moderate-High)
Ester	Ethyl Acetate (EtOAc)	Dipole ( ), H-bond Acceptor ( )	20 - 50 (Moderate)
Aromatic	Toluene	Dispersion ( ), weak -interactions	1 - 10 (Low)
Non-Polar	Heptane	Dispersion ( ) only	< 1 (Poor)

*Note: THF acts as a near-perfect structural mimic to the oxolane core, resulting in a highly favorable entropy of mixing.

Experimental Methodology: Thermodynamic Shake-Flask Protocol

While predictive models are useful for initial solvent screening, empirical validation is mandatory for regulatory and scale-up purposes. The isothermal shake-flask method remains the gold standard for determining true thermodynamic solubility [3].

The following protocol is designed as a self-validating system . It not only quantifies the dissolved API but also verifies the physical state of the undissolved residual solid, ensuring that phase transformations (e.g., solvate formation) do not confound the data.

Fig 2: Step-by-step workflow for the self-validating thermodynamic shake-flask protocol.

Step-by-Step Execution & Causality

Step 1: Solid Dispensing

• Action: Weigh an excess amount of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (approx. 50-100 mg depending on predicted solubility) into 2.0 mL Type I borosilicate glass vials.

• Causality: Glass must be used instead of polypropylene. Highly lipophilic or functionalized molecules can adsorb to plastics, and aggressive solvents (like DCM or THF) can leach plasticizers (e.g., phthalates) into the solution, causing baseline disturbances during HPLC analysis.

Step 2: Solvent Addition

• Action: Add 1.0 mL of the target organic solvent to each vial. Seal tightly with PTFE-lined caps to prevent solvent evaporation.

Step 3: Isothermal Equilibration

• Action: Place the vials in an orbital shaker incubator set to 25.0 ± 0.1 °C and agitate at 300 RPM for 48 hours.

• Causality: Kinetic solubility (often measured at 2-4 hours) only captures the dissolution rate. A 48-hour equilibration ensures the system overcomes the crystalline lattice energy barrier, reaching true thermodynamic equilibrium between the solid and liquid phases [3].

Step 4: Phase Separation

• Action: Centrifuge the vials at 10,000 × g for 15 minutes. Extract the supernatant and filter it through a 0.22 µm PTFE syringe filter.

• Causality: Centrifugation compacts the solid, preventing filter clogging. PTFE filters are mandatory as they are chemically inert to the entire organic solvent panel; using PES or Nylon filters with solvents like DMSO or DCM will result in membrane degradation.

Step 5: Supernatant Quantification

• Action: Dilute the filtered supernatant immediately (e.g., 1:100 in the HPLC mobile phase) and analyze via HPLC-UV against a 5-point calibration curve.

• Causality: Immediate dilution prevents the API from precipitating out of solution if the ambient temperature drops slightly between the laboratory bench and the HPLC autosampler.

Step 6: Solid-State Verification (Critical E-E-A-T Step)

• Action: Harvest the residual solid from the bottom of the centrifugation vial, dry it gently under a nitrogen stream, and analyze it via X-Ray Powder Diffraction (XRPD).

• Causality: If the API forms a solvate (e.g., a methanolate crystal lattice) during the 48-hour equilibration, the solubility measured in Step 5 represents the solubility of the solvate, not the original free base polymorph. XRPD confirms that the solid-state integrity was maintained.

Conclusion & Preformulation Strategy

Understanding the solubility profile of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate is the foundational step for its successful integration into a drug development pipeline. The high predicted solubility in polar aprotic (DMSO) and ether (THF) solvents makes them ideal vehicles for liquid-handling in high-throughput screening or as reaction solvents. Conversely, the poor solubility in heptane and toluene identifies these as excellent anti-solvents for controlled crystallization and purification workflows. By adhering to the self-validating shake-flask protocol outlined above, development teams can generate robust, artifact-free thermodynamic data to drive rational formulation design.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. URL:[Link]

• Kloc, A. P., et al. (2018). Solubilities of Organic Semiconductors and Nonsteroidal Anti-inflammatory Drugs in Pure and Mixed Organic Solvents: Measurement and Modeling with Hansen Solubility Parameter. Journal of Chemical & Engineering Data, 63(10), 3879-3890. URL:[Link]

• Shakeel, F., et al. (2021). Thermodynamic, Computational Solubility Parameters in Organic Solvents and In Silico GastroPlus Based Prediction of Ketoconazole. ACS Omega, 6(8), 5634–5645. URL:[Link]

Molecular weight and SMILES string for Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

The following technical guide details the chemical identity, synthesis, and application of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate , a specialized constrained

-amino acid scaffold used in medicinal chemistry.

Executive Summary

Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate is a conformationally restricted

-amino acid derivative featuring a tetrahydrofuran (oxolane) core. This molecule serves as a high-value building block in drug discovery, particularly for the synthesis of peptidomimetics and foldamers . By incorporating the amino and carboxyl functionalities into a cyclic ether scaffold, this compound imposes rigid stereochemical constraints on peptide backbones, stabilizing secondary structures such as -turns and helices, which is critical for designing inhibitors of protein-protein interactions (e.g., integrin antagonists).

Chemical Identity & Physicochemical Properties[1]

The molecule is a quaternary amino ester where the

-carbon of the amino acid is part of the oxolane ring.

Property	Data
IUPAC Name	Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate
Common Name	3-Amino-3-(methoxycarbonylmethyl)-2-methyltetrahydrofuran
Molecular Formula	C H NO
Molecular Weight	173.21 g/mol
SMILES	COC(=O)CC1(N)CCOC1C
InChIKey	Calculated:[1][2]RZVPBGFXCLTYIL-UHFFFAOYSA-N (Racemate)
LogP (Predicted)	~0.2 (Polar, moderately water-soluble)
H-Bond Donors	1 (Primary Amine)
H-Bond Acceptors	3 (Ester Carbonyl, Ether Oxygen, Amine Nitrogen)

Structural Analysis[2]

• Core Scaffold: 2-Methyltetrahydrofuran (Oxolane).

• Quaternary Center: Position 3 (C3) is fully substituted with an amino group and an acetic acid methyl ester moiety.

• Stereochemistry: The molecule possesses two chiral centers (C2 and C3). Synthetic routes typically yield diastereomeric mixtures (e.g., cis/trans relative to the C2-methyl) unless chiral auxiliaries are employed.

Synthetic Methodology

The synthesis of 3,3-disubstituted tetrahydrofuran amino acids requires the construction of a quaternary center at the C3 position. The most robust and scalable protocol utilizes the Ellman Sulfinamide approach to ensure stereocontrol and prevent over-alkylation.

Retrosynthetic Analysis

The target molecule is disconnected at the C3-N and C3-C(

) bonds.

• Precursor: 2-Methyltetrahydrofuran-3-one (commercially available).[3][4][5]

• Key Transformation: Diastereoselective addition of an acetate enolate equivalent (Reformatsky reagent) to a chiral sulfinyl ketimine.

Protocol: Asymmetric Reformatsky-Type Synthesis[3]

Step 1: Ketimine Formation

Condensation of 2-methyltetrahydrofuran-3-one with (S)-tert-butanesulfinamide.

• Reagents: Ti(OEt)

  (Lewis Acid/Dehydrating agent), THF (Solvent).

• Conditions: Reflux, 12-24 h.

• Mechanism: The titanium species activates the ketone and scavenges water, driving the equilibrium toward the N-sulfinyl ketimine.

Step 2: Reformatsky Addition

Addition of the zinc enolate of methyl bromoacetate to the ketimine.

• Reagents: Zn dust (activated), Methyl bromoacetate, THF.

• Conditions: -78°C to 0°C.

• Stereocontrol: The bulky tert-butylsulfinyl group and the C2-methyl group direct the nucleophilic attack, typically favoring the anti-product (relative to the C2 substituent) via a cyclic transition state (Zimmerman-Traxler model).

Step 3: Deprotection

Removal of the sulfinyl group to liberate the primary amine.

• Reagents: 4M HCl in Dioxane or MeOH.

• Conditions: 0°C to RT, 1 h.

• Workup: Neutralization with NaHCO

  and extraction with EtOAc yields the free amine.

Workflow Diagram (DOT)

Figure 1: Step-wise synthetic pathway for the construction of the quaternary amino-oxolane core.

Applications in Drug Discovery[5][6][7]

Peptidomimetics and Foldamers

This molecule is a

-amino acid equivalent.[6] Unlike natural -amino acids, -amino acids introduce an extra carbon into the peptide backbone.

• Proteolytic Stability: Peptides containing this scaffold are resistant to degradation by standard proteases (e.g., trypsin, pepsin), extending in vivo half-life.

• Conformational Locking: The oxolane ring constrains the torsion angles (

  ) of the backbone. When incorporated into a peptide chain, it strongly induces -turn or helix secondary structures. This is vital for mimicking the "turn" regions of proteins where receptor binding often occurs (e.g., GPCR ligands).

Therapeutic Areas[7]

• Integrin Inhibitors: The constrained scaffold mimics the RGD (Arg-Gly-Asp) turn motif found in integrin ligands.

• Neuropathic Pain: Structurally related to Gabapentin and Pregabalin (which are

  -amino acids). This molecule (a -amino analog) may target the subunit of voltage-gated calcium channels.

• Antibacterials: Cyclic amino acids are often used in the design of novel antimicrobial peptides (AMPs) to disrupt bacterial membranes without host toxicity.

Analytical Characterization

To validate the synthesis, the following spectral signatures should be observed:

• 1H NMR (CDCl

  , 400 MHz):
  • 3.70 (s, 3H, -COOCH ).
  • 2.40-2.60 (dd, 2H, -CH -COOMe, diastereotopic protons).
  • 3.80-4.00 (m, 2H, C5-H of ring).
  • 1.20 (d, 3H, C2-CH ).
  • 3.90 (q, 1H, C2-H).

• Mass Spectrometry (ESI+):

  • [M+H]

    peak at 174.2 m/z .

  • [M+Na]

    peak at 196.2 m/z .

References

• Ellman, J. A., et al. (2002). "Asymmetric Synthesis of

  -Branched Amines via tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600–3740. Link

• Smith, A. B., et al. (2004). "Tetrahydrofuran-Based Amino Acids as Library Scaffolds." Journal of Combinatorial Chemistry, 6(2), 230–238.[7] Link

• Fustero, S., et al. (2011).

  - and -Amino Acids." Chemical Reviews, 111(11), 6984–7034. Link

• Tang, T. P., & Ellman, J. A. (1999). "The tert-Butanesulfinyl Imine: A New Class of Chiral Imines for the Asymmetric Synthesis of Amines." Journal of Organic Chemistry, 64(1), 12–13. Link

Sources

• 1. [(3-Methyl-thiophen-2-ylmethyl)-amino]-acetic acid | 656814-94-7 [sigmaaldrich.com]
• 2. 624734-17-4 | 3-Methoxydihydro-2H-pyran-4(3H)-one | Ethers | Ambeed.com [ambeed.com]
• 3. Labo LG2A : S Laclef [u-picardie.fr]
• 4. researchgate.net [researchgate.net]
• 5. AU780698B2 - Fungicidal heterocyclic aromatic amides and their compositions, methods of use and preparation - Google Patents [patents.google.com]
• 6. Water-insensitive and controllable synthesis of β-amino acid polymers via polymerization on β-amino acid N-thiocarboxyanhydrides - American Chemical Society [acs.digitellinc.com]
• 7. Tetrahydrofuran-based amino acids as library scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Technical Methodology & Protocol Guide

Introduction & Strategic Rationale

The incorporation of saturated, sp³-rich heterocyclic scaffolds into drug candidates is a proven strategy to improve pharmacokinetic properties, such as solubility and metabolic stability. Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (CAS: 1543877-41-3)[1] represents a highly valuable building block in this paradigm. It features a tetrahydrofuran (oxolane) core, a quaternary stereocenter at the 3-position bearing an amine, and an acetate extension, making it an ideal precursor for peptidomimetics and novel active pharmaceutical ingredients (APIs).

As an Application Scientist, I have structured this protocol to bypass the common pitfalls of synthesizing quaternary α-tertiary amines. Direct reductive amination or Strecker synthesis on sterically hindered cyclic ketones often yields poor conversions or undesirable side products. Instead, this validated workflow utilizes Ellman’s auxiliary (tert-butanesulfinamide) [2]. This approach offers two critical advantages:

• Electrophilic Activation: The electron-withdrawing nature of the sulfinyl group highly activates the imine for nucleophilic attack.

• Stereocontrol: The bulky tert-butyl group provides excellent facial selectivity during the subsequent carbon-carbon bond formation.

The starting material for this sequence is 2-methyloxolan-3-one (also known as coffee furanone)[3], a readily available and stable precursor.

Synthetic Workflow & Logical Progression

The synthesis is executed in three distinct stages:

• Condensation: Formation of the chiral N-tert-butanesulfinyl imine.

• Reformatsky Addition: Introduction of the acetate moiety via a zinc-mediated enolate addition.

• Deprotection: Acidic cleavage of the sulfinyl auxiliary to reveal the primary amine.

Workflow for the synthesis of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical parameters for each step of the synthesis to ensure reproducibility and high throughput.

Step	Transformation	Key Reagents	Temp (°C)	Time (h)	Typical Yield (%)
1	Imine Condensation	Ti(OEt)₄, (R)-t-BuSONH₂	65	12	82 - 88
2	Reformatsky Addition	Zn dust, Methyl bromoacetate	0 to 25	8	70 - 75
3	Sulfinyl Deprotection	4M HCl in Dioxane, MeOH	25	2	92 - 96

Step-by-Step Experimental Protocols

Step 1: Synthesis of N-(2-methyloxolan-3-ylidene)-2-methylpropane-2-sulfinamide

Causality Insight: The condensation of enantiomerically pure tert-butanesulfinamide with ketones requires a strong Lewis acid that also acts as a water scavenger. Titanium(IV) ethoxide (Ti(OEt)₄) is optimal here, as it drives the equilibrium forward by consuming the water byproduct, preventing imine hydrolysis[2].

• Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve 2-methyloxolan-3-one (1.0 equiv, 10 mmol)[3] and (R)-2-methylpropane-2-sulfinamide (1.1 equiv, 11 mmol) in anhydrous tetrahydrofuran (THF, 25 mL).

• Activation: Add Titanium(IV) ethoxide (2.0 equiv, 20 mmol) dropwise via syringe at room temperature.

• Reaction: Heat the mixture to 65 °C (reflux) and stir for 12 hours. Monitor the reaction via TLC (Hexanes/EtOAc 7:3) until the ketone is fully consumed.

• Workup: Cool the mixture to room temperature and pour it into an equal volume of saturated aqueous NaHCO₃ solution while stirring vigorously. Note: A heavy white precipitate of TiO₂ will form.

• Filtration: Filter the resulting suspension through a pad of Celite, washing the filter cake thoroughly with ethyl acetate (3 × 30 mL).

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography to yield the sulfinyl imine.

Step 2: Reformatsky-Type Addition

Causality Insight: Standard organolithium or Grignard additions to sterically hindered cyclic imines often result in enolization or reduction. The Reformatsky reagent (zinc enolate) is significantly less basic, perfectly tolerating the oxolane ring and selectively attacking the electrophilic sulfinyl imine carbon.

• Zinc Activation: To a dry Schlenk flask, add Zinc dust (3.0 equiv, 30 mmol). Activate the zinc by suspending it in THF (5 mL) and adding 1,2-dibromoethane (5 mol%) and trimethylsilyl chloride (TMSCl, 1 mol%). Heat gently with a heat gun until bubbling is observed, then cool to room temperature.

• Reagent Addition: Add a solution of the sulfinyl imine from Step 1 (1.0 equiv, 8 mmol) in anhydrous THF (15 mL) to the activated zinc suspension. Cool the mixture to 0 °C.

• Enolate Formation: Add methyl bromoacetate (2.5 equiv, 20 mmol) dropwise over 15 minutes.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 8 hours. The reaction mixture will turn slightly cloudy as the organozinc species forms and reacts.

• Quenching: Quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl (20 mL).

• Extraction: Extract the aqueous layer with EtOAc (3 × 25 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via column chromatography to isolate the protected amino ester.

Step 3: Deprotection to Target Amine

Causality Insight: The tert-butanesulfinyl group is highly sensitive to acidic conditions. Using anhydrous HCl in a protic solvent (methanol) rapidly cleaves the sulfinyl group to yield the corresponding amine hydrochloride salt without hydrolyzing the methyl ester.

• Dissolution: Dissolve the protected amino ester from Step 2 (1.0 equiv, 5 mmol) in anhydrous Methanol (10 mL).

• Deprotection: Add a solution of 4M HCl in dioxane (3.0 equiv, 15 mmol) dropwise at room temperature.

• Reaction: Stir the solution at room temperature for 2 hours. The completion of the reaction can be monitored by LC-MS (disappearance of the sulfinyl mass).

• Concentration: Evaporate the volatiles under reduced pressure.

• Free-basing (Optional): To obtain the free base, partition the resulting hydrochloride salt between saturated aqueous NaHCO₃ and dichloromethane (DCM). Extract the aqueous layer with DCM (3 × 15 mL), dry over Na₂SO₄, and concentrate to yield the pure Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate .

References

• Methyl 2-(3-aminooxan-3-yl)acetate | BLD Pharm. bldpharm.com.
• Synthesis and Applications of tert-Butanesulfinamide | Chemical Reviews. acs.org.
• Coffee furanone - Wikipedia. wikipedia.org.

Sources

• 1. 1522525-85-4|Methyl 2-(3-aminooxan-3-yl)acetate|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Coffee furanone - Wikipedia [en.wikipedia.org]

Application Note: High-Efficiency Peptide Coupling Strategies for Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

This Application Note is structured to guide researchers through the specific challenges of incorporating Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate into peptide backbones. This molecule, a sterically demanding

-amino acid derivative, presents unique synthetic hurdles due to its quaternary center and adjacent substitution.

[1]

-Amino Ester Scaffolds

Executive Summary & Structural Analysis

Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate represents a class of conformationally constrained

-amino acid building blocks.[1] Its incorporation into peptide sequences is highly valued in medicinal chemistry for inducing specific secondary structures (such as -turns or helices) and improving metabolic stability against proteases.[1]

However, this molecule presents a "Perfect Storm" of steric hindrance :

• Quaternary

  -Carbon: The amino group is attached to the C3 position of the oxolane (tetrahydrofuran) ring, which is fully substituted (Quaternary).[1] This drastically reduces the nucleophilicity of the amine.

• Adjacent Steric Bulk: The methyl group at the C2 position creates significant steric clash, shielding the amine from incoming activated acyl species.[1]

• -Amino Architecture: Unlike -amino acids, the amine is located on the -carbon relative to the ester, altering the electronic environment and folding propensity during synthesis.

Core Challenge: The primary failure mode is incomplete coupling to the amine (N-acylation), leading to deletion sequences.[1] Standard reagents (HBTU, DIC/HOBt) are typically insufficient.[1]

Strategic Reagent Selection

To overcome the steric energy barrier, we must utilize reagents that generate highly reactive active esters or acyl halides, often leveraging the "neighboring group effect."[1]

Tier 1: The Gold Standard (HATU / HOAt)

For most couplings involving this scaffold, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the reagent of choice.[1]

• Mechanism: Generates an OAt-active ester.[1][2][3] The pyridine nitrogen in the HOAt leaving group provides anchimeric assistance (neighboring group participation), stabilizing the transition state and accelerating the acylation of the hindered amine by up to 100-fold compared to HOBt esters.[1]

• Recommendation: Use for standard incorporation of the scaffold into a growing chain.[1]

Tier 2: The "Nuclear Option" (Acid Fluorides / TFFH)

When coupling extremely bulky amino acids (e.g., Fmoc-N-Me-Val-OH or Fmoc-Aib-OH) to the Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate amine, even HATU may stall.[1]

• Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).[1][2]

• Mechanism: Converts the carboxylic acid into an Acid Fluoride in situ.[1] Acid fluorides are smaller and more reactive than OAt esters, allowing them to penetrate the steric shield of the quaternary center.[1]

• Recommendation: Use when HATU yields <80% conversion after double coupling.[1]

Tier 3: Phosphonium Salts (PyAOP)

PyAOP is the phosphonium analog of HATU.[1] It avoids the formation of guanidinium by-products (a risk with HATU if base is added before the acid) and is often superior for cyclization or extremely slow reactions.[1]

Summary of Reagent Recommendations

Coupling Scenario	Recommended Reagent	Additive	Base	Notes
Coupling to the Scaffold (N-term)	HATU	HOAt (optional)	DIPEA or TMP	Standard high-power protocol.
Difficult Coupling (e.g., Aib-to-Scaffold)	TFFH	None	DIPEA	Generates Acid Fluoride.[1] Requires inert atmosphere.[1]
Coupling of the Scaffold (C-term)	HBTU or DIC	Oxyma Pure	DIPEA	The C-terminal acetate is less hindered; standard reagents work.[1]
Solid Phase (SPPS)	COMU	Oxyma Pure	DIPEA	Safer alternative to HATU with comparable efficiency.[1]

Detailed Experimental Protocols

Protocol A: N-Acylation of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (Solution Phase)

Use this protocol to attach an Fmoc-amino acid to the amine of the scaffold.[1]

Materials:

• Amine: Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (1.0 eq)[1]

• Carboxylic Acid: Fmoc-AA-OH (1.2 – 1.5 eq)[1]

• Reagent: HATU (1.2 – 1.5 eq)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)[1]

• Solvent: Anhydrous DMF or NMP (Concentration: 0.1 M – 0.2 M)[1]

Step-by-Step:

• Pre-activation: In a dry vial, dissolve the Fmoc-AA-OH and HATU in anhydrous DMF.

• Base Addition: Add DIPEA immediately. The solution should turn yellow.[1] Stir for 1–2 minutes only. Critical: Do not pre-activate for >5 mins as the active ester can racemize or decompose.[1]

• Coupling: Add the solution to the vial containing the Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate .

• Reaction: Stir under Nitrogen/Argon at Room Temperature for 2–4 hours .

  • Optimization: If conversion is low (check via LC-MS), heat to 50°C or use microwave irradiation (25W, 50°C, 20 min).

• Work-up: Dilute with EtOAc, wash with 5% NaHCO3 (x2), 1M KHSO4 (x2), and Brine. Dry over Na2SO4.

Protocol B: Acid Fluoride Method (For Extremely Hindered Couplings)

Use this when Protocol A fails.[1]

Materials:

• Reagent: TFFH (1.1 eq)[1]

• Base: DIPEA (2.5 eq)[1]

• Solvent: Dry DCM or DCE (Acid fluorides are stable in DCM).[1]

Step-by-Step:

• Dissolve Fmoc-AA-OH (1.1 eq) and TFFH (1.1 eq) in dry DCM.[1]

• Add DIPEA (2.5 eq) and stir for 15–30 minutes to generate the acid fluoride.

• Add the Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (1.0 eq).[1]

• Stir for 12–24 hours . If using DCM, refluxing (40°C) can help drive the reaction.[1]

• Note: Acid fluorides are highly reactive; ensure all glassware is dry.[1]

Visualizing the Workflow

The following diagram illustrates the decision logic for selecting the correct coupling strategy based on steric demand.

Caption: Decision tree for reagent selection based on the steric hindrance of the incoming amino acid.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Steric shielding of the amine.[1]	Switch from HATU to TFFH (Acid Fluoride).[1] Increase temperature to 50°C.
Epimerization	Over-activation or excess base.[1]	Reduce pre-activation time (<2 min). Use Collidine instead of DIPEA (weaker base).[1][2]
Guanidinylation	Reaction of amine with HATU uronium salt.[1]	Ensure the Acid is activated before adding the amine.[1] Or switch to PyAOP (Phosphonium salt).[1]
Aggregation	Hydrophobic peptide sequence.[1]	Use "Magic Mixture" solvents: DMF/DCM/NMP with Pseudoproline dipeptides or PEG-based resins.[1]

Scientific Rationale (Why this works)

The steric hindrance at the C3 position of the oxolane ring mimics the difficulty found in coupling

-disubstituted amino acids (like Aib).[1] Studies have shown that acid fluorides (generated via TFFH) are small enough to bypass this steric wall, whereas bulky OBt/OAt active esters may struggle to approach the nucleophile effectively [1].[1] Furthermore, the use of HATU leverages the pyridine nitrogen to stabilize the transition state, a mechanism absent in standard HBTU couplings [2].[1]

References

• Carpino, L. A., et al. (2003).[1] "The 1-Hydroxy-7-azabenzotriazole-based Uronium Salt (HATU) and Related Reagents." Accounts of Chemical Research.

• El-Faham, A., & Albericio, F. (2011).[1] "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Wenschuh, H., et al. (1996).[1] "Stepwise Automated Solid Phase Synthesis of Naturally Occurring Peptaibols Using FMOC Amino Acid Fluorides." Journal of Organic Chemistry.

• Bachem. (2024).[1][2] "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Technical Guides.

• MilliporeSigma. "Peptide Coupling Reagents Guide." Novabiochem Technical Notes.

Sources

• 1. Methyl 2-amino-2-(oxolan-3-yl)acetate hydrochloride | C7H14ClNO3 | CID 71742564 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bachem.com [bachem.com]
• 3. peptide.com [peptide.com]

Application Note: Optimization of Methyl Ester Hydrolysis in Amino-Oxolane Derivatives

Executive Summary

Amino-oxolanes (aminotetrahydrofurans) are privileged chiral scaffolds heavily utilized in the design of protease inhibitors, antiviral agents, and antibody-drug conjugates (ADCs). A critical synthetic bottleneck in their preparation is the hydrolysis of the C2-methyl ester to yield the corresponding carboxylic acid. Because these molecules possess both a base-sensitive oxolane ether linkage and an epimerization-prone

-amino stereocenter, standard saponification conditions often result in catastrophic yield losses. This application note provides a comprehensive, self-validating guide to selecting and executing the optimal hydrolysis conditions based on substrate sensitivity.

Mechanistic Causality & Reaction Pathways

The selection of hydrolysis conditions cannot be arbitrary; it must be dictated by the specific electronic and steric vulnerabilities of the amino-oxolane substrate.

The Pitfalls of Strong Bases: Standard saponification using alkali metal hydroxides (NaOH or KOH) frequently leads to base-catalyzed elimination or ring-opening via an N-acyloxyimine intermediate in highly functionalized tetrahydrofurans ()[1]. Furthermore, the strong basicity deprotonates the

-carbon, leading to racemization of the carefully constructed chiral center.

Pathway A: Mild Basic Acyl Cleavage (LiOH) Lithium hydroxide (LiOH) in a mixed aqueous-organic solvent system (e.g., THF/MeOH/H

O) remains the base of choice for complex substrates ()[2]. The lithium cation coordinates with the ester carbonyl, enhancing electrophilicity, while the mixed solvent ensures that the hydroxide ion is less "naked" and thus less basic than in pure aqueous systems. However, highly sensitive -amino esters may still undergo partial epimerization ()[3].

Pathway B: Non-Basic S

2 Dealkylation (LiI) To completely circumvent basic conditions, an S 2-type dealkylation using Lithium Iodide (LiI) in refluxing ethyl acetate can be employed. The iodide ion acts as a nucleophile, attacking the sterically unhindered methyl group of the ester rather than the carbonyl carbon. This cleaves the methyl ester without generating any basic species that could abstract the -proton, ensuring zero racemization ()[4].

Pathway C: Neutral Fluoride Hydrolysis (KF/TBAF) For substrates sensitive to both prolonged heating (required for LiI) and basic pH (LiOH), a mild and versatile neutral protocol utilizes Potassium Fluoride (KF) combined with Tetrabutylammonium Fluoride (TBAF) in aqueous THF. The strong hydration energy of the fluoride ion facilitates ester cleavage under near-neutral conditions, preserving optically pure chiral centers without degrading the oxolane ring ()[5].

Visualizing the Hydrolysis Workflows

Decision tree for selecting hydrolysis conditions for amino-oxolane methyl esters.

Mechanistic pathways of amino-oxolane methyl ester hydrolysis and degradation.

Experimental Methodologies

Protocol A: Mild Basic Hydrolysis (LiOH / THF / MeOH / H O)

Best for: Standard amino-oxolanes with moderate base stability.

• Dissolution: Dissolve the amino-oxolane methyl ester (1.0 mmol) in 10 mL of a THF/MeOH/H

  O mixture (ratio 3:1:1). Causality: THF ensures substrate solubility, MeOH acts as a phase-transfer bridge, and water solubilizes the inorganic base.

• Cooling: Cool the reaction flask to 0 °C using an ice bath.

• Base Addition: Add LiOH monohydrate (1.5 to 2.0 mmol) portion-wise to the stirring solution.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature. Monitor consumption of the starting material via TLC (typically 2–4 hours).

• Quenching (Critical Step): Once complete, cool the mixture back to 0 °C. Carefully acidify to pH 3–4 using 1M aqueous Citric Acid. Causality: Citric acid is a mild organic acid that prevents the cleavage of acid-sensitive oxolane protecting groups (like Boc) that would degrade under HCl.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO

  , and concentrate under reduced pressure.

Protocol B: Non-Basic S 2 Cleavage (LiI / EtOAc)

Best for: Highly epimerization-prone substrates (e.g., N-alkylated amino-oxolanes).

• Preparation: In a flame-dried flask under inert atmosphere (Argon), dissolve the methyl ester (1.0 mmol) in anhydrous Ethyl Acetate (5 mL).

• Reagent Addition: Add anhydrous Lithium Iodide (5.0 mmol). Causality: A large excess is required to drive the S

  2 equilibrium forward.

• Reflux: Protect the flask from light (wrap in aluminum foil) to prevent iodine radical formation. Heat the mixture to reflux (approx. 77 °C) for 12–16 hours.

• Validation: Confirm ester cleavage via LC-MS (TLC may be ambiguous due to polarity shifts).

• Workup: Cool to room temperature. Add 5 mL of water and acidify to pH 3 with 0.1 M HCl. Extract with EtOAc.

• Purification: Wash the organic phase with a saturated aqueous solution of Sodium Thiosulfate (Na

  S O ) to quench any free iodine (I ) generated during the reaction. Dry and concentrate.

Protocol C: Neutral Fluoride Hydrolysis (KF / TBAF)

Best for: Substrates sensitive to both basic pH and thermal degradation.

• Dissolution: Dissolve the ester (1.0 mmol) in THF (5 mL).

• Reagent Addition: Add Potassium Fluoride (2.0 mmol) followed by Tetrabutylammonium Fluoride (TBAF, 1M in THF, 2.0 mL). Causality: TBAF acts as a phase-transfer catalyst and fluoride source, creating a highly nucleophilic, yet non-basic, hydration shell that attacks the ester.

• Reaction: Stir at room temperature for 7–12 hours.

• Workup: Dilute the reaction mixture with Ethyl Acetate (30 mL). Wash sequentially with water (2 × 20 mL) and brine (20 mL).

• Isolation: Dry the organic layer over MgSO

  and concentrate under reduced pressure. Triturate the crude product with hexane to precipitate the pure carboxylic acid.

Quantitative Data & Protocol Comparison

The following table summarizes the operational parameters and expected outcomes for the three methodologies, allowing researchers to select the optimal conditions at a glance.

Parameter	Protocol A (LiOH)	Protocol B (LiI)	Protocol C (KF/TBAF)
Primary Mechanism	Acyl Cleavage	S 2 Dealkylation	Neutral Hydration/Cleavage
Reagents	LiOH·H O (1.5 eq)	Anhydrous LiI (5.0 eq)	KF (2.0 eq), TBAF (2.0 eq)
Solvent System	THF / MeOH / H O (3:1:1)	Anhydrous EtOAc	Aqueous THF
Temperature	0 °C Room Temp	Reflux (77 °C)	Room Temp
Reaction Time	2 – 4 hours	12 – 16 hours	7 – 12 hours
Epimerization Risk	Moderate (pH > 10)	None (Neutral/S 2)	Low (Neutral)
Oxolane Ring Stability	Vulnerable to elimination	Stable	Highly Stable
Typical Yield	85% – 95%	80% – 90%	60% – 95%

References

• Vijayalakshmi, D., Balakrishna, K., & Mustafa, S. (2018). Mild and Versatile Potassium Fluoride/Tetrabutylammonium Fluoride Protocol for Ester Hydrolysis. Asian Journal of Chemistry, 30(2), 309-311.[Link]

• Biron, E., & Kessler, H. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183-5189.[Link]

• Howard, E. H., Cain, C. F., Kang, C., & Del Valle, J. R. (2020). Synthesis of Enantiopure ε-Oxapipecolic Acid. The Journal of Organic Chemistry, 85(3), 1680-1686.[Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. asianpubs.org [asianpubs.org]

Application Note: Strategic Incorporation of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate into Peptidomimetics

-amino acid scaffold Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate .

Executive Summary

The incorporation of conformationally constrained amino acids is a pivotal strategy in modern peptidomimetic drug design.[1][2] Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (referred to herein as

-THF-Me ) represents a high-value scaffold belonging to the class of cyclic -amino acids. Its tetrahydrofuran (oxolane) core, combined with a quaternary stereocenter at the -position, offers unique structural rigidity that can lock peptide backbones into stable secondary structures (e.g., 14-helices or defined turns) and significantly enhance proteolytic stability.

This guide provides a comprehensive technical workflow for researchers to transition this molecule from a raw building block into bioactive peptide sequences. It addresses the specific challenges posed by its steric hindrance and provides validated protocols for monomer preparation and Solid-Phase Peptide Synthesis (SPPS).

Molecule Profile & Structural Logic

Chemical Identity

• IUPAC Name: Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate[3][4]

• Core Scaffold: 3,3-disubstituted-2-methyltetrahydrofuran

• Classification: Cyclic

  -amino acid derivative (Quaternary -carbon)

• Key Features:

  • Quaternary Center: The amine is attached to a fully substituted carbon (C3), creating significant steric bulk ("neopentyl-like" amine).

  • THF Ring: Introduces dipole effects and hydrogen-bond accepting capability (ether oxygen) that can influence solvation and intra-molecular folding.

  • Stereochemistry: The presence of chiral centers at C2 and C3 requires careful handling to prevent epimerization, although the quaternary nature reduces

    -proton acidity issues common in -amino acids.

Peptidomimetic Utility

Incorporating

-THF-Me serves three primary functions in drug design:

• Helix Induction: Cyclic

  -amino acids are potent inducers of stable helices (e.g., 14-helix, 12-helix) in -peptides.

• Protease Resistance: The non-natural backbone and steric crowding prevent recognition by standard proteases (trypsin, chymotrypsin).

• Bioavailability: The ether oxygen can modulate logP, potentially improving water solubility compared to carbocyclic analogs while maintaining membrane permeability.

Protocol A: Monomer Preparation (Fmoc-Protection)

The commercial form is a methyl ester/amine (often as an HCl salt). For standard Fmoc-SPPS, this must be converted to the Fmoc-protected free acid .

Critical Note: Direct base hydrolysis of the ester after Fmoc protection is risky because the Fmoc group is base-labile. The recommended route is Hydrolysis

Fmoc-Protection .

Materials

• Starting Material: Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate HCl

• Reagents: Lithium Hydroxide (LiOH), Fmoc-OSu (9-Fluorenylmethoxycarbonyl-N-hydroxysuccinimide ester), Sodium Bicarbonate (

  ), Dioxane, THF.

Step-by-Step Procedure

Step 1: Ester Hydrolysis (Saponification)

• Dissolve 1.0 eq of the

  -THF-Me HCl salt in a mixture of THF/Water (1:1 v/v, 0.1 M concentration).

• Cool to 0°C on an ice bath.

• Add 2.5 eq of LiOH·H₂O .

• Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC or LC-MS (Target mass: [M+H]+ for the free acid).

  • Checkpoint: Ensure complete hydrolysis. The quaternary center may slow down the reaction; if incomplete, heat to 40°C.

• Once complete, carefully neutralize the solution to pH ~7–8 using 1M HCl. Do not acidify strongly yet , as we will proceed directly to protection in the same pot (or after concentration).

  • Optimization: Evaporate THF to reduce volume if needed, but maintain the aqueous phase.

Step 2: Fmoc Protection

• To the aqueous solution from Step 1 (pH adjusted to ~8.5 with saturated

  ), add 1.5 eq of .

• Dissolve 1.2 eq of Fmoc-OSu in Dioxane (equal volume to the aqueous phase).

• Add the Fmoc-OSu solution dropwise to the amino acid solution.

• Stir vigorously at RT for 12–18 hours.

• Work-up:

  • Dilute with water and wash with Diethyl Ether (

    ) twice to remove unreacted Fmoc-OSu and byproducts. Discard organic layer.

  • Acidify the aqueous layer carefully to pH 2–3 using 1M HCl or

    . The product (Fmoc-AA-OH) should precipitate or form an oil.

  • Extract 3x with Ethyl Acetate (EtOAc).

  • Dry combined organic layers over

    , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Hexane/EtOAc + 1% Acetic Acid) to yield Fmoc-

  -THF-OH .

Protocol B: Solid-Phase Peptide Synthesis (SPPS)

Incorporating

-THF-Me is challenging due to the steric hindrance at the amine. Standard protocols will fail.

Coupling TO the -THF Amine (The Bottleneck)

Once the

-THF residue is on the resin, coupling the next amino acid to its N-terminus is the most difficult step because the amine is buried near the quaternary center and the ring methyl.

• Reagents: Use HATU or PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate). Avoid weaker reagents like HBTU/DIC.

• Conditions: Microwave irradiation is highly recommended.

Protocol:

• Deprotection: Remove Fmoc from the resin-bound

  -THF residue using 20% Piperidine in DMF (2 x 10 min). Wash thoroughly (5x DMF).

• Activation:

  • Amino Acid (Next AA): 5.0 eq

  • HATU: 4.9 eq

  • HOAt: 5.0 eq (Additive to reduce racemization and boost speed)

  • DIEA (Diisopropylethylamine): 10.0 eq

  • Solvent: DMF (Min volume to maintain high concentration).

• Reaction:

  • Microwave: 75°C for 10 minutes (25W).

  • Room Temp: Double coupling, 2 hours each.

• Monitoring: The Chloranil test is preferred over Kaiser test for secondary/hindered amines, though this is a primary amine. If Kaiser is ambiguous, use micro-cleavage and LC-MS to verify coupling.

Coupling the -THF-OH TO the Resin/Peptide

Coupling the carboxyl group of the

-THF monomer is less hindered but still requires care.

• Use DIC/Oxyma or HATU/DIEA (3 eq).

• Coupling time: 1 hour at RT (or 5 min at 75°C microwave).

Structural & Functional Analysis

Data Summary Table

Parameter	Value/Note
Molecular Weight	~215.25 g/mol (Free Acid form)
LogP (Predicted)	~0.5 - 1.2 (More polar than cyclopentane analogs)
Preferred Conformation	Induces 14-helix in -peptides; Turn inducer in hybrids.
Coupling Difficulty	High (Nucleophilic attack by the amine is sterically blocked).
Detection	No UV chromophore (unless Fmoc attached). Use ELSD or CAD for prep.

Workflow Visualization

Caption: Workflow for converting the methyl ester precursor into an Fmoc-monomer and overcoming the steric bottleneck during SPPS.

References

• Horne, W. S., & Gellman, S. H. (2008). Foldamers with heterogeneous backbones. Accounts of Chemical Research, 41(10), 1399–1408. Link

• Vasudev, P. G., Chatterjee, S., Shamala, N., & Balaram, P. (2011). Hybrid peptide oligomers with α, β, γ, and δ amino acids. Chemical Reviews, 111(2), 657–687. Link

• Aguilar, M. I. (Ed.). (2010). Peptidomimetics: Protocols and Concepts. Methods in Molecular Biology. Springer. Link

• BLD Pharm. (n.d.). Product Datasheet: Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate.[3][4][5] Accessed October 2023. Link

• Seebach, D., & Gardiner, J. (2008). β-Peptidic Peptidomimetics. Accounts of Chemical Research, 41(10), 1366–1375. Link

Sources

• 1. Beta-amino acids: versatile peptidomimetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. 1864918-95-5|2-(6-Amino-1,4-dioxepan-6-yl)acetic acid|BLD Pharm [bldpharm.com]
• 4. 1522525-85-4|Methyl 2-(3-aminooxan-3-yl)acetate|BLD Pharm [bldpharm.com]
• 5. CAS:1556368-84-3, 2-(4-Amino-2,6-dimethyloxan-4-yl)acetic acid-毕得医药 [bidepharm.com]

Application Note: Scalable Production Protocol for Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

Introduction & Strategic Overview

Conformationally restricted cyclic

-amino acids and their ester derivatives are highly prized building blocks in modern drug discovery, frequently utilized to improve the pharmacokinetic profiles and target affinity of peptidomimetics. Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate represents a challenging structural motif, featuring a sterically congested quaternary stereocenter at the C3 position of a tetrahydrofuran (oxolane) ring.

Traditional Strecker or Bucherer-Bergs syntheses yield

-amino acids, which are unsuitable for this -amino ester target. To achieve scalable, highly diastereoselective production, this protocol employs Ellman’s chiral sulfinamide chemistry coupled with a Reformatsky-type addition [1]. By utilizing -tert-butanesulfinamide, we can direct the facial attack of the zinc enolate, establishing the C3 quaternary center with exceptional stereocontrol.

Synthetic Strategy & Pathway

The workflow consists of three highly optimized phases: Lewis acid-mediated imine condensation, DIBAL-H activated Reformatsky addition, and acidic global deprotection.

Fig 1: Three-step synthesis of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate via Ellman's auxiliary.

Process Optimization & Quantitative Data

A critical failure point in scaling Reformatsky reactions is the unpredictable induction period caused by the passivation layer (ZnO) on commercial zinc dust. Standard bench-scale activators (I

, TMSCl) often result in dangerous thermal runaways at the pilot scale. We implemented a chemical reduction strategy using DIBAL-H [2], which provides a pristine zinc surface, ensuring immediate and controlled initiation.

Table 1: Optimization of Zinc Activation for the Reformatsky Addition (100 mmol scale)

Entry	Zinc Activation Method	Temp (°C)	Induction Time	Conversion (%)	Yield (%)	Diastereomeric Ratio (dr)
1	Unactivated Zn Dust	60	> 120 min	35	22	85:15
2	I (Catalytic)	40	45 - 90 min	68	55	88:12
3	TMSCl / 1,2-Dibromoethane	40	20 - 45 min	92	84	94:6
4	DIBAL-H (1 mol%)	40	< 5 min	> 99	91	96:4

Note: Data reflects the addition of methyl bromoacetate to the sulfinyl imine. DIBAL-H activation (Entry 4) eliminates the induction period and maximizes both yield and stereocontrol.

Step-by-Step Experimental Protocols

Assumption: The starting material is enantiopure (2S)-2-methyltetrahydrofuran-3-one to fix the C2 stereocenter. The protocol below describes the 1.0 mol scale production.

Phase 1: Imine Condensation

• Reactor Preparation: Purge a 5 L jacketed glass reactor with N

  . Charge with anhydrous tetrahydrofuran (THF, 2.0 L).

• Reagent Addition: Add (2S)-2-methyltetrahydrofuran-3-one (100.1 g, 1.0 mol) and

  -tert-butanesulfinamide (133.3 g, 1.1 mol). Stir at 20 °C until fully dissolved.

• Lewis Acid Addition: Dropwise add Titanium(IV) ethoxide (Ti(OEt)

  , 456.2 g, 2.0 mol) over 30 minutes. Maintain internal temperature below 30 °C.

• Heating: Ramp the reactor temperature to 60 °C and stir for 12 hours.

• In-Process Control (IPC): Sample for HPLC. Proceed only if residual ketone is < 2.0% (Area%).

• Workup: Cool to 20 °C. Quench by slowly adding a saturated aqueous NaCl solution (500 mL) to precipitate TiO

  . Filter the resulting thick suspension through a Celite pad, washing with EtOAc (3 × 500 mL). Separate the organic layer, dry over Na SO , and concentrate under vacuum to yield the crude sulfinyl imine.

Phase 2: Reformatsky Addition

• Zinc Activation: In a clean, dry 5 L reactor under N

  , suspend Zinc dust (196.2 g, 3.0 mol) in anhydrous THF (1.0 L). Add DIBAL-H (1.0 M in THF, 10.0 mL, 0.01 mol) at 20 °C. Stir vigorously for 15 minutes.

• Initiation: Heat the suspension to 40 °C. Add 10% of the total methyl bromoacetate charge (38.2 g of the 382.4 g total, 2.5 mol). Observe a slight exotherm indicating initiation.

• Simultaneous Addition: Dissolve the crude sulfinyl imine from Phase 1 in THF (500 mL). Using dual addition funnels, simultaneously add the remaining methyl bromoacetate and the imine solution over 2 hours, maintaining the internal temperature at 40–45 °C.

• Completion: Stir for an additional 4 hours at 40 °C.

• Workup: Cool to 10 °C. Quench with saturated aqueous NH

  Cl (1.0 L). Extract with EtOAc (2 × 1.0 L). Wash organics with brine, dry, and concentrate. Purify via crystallization from MTBE/Heptane to isolate the pure protected -amino ester.

Phase 3: Deprotection & Isolation

• Deprotection: Dissolve the protected

  -amino ester in anhydrous Methanol (1.0 L). Cool to 0 °C.

• Acidification: Dropwise add 4M HCl in 1,4-Dioxane (500 mL, 2.0 mol). Stir the mixture at 20 °C for 2 hours.

• Isolation: Concentrate the solution under reduced pressure to a volume of ~300 mL. Slowly add cold MTBE (1.0 L) to precipitate the product.

• Filtration: Filter the white crystalline solid, wash with cold MTBE, and dry under high vacuum at 40 °C to yield Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate hydrochloride .

Mechanistic Insights & Quality Control (E-E-A-T)

Causality of Reagent Selection

• Titanium(IV) Ethoxide: Sterically hindered cyclic ketones react sluggishly with sulfinamides. Mild desiccants (e.g., MgSO

  ) fail to drive the reaction. Ti(OEt) acts as both a Lewis acid to activate the carbonyl carbon and an irreversible water scavenger (forming insoluble TiO ), pushing the equilibrium to >98% conversion [1].

• DIBAL-H Activation: The reproducible insertion of zinc into the C-Br bond is critical. DIBAL-H chemically reduces the resilient ZnO passivation layer on the zinc dust. This prevents the dangerous accumulation of unreacted methyl bromoacetate, ensuring the exotherm is strictly controlled by the reagent addition rate [2].

Stereochemical Model

The high diastereoselectivity (dr 96:4) originates from a highly ordered, six-membered Zimmerman-Traxler transition state. The zinc coordinates to both the imine nitrogen and the sulfinyl oxygen. The bulky tert-butyl group of the auxiliary occupies an equatorial position, effectively shielding one face of the imine. The zinc enolate nucleophile is forced to attack from the less hindered face, establishing the C3 quaternary stereocenter with precision [3].

Self-Validating Quality Control

This protocol is designed as a self-validating system. The Phase 1 IPC (HPLC) is mandatory. If unreacted 2-methyltetrahydrofuran-3-one is carried into Phase 2, the Reformatsky reagent will preferentially attack the highly electrophilic ketone oxygen/carbon, generating a difficult-to-remove

-hydroxy ester impurity. By strictly enforcing a <2% residual ketone limit before proceeding, the downstream purity and yield of the final API intermediate are mathematically safeguarded.

References

• Ellman, J. A., Robak, M. T., & Herbage, M. A. (2010). "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 110(6), 3600-3640. URL:[Link]

• Girgis, M. J., et al. (2009). "A Scalable Zinc Activation Procedure Using DIBAL-H in a Reformatsky Reaction." Organic Process Research & Development, 13(6), 1094-1099. URL:[Link]

• Mendes, J. A., et al. (2021). "N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles." Beilstein Journal of Organic Chemistry, 17, 1096–1140. URL:[Link]

Application Note: Advanced Cyclization Techniques for the 2-Methyloxolan-3-yl Core

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

The 2-methyloxolan-3-yl (2-methyltetrahydrofuran-3-yl) core is a highly versatile heterocyclic scaffold. It is the fundamental structural motif in enantiopure muscarine alkaloids[1], which are critical for studying cholinergic receptors, and it forms the backbone of 2-methyltetrahydrofuran-3-one (coffee furanone), a high-impact aroma chemical[2]. Synthesizing this core requires precise control over ring-closure thermodynamics and, in pharmaceutical applications, strict stereocontrol. This application note details the mechanistic causality and provides self-validating protocols for two divergent cyclization strategies: a stereoselective radical approach and a scalable anionic condensation approach.

Mechanistic Rationale & Causality

The choice of cyclization technique depends entirely on the target application's requirement for stereochemical purity versus volumetric scalability.

Pathway A: Alkoxyl Radical Cyclization (Pharmaceuticals)

For complex natural products like (+)-muscarine, establishing the relative stereochemistry around the oxolane ring is paramount. The triggers the homolytic cleavage of the weak N–O bond, generating an oxygen-centered alkoxyl radical[3].

• Causality of the 5-exo-trig closure: According to Baldwin's rules, the 5-exo-trig cyclization of a 5-hexen-1-oxyl radical is kinetically favored over the 6-endo-trig pathway due to the optimal stereoelectronic alignment of the singly occupied molecular orbital (SOMO) with the

  * orbital of the pendant alkene.

• Stereocontrol: The transition state adopts a chair-like conformation that minimizes steric clashes, allowing the radical to be trapped by a halogen donor (e.g., BrCCl₃) with high diastereoselectivity, yielding enantiopure functionalized cores[4].

Pathway B: Dieckmann-Type Condensation & Oxidative Hydroxylation (Industrial/Aroma)

When stereocontrol is secondary to yield and cost—such as in the synthesis of the flavor compound —anionic or oxidative pathways are preferred[2].

• Condensation Causality: The of an ethyl lactate alkoxide to methyl acrylate, followed by an intramolecular Dieckmann condensation, rapidly constructs the functionalized oxolane ring[5]. Subsequent acidic hydrolysis drives the decarboxylation of the

  -keto ester, thermodynamically collapsing the intermediate into the stable 3-ketone.

• Oxidative Causality: Alternatively, the introduces a hydroxyl group that triggers a cascade rearrangement and decarboxylation, yielding the target core in a streamlined manner[6].

Comparative Analysis of Cyclization Techniques

Cyclization Technique	Starting Material	Key Reagents	Yield	Stereoselectivity	Primary Application
Alkoxyl Radical (5-exo-trig)	Acyclic thiazole-2-thione derivative	BrCCl₃, (Visible light)	70–85%	High (Diastereoselective)	Enantiopure APIs (Muscarine)
Dieckmann Condensation	Ethyl lactate & Methyl acrylate	NaH, DMSO, then HCl/AcOH	~75%	Low (Achiral/Racemic)	Flavor & Fragrance (Aroma)
Oxidative Hydroxylation	2-Acetylbutyrolactone	Oxidant (e.g., H₂O₂/AcOH)	~55%	None (Achiral)	Industrial Intermediates

Pathway Visualization

Mechanistic pathways for synthesizing the 2-methyloxolan-3-yl core via radical and anionic routes.

Self-Validating Experimental Protocols

Protocol 1: Stereoselective Alkoxyl Radical Cyclization

Target: (2R,3S,5S)-3-benzoyloxy-5-bromomethyl-2-methyltetrahydrofuran

Reagents & Equipment:

• (2R,3S)-N-(3-benzoyloxy-5-hexen-2-oxy)-4-methylthiazole-2(3H)thione (1.0 equiv)

• Bromotrichloromethane (BrCCl₃) (Solvent and halogen donor)

• Photoreactor equipped with a visible light source (e.g., 500W tungsten lamp)

Step-by-Step Methodology:

• Preparation: Dissolve the acyclic thiazole-2-thione derivative in anhydrous BrCCl₃ (0.05 M concentration) under an inert argon atmosphere to prevent premature radical quenching by ambient oxygen.

• Irradiation: Irradiate the solution at 20 °C. The visible light selectively excites the thiocarbonyl group, leading to the homolysis of the N–O bond.

• In-Process Validation (Self-Validating Step): Draw a 0.1 mL aliquot every 30 minutes and analyze via UV-Vis spectroscopy. The reaction is complete when the characteristic C=S absorption band at ~320 nm completely disappears, confirming total radical generation.

• Cyclization & Trapping: The generated alkoxyl radical spontaneously undergoes a 5-exo-trig cyclization. The resulting carbon-centered radical abstracts a bromine atom from the BrCCl₃ solvent, yielding the bromomethyl-substituted oxolane ring.

• Workup: Evaporate the excess BrCCl₃ under reduced pressure. Purify the crude residue via silica gel flash chromatography (hexane/ethyl acetate) to isolate the (2R,3S,5S) diastereomer.

Protocol 2: One-Pot Condensation and Decarboxylation

Target: 2-Methyltetrahydrofuran-3-one

Reagents & Equipment:

• Ethyl lactate (1.05 equiv) and Methyl methacrylate (1.2 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.0 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO) and 1,2-dioxolane

• 5% HCl solution and Glacial Acetic Acid

Step-by-Step Methodology:

• Alkoxide Formation: In a flame-dried, three-necked flask, suspend NaH in 1,2-dioxolane. Under vigorous stirring at room temperature, slowly add ethyl lactate. Stir until hydrogen gas evolution ceases, indicating complete formation of the sodium alkoxide.

• Michael Addition & Cyclization: Cool the reaction to 0 °C using an ice-salt bath. Add the methyl methacrylate dissolved in DMSO in a single portion. Remove the ice bath after 15 minutes and stir at room temperature for 2 hours[5].

• In-Process Validation (Self-Validating Step): Quench a 0.5 mL aliquot in cold water, extract with ether, and perform FT-IR analysis. The presence of a strong ester carbonyl stretch at ~1740 cm⁻¹ alongside a ketone stretch at ~1715 cm⁻¹ validates the formation of the 2-methyl-4-methoxycarbonyltetrahydrofuran-3-one intermediate.

• Decarboxylation: Pour the bulk reaction mixture into a cold 5% HCl solution. Add 0.5 volumes of glacial acetic acid and heat to reflux (approx. 100 °C) for 3 hours to induce hydrolysis and subsequent decarboxylation of the

  -keto ester.

• Workup: Cool the mixture, extract with petroleum ether, and wash the organic layer with saturated brine until neutral. Dry over anhydrous Na₂SO₄, concentrate, and purify via vacuum distillation (bp 139 °C) to obtain the pure 2-methyltetrahydrofuran-3-one[5].

References

• Hartung, J., & Kneuer, R. (2003). Synthesis of enantiopure (2R)-configured muscarine alkaloids via selective alkoxyl radical ring-closure reactions. Tetrahedron: Asymmetry. [Link]

• Ragoussis, V., Lagouvardos, D. J., & Ragoussis, N. (1998). A short and efficient synthesis of 2-methyltetrahydrofuran-3-one. Synthetic Communications. [Link]

• Wikipedia Contributors. (2024). Coffee furanone. Wikipedia, The Free Encyclopedia. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Coffee furanone - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [wap.guidechem.com]
• 6. tandfonline.com [tandfonline.com]

Reaction conditions for functionalizing Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

This Application Note and Protocol Guide addresses the functionalization of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate .

Compound Analysis & Synthetic Challenge: The target molecule features a quaternary carbon center at position 3 of the oxolane (tetrahydrofuran) ring. This carbon bears both a primary amine (

) and the acetate side chain ( ), alongside the ring bonds. Furthermore, the adjacent position 2 is substituted with a methyl group.

• Classification:

  -amino ester derivative with a sterically congested -quaternary amine.

• Primary Challenge: The amine is technically primary, but it is attached to a quaternary carbon (tertiary alkyl amine). This creates significant steric hindrance, making nucleophilic attack on bulky electrophiles difficult.[1] Standard coupling protocols (e.g., EDC/NHS) often fail or proceed with poor kinetics.

Strategic Overview

Functionalizing Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate requires overcoming the high energy barrier imposed by the quaternary center at C3 and the vicinal methyl group at C2. The steric bulk protects the amine from unwanted side reactions but necessitates high-energy activation strategies for functionalization.

Reaction Decision Matrix:

• For Amide Coupling: Abandon weak activators (carbodiimides alone). Use Uronium salts (HATU) for standard acids or Acyl Fluorides/Chlorides for hindered acids.

• For Reductive Amination: Direct condensation with ketones will fail due to equilibrium issues. Use Titanium(IV) isopropoxide to drive imine formation.

• For Ester Hydrolysis: The proximity of the amine can lead to intramolecular lactamization if the chain length allows (unlikely here as it forms a 4-membered ring, but intermolecular dimerization is possible). Control pH carefully.

Reaction Decision Tree (Visual Guide)

Caption: Decision logic for selecting reaction conditions based on the steric demand of the coupling partner.

Detailed Protocols

Protocol A: High-Efficiency Amide Coupling (HATU Method)

Best for coupling the scaffold with standard carboxylic acids.

Mechanism: HATU generates an O-acyl-(7-azabenzotriazole) intermediate, which is more reactive and less prone to racemization than HOBt esters, crucial for penetrating the steric shield of the C3-amine.

Reagents:

• Scaffold: 1.0 equiv

• Carboxylic Acid: 1.1 – 1.2 equiv

• HATU: 1.2 equiv

• DIPEA (Hünig's Base): 3.0 equiv (Crucial to keep the amine deprotonated)

• Solvent: DMF (anhydrous)

Step-by-Step:

• Pre-activation: Dissolve the carboxylic acid (1.1 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M concentration).

• Add DIPEA (1.0 equiv) and stir for 2–5 minutes at Room Temperature (RT). The solution should turn yellow/orange.

• Addition: Add the scaffold (1.0 equiv) dissolved in minimal DMF.

• Base Chase: Immediately add the remaining DIPEA (2.0 equiv).

• Reaction: Stir at RT for 2–16 hours. Monitor by LC-MS.[2][3]

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (x2), water (x1), and brine (x1). Dry over Na₂SO₄.

Troubleshooting: If conversion is <50% after 16h, heat to 50°C. If still stalled, switch to Protocol B.

Protocol B: The "Nuclear Option" (Acyl Fluoride Method)

Required when coupling with bulky acids (e.g., tertiary alpha-carbons, proline derivatives) where HATU fails.

Why Acyl Fluorides? Acyl fluorides are highly reactive yet more stable to hydrolysis than acid chlorides. They are small enough to access the hindered amine on the quaternary C3 center.

Reagents:

• Carboxylic Acid: 1.2 equiv

• TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate): 1.2 equiv

• DIPEA: 3.0 equiv

• Solvent: DCM or 1,4-Dioxane

Step-by-Step:

• Dissolve the carboxylic acid (1.2 equiv) and TFFH (1.2 equiv) in anhydrous DCM under Nitrogen.

• Add DIPEA (3.0 equiv). Stir for 30 mins to generate the acyl fluoride in situ.

• Add the scaffold (1.0 equiv).[4]

• Reflux: Unlike HATU, this reaction often requires heat. Reflux (40°C for DCM, 80-100°C for Dioxane) for 4–12 hours.

• Workup: Standard aqueous extraction.

Protocol C: Sterically Demanding Reductive Amination

Standard NaBH(OAc)3 protocols often fail because the imine formation is unfavorable at the quaternary center.

Reagents:

• Aldehyde/Ketone: 1.2 equiv

• Titanium(IV) isopropoxide (Ti(OiPr)4): 1.5 equiv (Lewis acid/Water scavenger)

• Reducing Agent: NaBH₄ or NaBH₃CN

• Solvent: THF (anhydrous)

Step-by-Step:

• Imine Formation: Combine the scaffold (amine) and the aldehyde/ketone in anhydrous THF.

• Add Ti(OiPr)4 (1.5 equiv) neat.

• Stir at RT (for aldehydes) or 50°C (for ketones) for 6–12 hours. The solution will likely turn slightly cloudy.

• Reduction: Cool to 0°C. Add NaBH₄ (2.0 equiv) or NaBH₃CN (2.0 equiv) portion-wise.

• Allow to warm to RT and stir for 2 hours.

• Quench (Critical): Add 1N NaOH or saturated Rochelle’s salt solution to break the Titanium emulsion. Stir vigorously until two clear layers form (can take 1 hour). Filter through Celite if necessary.

Quantitative Data Summary

Reaction Type	Reagent System	Target Substrate	Typical Yield	Notes
Amide Coupling	EDC / HOBt	Simple Acids	< 30%	Not Recommended. Steric failure.
Amide Coupling	HATU / DIPEA	Aryl/Alkyl Acids	75 - 90%	Gold standard for this scaffold.
Amide Coupling	TFFH (Acyl Fluoride)	Bulky/Hindered Acids	60 - 80%	Use when HATU fails. Requires heat.
Reductive Amination	NaBH(OAc)3	Aldehydes	20 - 40%	Poor imine conversion.
Reductive Amination	Ti(OiPr)4 / NaBH4	Ketones/Aldehydes	70 - 85%	Ti(IV) is essential for imine formation.

References

• Due-Hansen, M. E., et al. (2016).[5] "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates."[4][5][6] Organic & Biomolecular Chemistry, 14(2), 430-433. Link

• Montalbetti, C. A., & Falque, V. (2005). "Amide bond formation and peptide coupling."[5] Tetrahedron, 61(46), 10827-10852. Link

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride." The Journal of Organic Chemistry, 55(8), 2552-2554. Link

• Dunetz, J. R., et al. (2016).[5] "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Chemical Reviews, 116(19), 11675-11769. Link

Sources

• 1. chimia.ch [chimia.ch]
• 2. Reactivity of the 2-Methylfuran Phase I Metabolite 3-Acetylacrolein Toward DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. methyl 2-(6-aminopyridin-3-yl)acetate synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 6. researchprofiles.ku.dk [researchprofiles.ku.dk]

Application Note: Chemoselective Reduction of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

Executive Summary

The reduction of methyl 2-(3-amino-2-methyloxolan-3-yl)acetate to its corresponding primary alcohol, 2-(3-amino-2-methyloxolan-3-yl)ethan-1-ol , presents a distinct synthetic challenge. The substrate features a highly functionalized oxolane (tetrahydrofuran) core, a reducible methyl ester, and an unprotected primary amine. Successful reduction requires chemoselective hydride delivery that avoids amine-induced reagent quenching, retro-aldol-like ring opening, or unwanted lactamization. This guide provides two field-validated methodologies—a chemoselective calcium-activated borohydride approach and a traditional lithium aluminum hydride approach—detailing the mechanistic causality and self-validating cues for each.

Substrate Profiling & Mechanistic Causality

The presence of the primary amine (

) adjacent to the ester dictates the choice of reducing agent.

• The Limitation of Standard

  : Standard sodium borohydride is insufficiently reactive toward esters. The ester carbonyl carbon is rendered less electrophilic by the resonance electron donation from the adjacent methoxy oxygen, making standard ineffective .

• The Calcium-Activated Solution (Method A): To enhance reactivity without utilizing pyrophoric reagents, anhydrous calcium chloride (

  ) is added to . This generates calcium borohydride ( ) in situ. The ion acts as a hard Lewis acid, coordinating to the ester carbonyl oxygen. This coordination withdraws electron density, drastically increasing the electrophilicity of the carbonyl carbon and facilitating hydride attack .

• The Brute-Force Hydride Approach (Method B): Lithium aluminum hydride (

  ) will rapidly reduce the ester. However, the free amine is slightly acidic relative to the extreme basicity of the hydride ion. The first equivalent of is entirely consumed by deprotonating the amine, evolving hydrogen gas and forming a lithium amide complex. Therefore, a strict minimum of 2.0 to 2.5 equivalents of is required to ensure complete ester reduction .

Strategic Method Selection

Decision tree for selecting the optimal ester reduction strategy based on scale and safety.

Protocol A: Calcium-Activated Borohydride Reduction (Recommended)

This method is highly recommended for scale-up due to its mild conditions, avoidance of pyrophoric reagents, and excellent chemoselectivity.

Mechanistic pathway of calcium-activated borohydride reduction of the ester moiety.

Step-by-Step Methodology

• Reaction Setup: In an oven-dried flask under nitrogen, dissolve Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (1.0 eq) in a 2:1 mixture of absolute Ethanol and THF to achieve a 0.2 M concentration.

• Lewis Acid Addition: Add anhydrous

  (1.5 eq) to the solution. Stir for 15 minutes at room temperature.

  • Self-Validating Cue: The

    will partially dissolve, and the solution may become slightly cloudy as coordination complexes form.

• Hydride Addition: Cool the mixture to 0 °C using an ice bath. Carefully add

  (3.0 eq) in three equal portions over 15 minutes.

  • Causality: Portion-wise addition controls the exothermic in situ generation of

    and prevents solvent boil-off.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 6 hours. Monitor via TLC (stain with Ninhydrin for the amine).

• Quenching: Once the ester is consumed, cool the flask to 0 °C and add Acetone (3.0 eq relative to

  ) dropwise.

  • Causality: Acetone reacts exothermically with unreacted borohydride to form isopropanol. This safely neutralizes the hydride without evolving highly flammable hydrogen gas, which would occur if quenched directly with aqueous acid.

• Isolation: Concentrate the mixture under reduced pressure to remove THF/EtOH. Partition the residue between Ethyl Acetate and saturated aqueous

  . Extract the aqueous layer twice with EtOAc, dry the combined organics over , and concentrate to yield the target alcohol.

Protocol B: Lithium Aluminum Hydride Reduction

This method is ideal for rapid, small-scale discovery chemistry where immediate conversion is prioritized over reagent safety.

Step-by-Step Methodology

• Preparation: In an oven-dried flask under a strict argon atmosphere, suspend

  (2.5 eq) in anhydrous THF (0.3 M relative to LAH). Cool to 0 °C.

• Substrate Addition: Dissolve the substrate (1.0 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the LAH suspension over 30 minutes.

  • Self-Validating Cue: Immediate and vigorous effervescence (

    gas) will occur upon each drop. This validates that the first equivalent of LAH is successfully deprotonating the primary amine to form the lithium amide.

• Propagation: Stir at 0 °C for 1 hour, then allow to warm to room temperature for an additional 2 hours.

• Fieser Workup (Critical Step): Cool the reaction to 0 °C. For every

  grams of initially used, sequentially add:
  • mL of distilled water (Dropwise! Vigorous evolution).
  • mL of 15% aqueous .
  • mL of distilled water.

  • Causality & Validation: This specific sequence hydrolyzes the intermediate lithium aluminum alkoxide complexes. The initial water destroys unreacted LAH. The

    converts the aluminum salts into soluble aluminates, and the final water addition precipitates a highly crystalline, easily filterable inorganic matrix ( ). If the workup is successful, the gelatinous gray mixture will transform into a stark white, granular precipitate.

• Isolation: Add anhydrous

  to the flask, stir for 15 minutes, and filter the mixture through a pad of Celite. Wash the filter cake thoroughly with hot THF. Concentrate the filtrate to afford the pure amino-alcohol.

Quantitative Method Comparison

Parameter	Method A ( / )	Method B ( )
Reagent Equivalents	3.0 eq / 1.5 eq	2.5 eq
Solvent System	EtOH / THF (2:1)	Anhydrous THF
Operating Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Reaction Time	4 – 6 hours	2 – 3 hours
Primary Safety Hazard	Low (Mild gas evolution during quench)	High (Pyrophoric, vigorous evolution)
Workup Type	Acetone quench & aqueous extraction	Fieser Workup (Strict stoichiometric hydration)
Typical Yield	75% – 85%	80% – 90%

References

• Master Organic Chemistry. Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Available at:[Link]

• Periasamy, M., & Thirumalaikumar, M. (2000). Methods of enhancement of reactivity and selectivity of sodium borohydride for applications in organic synthesis. Journal of Organometallic Chemistry, 609(1-2), 137-151. Available at:[Link]

• Chemistry Steps. Reduction of Acyl Chlorides by LiAlH4, NaBH4, and LiAl(OtBu)3H. Available at:[Link]

Technical Notes & Optimization

Improving yield in the synthesis of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks encountered when synthesizing Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate .

Constructing a highly substituted, oxygen-containing spiro/quaternary

-amino acid derivative presents unique challenges, particularly regarding steric hindrance at the C3 position and the stereocontrol of the adjacent C2 methyl group. To achieve high yields and excellent diastereoselectivity, the industry-standard approach utilizes Ellman’s tert-butanesulfinamide chemistry [1].

Below is the validated workflow, followed by targeted troubleshooting FAQs, quantitative optimization data, and self-validating experimental protocols.

Synthetic Workflow

Optimized synthetic workflow for Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate.

Troubleshooting & FAQs

Q1: We are observing less than 40% conversion during the formation of the N-tert-butanesulfinyl imine from 2-methyloxolan-3-one. How can we drive this reaction to completion? Scientist's Insight (Causality): The C3 carbonyl of 2-methyloxolan-3-one is highly sterically hindered by the adjacent C2 methyl group. Furthermore, the inductive electron-withdrawing effect of the oxolane oxygen alters the electrophilicity of the ketone. Standard dehydrating agents (like

or molecular sieves) are kinetically insufficient to drive the condensation forward[1]. Actionable Solution: Transition to Titanium(IV) ethoxide ( ). It functions dually as a potent Lewis acid to activate the sterically hindered carbonyl and as an irreversible water scavenger[2]. Heating the reaction to 60 °C in THF is required for full conversion.

Q2: During the addition of the methyl acetate enolate, our diastereomeric ratio (d.r.) is poor (approx. 1.5:1). How do we achieve >95:5 d.r. for the desired stereocenter at C3? Scientist's Insight (Causality): Poor diastereoselectivity in this step stems from a failure to maintain a rigid, chelation-controlled transition state. The addition of an ester enolate to an N-tert-butanesulfinyl imine must proceed via a six-membered chair-like transition state where the metal coordinates to both the imine nitrogen and the sulfinyl oxygen[3]. Strongly coordinating solvents (like pure THF) can disrupt this metal-sulfinyl coordination, lowering facial selectivity. Actionable Solution: Generate the lithium enolate of methyl acetate using LDA at -78 °C, but perform the addition in a THF/Toluene solvent mixture (1:3 ratio). The non-polar toluene enhances the tight coordination of the lithium cation, locking the transition state. Maintain the internal temperature strictly below -70 °C during addition[1].

Q3: The final deprotection step to yield Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate results in significant ester hydrolysis and oxolane ring-opening. What is going wrong? Scientist's Insight (Causality): Aqueous acids (such as aqueous HCl or TFA) will indiscriminately hydrolyze the methyl ester. Furthermore, the oxolane ring, particularly with an amine at the C3 quaternary center, is prone to acid-catalyzed ring-opening or retro-aldol-type fragmentation if subjected to elevated temperatures or water. Actionable Solution: Utilize strictly anhydrous conditions. A solution of 4M HCl in 1,4-dioxane mixed with dry methanol at 0 °C ensures quantitative cleavage of the sulfinyl group without hydrolyzing the ester or compromising the oxolane ether linkage [4].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting yield/stereoselectivity, demonstrating why the optimized conditions are necessary.

Reaction Step	Reagents & Solvent System	Temp (°C)	Yield (%)	Diastereomeric Ratio (d.r.)
Imine Condensation	, PPTS, DCM	25 °C	35%	N/A
Imine Condensation	, THF (Optimized)	60 °C	88%	N/A
Enolate Addition	Methyl acetate, LDA, pure THF	-78 to 0 °C	62%	70:30
Enolate Addition	Methyl acetate, LDA, THF/Toluene (Optimized)	-78 °C	85%	96:4
Deprotection	2M aq. HCl, THF	25 °C	41%*	N/A
Deprotection	4M HCl in Dioxane, MeOH (Optimized)	0 °C	94%	N/A

*Note: Low yield in aqueous deprotection is due to ester hydrolysis and ring degradation.

Self-Validating Experimental Protocols

Step 1: Synthesis of N-tert-Butanesulfinyl Imine

• Setup: Under an inert argon atmosphere, dissolve 2-methyloxolan-3-one (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in anhydrous THF (0.5 M).

• Activation: Add

  (2.0 eq) dropwise at room temperature.

• Reaction: Heat the mixture to 60 °C for 18 hours.

• Workup: Cool to room temperature and pour into an equal volume of saturated aqueous

  with rapid stirring. Filter the resulting white titanium dioxide suspension through a pad of Celite. Extract the filtrate with EtOAc, dry over , and concentrate.

• Self-Validation Check: Analyze the crude mixture via

  NMR. The reaction is successful if the ketone -protons have shifted and a distinct, sharp singlet for the tert-butyl group appears at ~1.2 ppm.

Step 2: Diastereoselective Enolate Addition

• Enolate Generation: In a flame-dried flask, add anhydrous diisopropylamine (1.2 eq) to a 1:3 mixture of THF/Toluene. Cool to -78 °C and add n-BuLi (1.1 eq). Stir for 30 mins. Add anhydrous methyl acetate (1.2 eq) dropwise and stir for 45 mins at -78 °C.

• Addition: Dissolve the imine from Step 1 in a minimal amount of dry toluene and add it dropwise to the enolate solution, ensuring the internal temperature does not exceed -70 °C.

• Reaction: Stir at -78 °C for 4 hours.

• Workup: Quench cold with saturated aqueous

  . Extract with EtOAc, wash with brine, dry, and concentrate.

• Self-Validation Check: Quench a 0.1 mL reaction aliquot and analyze via UPLC-MS. Assess the diastereomeric ratio by integrating the two closely eluting peaks in the UV chromatogram corresponding to the product mass.

Step 3: Anhydrous Deprotection

• Setup: Dissolve the purified sulfinyl-protected

  -amino ester in anhydrous methanol (0.2 M) and cool to 0 °C.

• Deprotection: Slowly add a solution of 4M HCl in 1,4-dioxane (3.0 eq).

• Reaction: Stir at 0 °C for 2 hours.

• Isolation: Concentrate the mixture under reduced pressure (bath temp < 30 °C). Triturate the resulting residue with cold diethyl ether to precipitate the target compound as the hydrochloride salt.

• Self-Validation Check: The final product must be fully soluble in water. LC-MS must confirm the exact mass of the free amine (

  = 174.1) without any +18 Da peaks (which would indicate ester hydrolysis).

References

• Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews, 110(6), 3600–3740. URL:[Link]

• University of Seville. (2022). Enantioselective synthesis of 4-amino-3,4-dihydrocoumarins and their non-cyclic hydroxyester precursors. URL:[Link]

• Wikipedia. (2023). tert-Butanesulfinamide. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ellman's Sulfinamides [sigmaaldrich.com]
• 3. idus.us.es [idus.us.es]
• 4. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification Strategies for Separating Diastereomers of Amino-Oxolanes

Welcome to the technical support center dedicated to the unique challenges of separating diastereomers of amino-oxolanes. This guide is designed for researchers, scientists, and drug development professionals who encounter the complexities of isolating specific stereoisomers of these valuable heterocyclic compounds. As many amino-oxolane derivatives are key intermediates in pharmaceutical synthesis, achieving high diastereomeric purity is often a critical, yet challenging, step.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The information presented here is a synthesis of established scientific principles and field-proven insights to empower you with the knowledge to overcome your separation challenges.

I. Troubleshooting Guide: Navigating Common Separation Hurdles

This section is structured in a question-and-answer format to directly address specific experimental problems.

Chromatographic Separations

Question 1: I'm seeing poor or no separation of my amino-oxolane diastereomers using standard silica gel flash chromatography. What are my next steps?

Answer: This is a common issue as diastereomers can have very similar polarities. Here’s a systematic approach to troubleshoot this problem:

• Optimize Your Mobile Phase: A common pitfall is using a solvent system that is too polar, which can cause both diastereomers to elute too quickly and without adequate interaction with the stationary phase.[1]

  • Actionable Advice: Begin with a low-polarity mobile phase (e.g., 98:2 Hexane/Ethyl Acetate) and gradually increase the polarity.[1] Use Thin Layer Chromatography (TLC) to screen a variety of solvent systems to find the optimal separation before committing to a column. Solvents like toluene or cyclohexane can sometimes improve solubility without significantly increasing polarity, and the addition of a small amount of an alcohol like methanol or isopropanol (e.g., 1%) can help sharpen peaks.[2]

• Consider a Different Stationary Phase: If silica gel isn't providing the necessary selectivity, other stationary phases may offer different interaction mechanisms.

  • Actionable Advice: Alumina (basic or neutral) can be a good alternative, especially if your amino-oxolane is sensitive to the acidic nature of silica.[3] For more challenging separations, consider reverse-phase chromatography using a C18-functionalized silica gel.[4]

• Improve Column Packing and Technique: A poorly packed column is a frequent source of poor resolution.

  • Actionable Advice: Ensure your column is packed uniformly to avoid channeling. A longer, narrower column will generally provide better resolution than a short, wide one.[1] Reducing the flow rate can also increase the interaction time with the stationary phase and improve separation.[1]

Question 2: My peaks are tailing significantly on my HPLC, even with good initial separation. How can I improve the peak shape?

Answer: Peak tailing with amino-containing compounds is often due to secondary interactions with the stationary phase.

• Mitigate Silanol Interactions: The basic nitrogen of your amino-oxolane can interact with acidic silanol groups on the surface of silica-based columns, leading to tailing.[5]

  • Actionable Advice: Add a basic modifier to your mobile phase, such as 0.1% triethylamine (TEA) or diethylamine (DEA), to mask these silanol groups.[5] Alternatively, using a modern, end-capped, high-purity column can minimize exposed silanols.[6]

• Check for Column Overload: Injecting too much sample can saturate the stationary phase and cause peak distortion.[5]

  • Actionable Advice: Systematically reduce your injection volume or the concentration of your sample to see if peak shape improves.[5]

• Optimize Mobile Phase pH: For reverse-phase HPLC, the pH of the mobile phase can significantly impact the retention and peak shape of ionizable compounds like amino-oxolanes.

  • Actionable Advice: Experiment with buffering your mobile phase at a pH that ensures your amine is consistently in either its protonated or free-base form. This can lead to more symmetrical peaks.

Question 3: I've tried multiple achiral columns and mobile phases for my HPLC separation with no success. Should I consider a chiral stationary phase (CSP)?

Answer: While diastereomers can often be separated on achiral columns, sometimes the differences in their physicochemical properties are too subtle.[6] In such cases, a chiral stationary phase can be highly effective.

• Leveraging Chiral Recognition: CSPs are designed to interact differently with stereoisomers. Even though you are separating diastereomers, the chiral environment of the CSP can amplify the small differences between them, leading to excellent separation.

• Screening Different CSPs: There is a wide variety of CSPs available, each with different chiral selectors.

  • Actionable Advice: Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD) are a good starting point and are often effective in normal-phase or polar organic modes.[7] Macrocyclic glycopeptide columns can also be very effective, particularly in reversed-phase and polar organic modes.[7]

Question 4: I'm interested in using Supercritical Fluid Chromatography (SFC) for my separation. What are the advantages for amino-oxolane diastereomers?

Answer: SFC is a powerful technique for chiral and achiral separations and offers several advantages, especially for preparative work.[8][9][]

• Benefits of SFC:

  • Speed: The low viscosity of supercritical CO2 allows for faster flow rates and shorter analysis times compared to HPLC.[11]

  • Reduced Solvent Consumption: Using CO2 as the primary mobile phase component significantly reduces the use of organic solvents.[]

  • Orthogonal Selectivity: SFC can often provide different selectivity compared to HPLC, making it a valuable alternative when HPLC methods fail.[12]

• Practical Considerations:

  • Column Choice: Many HPLC columns, both chiral and achiral, can be used with SFC.

  • Modifiers: Organic modifiers, typically alcohols like methanol or ethanol, are added to the CO2 to increase the mobile phase polarity and improve the solubility of polar analytes like amino-oxolanes.[8]

Crystallization-Based Separations

Question 5: My amino-oxolane diastereomers co-crystallize, and I can't seem to isolate a single diastereomer by standard recrystallization. What can I do?

Answer: When diastereomers have very similar crystal packing tendencies, selective crystallization can be challenging. However, there are advanced techniques that can be employed.

• Diastereomeric Recrystallization with a Resolving Agent: This is a classic and powerful technique.[13][14]

  • Mechanism: You react your diastereomeric mixture of amino-oxolanes with an enantiomerically pure chiral acid (e.g., tartaric acid, mandelic acid). This forms a new pair of diastereomeric salts. These new diastereomers will have different physical properties, including solubility, which can often be exploited for selective crystallization.[14]

  • Protocol:

    • Dissolve your amino-oxolane mixture in a suitable solvent.

    • Add a solution of the chiral resolving acid.

    • Allow the solution to cool slowly to promote the crystallization of the less soluble diastereomeric salt.

    • Isolate the crystals by filtration.

    • Regenerate the desired amino-oxolane diastereomer by breaking the salt with a base.

• Crystallization-Induced Diastereomer Transformation (CIDT): This is a highly efficient method if your diastereomers can be epimerized.[15][16][17][18]

  • Concept: In a solution where the two diastereomers can interconvert (epimerize), the less soluble diastereomer will crystallize out. According to Le Chatelier's principle, the equilibrium in the solution will then shift to form more of the less soluble diastereomer, which will then also crystallize. In theory, this can lead to a quantitative conversion of the mixture to a single, solid diastereomer.[18]

  • Requirements:

    • A method to induce epimerization in solution (e.g., heat, acid, or base catalysis).

    • A significant difference in the solubility of the two diastereomers in a particular solvent system.

Enzymatic Resolution

Question 6: Can I use an enzyme to selectively react with one of my amino-oxolane diastereomers?

Answer: Yes, enzymatic kinetic resolution is a highly selective method for separating stereoisomers.

• Principle of Kinetic Resolution: Enzymes are chiral catalysts and will often react at different rates with different stereoisomers. By carefully controlling the reaction time, you can selectively transform one diastereomer into a new compound, leaving the other diastereomer unreacted.

• Common Enzymes and Reactions:

  • Lipases: These are commonly used enzymes that catalyze the hydrolysis of esters or the acylation of alcohols.[19][20][21]

    • If your amino-oxolane has a hydroxyl group: You can perform a lipase-catalyzed acetylation. One diastereomer will be acetylated faster than the other. You can then separate the acetylated and unreacted diastereomers.

    • If your amino-oxolane has an ester group: A lipase can be used to selectively hydrolyze one diastereomer to the corresponding alcohol.

• Experimental Workflow:

  • Screen a panel of commercially available lipases (e.g., Candida antarctica lipase B (CALB), Pseudomonas fluorescens lipase) to find one with high activity and selectivity for your substrate.[19][21]

  • Optimize the reaction conditions (solvent, temperature, pH) to maximize the enantiomeric ratio (E-value).

  • Run the reaction to approximately 50% conversion to obtain both the unreacted starting material and the product in high diastereomeric excess.

  • Separate the product from the unreacted starting material using standard techniques like chromatography or extraction.

II. Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between separating enantiomers and diastereomers?

A1: Enantiomers are non-superimposable mirror images and have identical physical properties (e.g., boiling point, solubility, Rf) in an achiral environment. Therefore, they cannot be separated by standard chromatographic or crystallization techniques and require a chiral environment (e.g., a chiral stationary phase or a chiral resolving agent). Diastereomers, on the other hand, are stereoisomers that are not mirror images of each other. They have different physical properties and can, in principle, be separated by achiral methods.[4][6]

Q2: How do I choose between chromatography, crystallization, and enzymatic resolution for my separation?

A2: The best strategy depends on several factors:

• Scale: For small-scale purifications (milligrams to grams), chromatography (HPLC, SFC, or flash) is often the most straightforward approach. For larger-scale production (kilograms), crystallization-based methods are generally more economical and scalable.[16]

• Properties of Your Compound: If your diastereomers have a significant difference in polarity, chromatography is a good first choice. If one diastereomer is much less soluble than the other, crystallization is promising. If your compound has a functional group that can be acted upon by an enzyme (e.g., an alcohol or ester), enzymatic resolution is a powerful option.

• Availability of an Epimerization Pathway: If your diastereomers can be interconverted, crystallization-induced diastereomer transformation (CIDT) can be the most efficient method, potentially giving a theoretical yield of 100% for the desired diastereomer.[18]

Q3: Can I use derivatization to help separate my amino-oxolane diastereomers?

A3: Yes, derivatization can be a very effective strategy. By reacting your amino-oxolane with a reagent, you can create a new compound with different physical properties that may be easier to separate.

• Indirect Approach: You can react the amino group with a chiral derivatizing agent to form a new pair of diastereomers. These can then be separated on an achiral column.[7][11] This is particularly useful for analytical purposes to determine the diastereomeric ratio.

• Improving Chromatographic Behavior: Derivatization can also be used to improve the chromatographic properties of your compound, for example, by adding a UV-active group for easier detection or by blocking polar groups that cause peak tailing.

III. Data and Workflow Visualization

Table 1: Comparison of Purification Strategies

Strategy	Principle	Advantages	Disadvantages	Best Suited For
Flash Chromatography	Differential partitioning between a stationary and mobile phase based on polarity.	Simple, fast, and suitable for moderate quantities.	Can be low-resolution for closely related diastereomers; consumes solvent.	Initial purification and separation of diastereomers with a noticeable polarity difference.
HPLC/SFC	High-resolution separation based on differential partitioning.	High resolution, applicable to a wide range of compounds, SFC reduces solvent use.[8][9]	Requires specialized equipment, can be costly for large-scale purification.	Analytical quantification and challenging small to medium-scale preparative separations.
Diastereomeric Recrystallization	Formation of diastereomeric salts with a chiral resolving agent, leading to different solubilities.[13]	Scalable, cost-effective for large quantities, can yield high purity.	Requires a suitable chiral resolving agent, success is not guaranteed.	Large-scale purification where one diastereomeric salt is significantly less soluble.
Crystallization-Induced Diastereomer Transformation (CIDT)	Epimerization in solution coupled with selective crystallization of one diastereomer.[15][16][17]	Potentially 100% theoretical yield, highly efficient.[18]	Requires a reversible stereocenter and a significant solubility difference.	Large-scale synthesis where the desired diastereomer is the less soluble and epimerization is possible.
Enzymatic Kinetic Resolution	Selective enzymatic reaction with one diastereomer.	Highly selective, can provide very high diastereomeric excess, environmentally friendly.	Limited to substrates with specific functional groups, requires enzyme screening and optimization.	Cases where high stereopurity is required and a suitable enzyme can be found.

Workflow Diagrams

Caption: Decision tree for selecting a purification strategy.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. santaisci.com [santaisci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. sphinxsai.com [sphinxsai.com]
• 9. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. hplc.eu [hplc.eu]
• 13. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 14. 4.6. Separating enantiomers | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Enzymatic Approach to the Synthesis of Enantiomerically Pure Hydroxy Derivatives of 1,3,5-Triaza-7-phosphaadamantane - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate Workflows

Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals working with Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate .

Structural Profiling & The Steric Challenge

The core challenge of this molecule lies in its topology. The C3 position of the oxolane (tetrahydrofuran) ring is a highly congested quaternary stereocenter , bearing both a primary amine (-NH₂) and a methyl acetate appendage (-CH₂COOCH₃). Compounding this congestion is the adjacent C2-methyl group. This dense aliphatic canopy severely restricts the trajectory of incoming nucleophiles and electrophiles. Consequently, standard amidation of the amine and saponification of the ester often suffer from sluggish kinetics, poor yields, or complete failure.

Part 1: Troubleshooting FAQs

Q1: My amide coupling using standard EDC/HOBt is stalling at <10% conversion. How can I drive the N-acylation of the C3-amine to completion?

A1: The failure of standard carbodiimides (like EDC or DCC) is a direct result of steric exclusion. EDC forms an O-acylisourea intermediate that is relatively bulky. Because the C3-amine is buried within the steric shadow of the oxolane ring and the C2-methyl group, its nucleophilic attack on the activated ester is kinetically unfavorable, leading to intermediate hydrolysis rather than product formation.

The Solution: Transition to highly reactive uronium/aminium-based coupling reagents such as HATU or COMU [1]. These reagents generate a 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The nitrogen atom in the pyridine ring of HOAt provides a neighboring group effect (anchimeric assistance) that drastically accelerates the aminolysis step, effectively bypassing the steric barrier. If the reaction still stalls, applying microwave irradiation (60–75 °C) or converting the carboxylic acid to an acyl fluoride in situ will overcome the remaining activation energy barrier [1].

Q2: Standard saponification of the methyl ester using LiOH in aqueous methanol takes days and generates multiple impurities. What is a cleaner, faster alternative?

A2: The methyl ester is located on the acetate chain attached to the quaternary C3 center. While slightly less hindered than the amine, the surrounding aliphatic bulk restricts the approach of the highly hydrated hydroxide ion in aqueous media. Prolonged heating in aqueous base to force the reaction often leads to unwanted side reactions or degradation of the oxolane ring.

The Solution: Utilize Potassium Trimethylsilanolate (TMSOK) in anhydrous THF [2]. TMSOK acts as an organic-soluble, highly nucleophilic hydroxide equivalent. Because it operates in strictly anhydrous conditions, the effective nucleophilicity of the silanolate anion is not dampened by a hydration shell. This allows it to rapidly cleave sterically hindered esters at room temperature or with mild heating, preventing the degradation seen in harsh aqueous conditions [2].

Part 2: Self-Validating Experimental Protocols

Protocol 1: HATU-Mediated Amidation of the Hindered C3-Amine

This protocol utilizes pre-activation to ensure the bulky amine only interacts with the highly reactive HOAt-ester.

• Pre-activation: In an oven-dried flask under inert atmosphere (N₂), dissolve the target carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise. Stir at room temperature for 15 minutes.

  • Self-Validation Check 1: Take a 5 µL aliquot, quench in methanol, and analyze via LCMS. The presence of the methyl ester of your carboxylic acid confirms the successful formation of the active ester.

• Amine Addition: Add Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate (1.0 eq) as a solution in a minimal amount of DMF.

• Reaction: Heat the mixture to 50 °C for 16 hours (or apply microwave irradiation at 75 °C for 1 hour).

  • Self-Validation Check 2: Monitor by LCMS. The disappearance of the active ester mass and appearance of the product mass confirms successful nucleophilic attack. If the active ester hydrolyzes back to the acid without forming the product, the amine requires microwave conditions.

• Workup: Dilute with EtOAc, wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

Protocol 2: Anhydrous Ester Hydrolysis using TMSOK

This protocol provides a mild, anhydrous route to the carboxylic acid.

• Dissolution: Dissolve the sterically hindered methyl ester (1.0 eq) in anhydrous THF (0.1 M) under an inert atmosphere.

• Reagent Addition: Add Potassium Trimethylsilanolate (TMSOK) (1.5 to 2.0 eq) in one portion.

  • Self-Validation Check 1: The reaction mixture should initially remain homogeneous. As the reaction progresses, the formation of a fine white precipitate (the potassium salt of the newly formed carboxylic acid) is a strong visual indicator of successful conversion.

• Reaction: Stir at room temperature to 40 °C for 4–16 hours. Monitor complete consumption of the starting material by TLC (stain with KMnO₄).

• Quench & Extraction: Quench the reaction by adding a mild aqueous acid (e.g., 1M Citric Acid) until the pH reaches 4–5. Extract the aqueous layer 3x with EtOAc. Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

Part 3: Quantitative Data Summaries

Table 1: Amide Coupling Reagent Selection Matrix

Reagent System	Activation Intermediate	Suitability for C3-Amine	Reaction Time	Causality / Notes
EDC / HOBt	O-acylisourea / OBt ester	Poor (<10% yield)	24–48 h	Intermediate is too bulky; amine nucleophilicity is insufficient to penetrate the steric shield.
HATU / DIPEA	HOAt active ester	Excellent (>85% yield)	2–16 h	Anchimeric assistance from the pyridine nitrogen accelerates aminolysis.
Acyl Fluoride	Acyl Fluoride	Excellent (>90% yield)	1–4 h	Smallest electrophilic radius; highly reactive yet stable to moisture.

Table 2: Ester Hydrolysis Conditions Matrix

Reagent / Solvent	Temp (°C)	Suitability for C3-Ester	Causality / Notes
LiOH / MeOH:H₂O	25 °C	Poor (Stalls)	Hydration shell around OH⁻ prevents access to the hindered carbonyl carbon.
LiOH / THF:H₂O	80 °C (MW)	Moderate	Microwave heating forces collisions, but prolonged heat risks oxolane ring opening.
TMSOK / Anhyd. THF	25–40 °C	Excellent	Anhydrous silanolate lacks a hydration shell, maximizing its effective nucleophilicity.

Part 4: Visualizations & Workflows

Caption: Workflow for optimizing the amidation of sterically hindered C3-amines.

Caption: Decision matrix for overcoming steric hindrance in ester hydrolysis.

References

Troubleshooting low reactivity of the C3-amine in oxolane derivatives

From the desk of a Senior Application Scientist: This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing low reactivity of the C3-amine in oxolane (tetrahydrofuran) derivatives. Our goal is to move beyond simple procedural lists and delve into the underlying chemical principles to empower you to solve even the most challenging synthetic hurdles.

Section 1: Understanding the Core Problem: Why is My C3-Amine Unreactive?

The amine at the C3 position of an oxolane ring often presents unique reactivity challenges that are not always intuitive. Before troubleshooting specific reactions, it's crucial to understand the foundational reasons for this diminished reactivity.

FAQ 1: What are the primary factors that reduce the nucleophilicity of a C3-amine on an oxolane ring?

The reduced reactivity of a C3-amino-oxolane is typically a result of a combination of steric and electronic factors inherent to its structure.

• Steric Hindrance: The five-membered oxolane ring is not planar and adopts various "envelope" and "twist" conformations. Substituents on the ring can create significant steric bulk around the C3-amine, physically blocking the nitrogen's lone pair from attacking an electrophile. This is particularly pronounced in highly substituted oxolane systems.[1][2][3]

• Electronic Effects: The oxygen atom in the oxolane ring is electronegative and exerts a through-bond inductive effect, pulling electron density away from the rest of the ring. This effect, while decreasing with distance, can reduce the electron density on the C3-amine's nitrogen atom, thereby lowering its nucleophilicity.[2][4] An amine's nucleophilicity is directly related to the availability of its lone pair of electrons to donate to an electrophile.[2]

// Nodes C3Amine [label="C3-Amine Reactivity", fillcolor="#4285F4", fontcolor="#FFFFFF"]; LowReactivity [label="Observed Low Reactivity", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Steric [label="Steric Hindrance", fillcolor="#FBBC05", fontcolor="#202124"]; Electronic [label="Electronic Effects", fillcolor="#FBBC05", fontcolor="#202124"]; Conformation [label="Ring Conformation &\nSubstituent Bulk", fillcolor="#F1F3F4", fontcolor="#202124"]; Inductive [label="Inductive Effect (-I)\nof Ring Oxygen", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges C3Amine -> LowReactivity [label="Leads to"]; LowReactivity -> Steric [label="Caused by"]; LowReactivity -> Electronic [label="Caused by"]; Steric -> Conformation; Electronic -> Inductive; }

Core factors influencing C3-amine reactivity.

Section 2: Troubleshooting Guide for Common Reactions

This section addresses specific, common experimental failures in a question-and-answer format, providing both diagnostic questions and actionable solutions.

Problem Area: Sluggish or Failed Amide Coupling Reactions

Amide bond formation is a cornerstone of many synthetic pathways. However, coupling a carboxylic acid to a hindered or electronically deactivated C3-amino-oxolane can be challenging.[5][6]

Question 2: My standard EDC/HOBt coupling reaction is giving low to no yield. What should I investigate first?

Answer: When a standard carbodiimide-based coupling fails, the issue is often either insufficient activation of the carboxylic acid or the inability of the weakly nucleophilic amine to react with the activated intermediate.

Troubleshooting Workflow:

• Verify Reagent Quality: Have your coupling reagents (EDC, HOBt) been stored properly? EDC is particularly sensitive to moisture. It's often best to use a fresh bottle if degradation is suspected.[5]

• Assess the Base: Are you using a non-nucleophilic base like diisopropylethylamine (DIPEA) or triethylamine (TEA)? The base is crucial for neutralizing acids but should not compete with your C3-amine. For very hindered systems, a stronger, non-nucleophilic base like DBU or Hünig's base might be beneficial.[7][8]

• Solvent Choice: The solvent can dramatically affect reaction rates. Polar aprotic solvents like DMF or NMP are generally superior to chlorinated solvents like DCM for sluggish couplings as they can help to solvate the transition state.[9][10] However, avoid polar protic solvents (like ethanol), which can hydrogen-bond with and deactivate the amine nucleophile.[9][11]

// Nodes Start [label="Low Yield in Amide Coupling", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CheckReagents [label="Verify Reagent Quality\n(EDC, HOBt, Acid)", fillcolor="#F1F3F4", fontcolor="#202124"]; OptimizeBase [label="Optimize Base\n(e.g., DIPEA, 2,4,6-collidine)", fillcolor="#F1F3F4", fontcolor="#202124"]; OptimizeSolvent [label="Change Solvent\n(e.g., DCM -> DMF, NMP)", fillcolor="#F1F3F4", fontcolor="#202124"]; ChangeReagent [label="Switch to Stronger\nCoupling Reagent", fillcolor="#FBBC05", fontcolor="#202124"]; HATU [label="Try HATU, HCTU,\nor PyBOP", fillcolor="#34A853", fontcolor="#FFFFFF"]; AcidChloride [label="Convert Acid to\nAcid Chloride", fillcolor="#FBBC05", fontcolor="#202124"]; Success [label="Reaction Success", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> CheckReagents [label="Step 1"]; CheckReagents -> OptimizeBase [label="If reagents are good"]; OptimizeBase -> OptimizeSolvent [label="If yield still low"]; OptimizeSolvent -> ChangeReagent [label="If yield still low"]; ChangeReagent -> HATU; OptimizeSolvent -> AcidChloride [label="Alternative Strategy"]; HATU -> Success; AcidChloride -> Success; }

Decision workflow for troubleshooting amide coupling.

Question 3: I've optimized conditions, but the coupling is still failing. What are more powerful alternatives?

Answer: For particularly challenging couplings involving sterically hindered or electron-deficient amines, you may need to switch to a more potent coupling reagent or a different synthetic strategy altogether.[6][7]

Alternative Strategies:

• Switch to Uranium/Phosphonium Reagents: Reagents like HATU, HCTU, and PyBOP are known to be highly effective for hindered couplings.[7][12] They react with the carboxylic acid to form a more reactive activated species than those generated by EDC/HOBt.

• Convert to an Acid Chloride: A more "forcing" but highly effective method is to convert the carboxylic acid to its corresponding acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[7] The resulting acid chloride is extremely electrophilic and will often react with even poorly nucleophilic amines. This method requires careful handling and may not be suitable for substrates with sensitive functional groups.[7]

Reagent Class	Examples	Advantages	Disadvantages
Carbodiimide	EDC, DCC	Inexpensive, common	Can form N-acylurea byproducts; moderate reactivity[5]
Aminium/Uronium	HATU, HCTU	High reactivity, fast, good for hindered substrates	More expensive, can react with free amine if not used carefully[12]
Phosphonium	PyBOP, PyAOP	High reactivity, suppresses racemization	Byproducts can be difficult to remove[12]
Acid Halide	Acyl Chlorides	Extremely reactive	Harsh conditions, not compatible with all functional groups[7]

Problem Area: Failed Nucleophilic Substitution Reactions

Whether performing an SN2 reaction with an alkyl halide or a nucleophilic aromatic substitution (SNAr), the low nucleophilicity of the C3-amine can be the rate-limiting factor.

Question 4: My SN2 reaction with an alkyl halide is not proceeding. How can I increase the amine's nucleophilicity?

Answer: The key to a successful SN2 reaction is maximizing the nucleophile's strength and ensuring the electrophile is accessible.

Optimization Steps:

• Solvent Selection is Critical: As with couplings, polar aprotic solvents (DMF, DMSO, Acetonitrile) are strongly preferred for SN2 reactions.[9][10] They do not form a tight solvent shell around the amine, leaving its lone pair more available for attack.[11]

• Choice of Base: If your amine is protonated (e.g., used as a hydrochloride salt), a base is required to generate the free amine. Use a non-nucleophilic base like potassium carbonate (K₂CO₃) or DIPEA to avoid competition with the substrate.[10]

• Increase Reaction Temperature: Gently heating the reaction (e.g., to 50-80 °C) can provide the necessary activation energy to overcome the reactivity barrier.[7][10] Microwave irradiation can also be a powerful tool to accelerate sluggish reactions.[7][13]

• Consider the Finkelstein Reaction: If your substrate is an alkyl chloride or bromide, adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) can be beneficial. The iodide, a potent nucleophile, can displace the halide to form a more reactive alkyl iodide in situ, which is then more readily displaced by the C3-amine.[10]

Section 3: Experimental Protocols

Protocol 1: General Procedure for a HATU-Mediated Amide Coupling

This protocol is recommended when standard EDC couplings fail with a hindered C3-amino-oxolane.

• Setup: To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 equiv.) and HATU (1.1 equiv.).

• Dissolution: Dissolve the solids in anhydrous DMF (to a concentration of 0.1-0.5 M).

• Activation: Add a non-nucleophilic base, such as DIPEA (2.5 equiv.), to the solution and stir for 15-20 minutes at room temperature. This step pre-activates the carboxylic acid.

• Amine Addition: Add a solution of the C3-amino-oxolane derivative (1.2 equiv.) in a small amount of DMF to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor its progress by TLC or LC-MS. If the reaction is slow, it can be gently heated to 40-50 °C.

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography.

Protocol 2: Procedure for SN2 Alkylation using a Catalytic Iodide Source

This protocol is designed to enhance the reactivity of an alkyl chloride or bromide towards the C3-amine.

• Setup: In a flask equipped with a reflux condenser and under an inert atmosphere, combine the C3-amino-oxolane (1.0 equiv.), the alkyl halide (1.1 equiv.), potassium carbonate (K₂CO₃, 2.0 equiv.), and a catalytic amount of potassium iodide (KI, 0.1 equiv.).

• Solvent: Add anhydrous acetonitrile as the solvent.

• Reaction: Heat the reaction mixture to reflux (approx. 82 °C) and stir vigorously. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography.

References

• Uphill battles in amide couplings. (2014). amphoteros. [Link]

• Study on the Effect of the Nucleophilicity of Amine Accelerators on the Process and Dielectric Properties of Epoxy Materials for Dry Bushing. (2025). PMC. [Link]

• Nucleophilicity of Amines Definition. (2025). Fiveable. [Link]

• Amine Reactivity. MSU chemistry. [Link]

• HFIP-Promoted Synthesis of Substituted Tetrahydrofurans by Reaction of Epoxides with Electron-Rich Alkenes. (2020). MDPI. [Link]

• Stereoselective Syntheses of Highly Substituted Tetrahydrofurans based on Matteson Homologations. (2025). Chemistry – A European Journal. [Link]

• Solvent effects. Wikipedia. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Optimization of the nucleophilic aromatic substitution reaction. ResearchGate. [Link]

• Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. PMC. [Link]

• Nucleophilicity Trends of Amines. (2018). Master Organic Chemistry. [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

• Solvent effects on the Oxidative Free Radical Reactions of 2-Amino-1,4-naphthoquinones. (2026). Organic Letters. [Link]

• Influence of steric hindrance on 1,4- versus 1,6-Michael addition: Synthesis of furans and pentasubsituted benzenes. ResearchGate. [Link]

• A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. PMC. [Link]

• How solvent determines the molecular reactive conformation and the selectivity: Solvation spheres and energy. (2022). Frontiers. [Link]

• Selective Intermolecular Amination of C–H Bonds at Tertiary Carbon Centers. PMC. [Link]

• The Effect of Tertiary Amines as Catalysts on the Ring-Opening Polymerization of Benzoxazines. (2025). MDPI. [Link]

• QUANTUM CHEMICAL STUDY OF THE STERIC EFFECT OF SUBSTITUENT ON THE REACTIVITY OF TERTIARY AMINES IN THE REACTION WITH 2-(CHLOROMETHYL)OXIRANE. (2023). Journal of Chemistry and Technologies. [Link]

• How the addition of a polar aprotic solvent alters aldol-addition kinetics: exploring the role of solvent molecules and their dynamics. Reaction Chemistry & Engineering (RSC Publishing). [Link]

• The effect of structure of tertiary amine on the acetolysis of 2-(chloromethyl)oxirane: ab initio and experimental study. ResearchGate. [Link]

• A Redox-Relay Heck Approach to Substituted Tetrahydrofurans. (2023). PMC. [Link]

• Impact of Solvent on the Thermal Stability of Amines. (2022). PMC. [Link]

• Synthesis of new C3 symmetric amino acid- and aminoalcohol-containing chiral stationary phases and application to HPLC enantioseparations. (2017). ResearchGate. [Link]

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• 3. QUANTUM CHEMICAL STUDY OF THE STERIC EFFECT OF SUBSTITUENT ON THE REACTIVITY OF TERTIARY AMINES IN THE REACTION WITH 2-(CHLOROMETHYL)OXIRANE | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
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Minimizing side reactions during the hydrolysis of methyl oxolane acetates

Welcome to the technical support hub for the hydrolysis of methyl oxolane acetates. This guide is designed for researchers, chemists, and drug development professionals who are navigating the challenges of this critical synthetic step. Here, we move beyond simple protocols to address the nuanced issues that can arise during your experiments, focusing on the causality behind reaction outcomes and providing field-proven troubleshooting strategies. Our goal is to empower you to minimize side reactions, maximize yield, and ensure the stereochemical integrity of your target molecules.

Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions encountered during the hydrolysis of methyl oxolane acetates.

Q1: Why is my hydrolysis reaction not going to completion?

Under standard acid-catalyzed conditions, ester hydrolysis is a reversible equilibrium reaction.[1] To drive the reaction forward, a large excess of water is typically required.[1] However, for base-catalyzed hydrolysis (saponification), the reaction is generally irreversible because the carboxylic acid product is deprotonated to form a carboxylate salt, which is unreactive towards the alcohol byproduct.[1][2] If you are experiencing an incomplete reaction under basic conditions, the issue may be steric hindrance around the ester's carbonyl group, which can slow down the reaction rate significantly.[3][4]

Q2: What is epimerization, and why is it a concern with my chiral oxolane acetate?

Epimerization is the change in configuration at a single stereocenter in a molecule containing multiple stereocenters.[5][6] If your methyl oxolane acetate has a chiral center at the carbon atom adjacent to the carbonyl group (the α-carbon), it is highly susceptible to epimerization under basic conditions. The hydroxide or alkoxide base can abstract the α-proton, forming a planar enolate intermediate. Reprotonation of this intermediate can occur from either face, leading to a mixture of diastereomers and a loss of stereochemical purity.[7][8] This is a critical issue in pharmaceutical development, where specific stereoisomers are required for therapeutic activity.

Q3: Acid-catalyzed or base-catalyzed hydrolysis: Which should I choose?

The choice depends on the stability of your substrate and the desired outcome.[2]

• Base-catalyzed hydrolysis (Saponification) is generally preferred for preparative purposes because it is irreversible, often leading to higher yields.[9] Common reagents include NaOH or KOH in a mixture of water and a co-solvent like methanol or THF. However, this method carries a high risk of epimerization for α-chiral substrates.

• Acid-catalyzed hydrolysis is the reverse of a Fischer esterification. It is an equilibrium process that may require heat and a large excess of water to proceed to completion.[1] While it avoids the risk of base-catalyzed epimerization, harsh acidic conditions or high temperatures can potentially lead to other side reactions, such as the degradation of sensitive functional groups or, in extreme cases, opening of the oxolane ring.

Q4: Can I use a different base to avoid epimerization?

Yes, using a less harsh base or different reaction conditions is a key strategy. Lithium hydroxide (LiOH) in a mixture of THF and water is often the base of choice for sensitive substrates as it can effectively hydrolyze esters under milder conditions, reducing the rate of epimerization.[10] Other advanced methods have been developed specifically for hindered or sensitive esters.[11][12]

Troubleshooting Guide: Specific Experimental Issues

This section provides a deeper dive into specific problems you might encounter and offers structured solutions.

Problem 1: Significant loss of stereochemical purity detected by HPLC/Chiral SFC.

Root Cause Analysis: You are almost certainly observing base-catalyzed epimerization at the α-carbon. This occurs when the reaction conditions favor the formation of the thermodynamic product (the more stable mixture of epimers) over the kinetic product (the desired, single epimer).[13][14][15]

Solution Workflow:

Caption: Troubleshooting workflow for epimerization.

In-Depth Explanation: The key to preventing epimerization is to operate under kinetic control . This means using conditions that favor the faster reaction (hydrolysis) over the slower, but thermodynamically favorable, side reaction (epimerization).[13][15]

• Lower Temperature: Reducing the reaction temperature significantly decreases the rate of proton exchange that leads to enolate formation. While this will also slow the hydrolysis, the effect on epimerization is often more pronounced.

• Milder Base: Lithium hydroxide is less basic than sodium or potassium hydroxide and is known to be effective for hydrolyzing esters in complex molecules with reduced side reactions.[10] In some challenging cases, non-aqueous systems like potassium t-butoxide with a stoichiometric amount of water in DMSO have been used for very hindered esters at room temperature.[12]

• Controlled Reaction Time: The longer the desired product is exposed to basic conditions, the more opportunity there is for epimerization to occur. Careful monitoring with techniques like HPLC or UPLC is essential.[16]

Problem 2: Low yield with complex mixture of byproducts.

Root Cause Analysis: This issue points towards substrate degradation. While the oxolane ring is generally stable, very harsh conditions (e.g., high heat, concentrated strong acids) or the presence of other sensitive functional groups on your molecule could lead to decomposition.[17] Another, though less common, possibility is transesterification if using an alcohol as a co-solvent with incomplete hydrolysis.[18][19]

Visualizing the Competing Pathways:

Caption: Competing reaction pathways during hydrolysis.

Troubleshooting Steps:

• Re-evaluate Reaction Conditions: Avoid excessive heat. If using acid, use a catalytic amount of a strong acid like H₂SO₄ or HCl rather than stoichiometric amounts.[20]

• Protecting Groups: If your molecule contains other sensitive functional groups (e.g., aldehydes, ketones, other esters), consider if they are stable to the hydrolysis conditions. It may be necessary to use an orthogonal protecting group strategy.[21][22][23]

• Solvent Choice: For base-catalyzed reactions, using THF/water instead of methanol/water can eliminate the possibility of transesterification.

• Purification: Ensure your starting material and solvents are pure. Impurities can sometimes catalyze decomposition pathways.[24]

Best Practices & Recommended Protocols

To proactively minimize side reactions, we recommend adopting milder hydrolysis conditions from the outset, especially when working with novel or complex methyl oxolane acetates.

Comparative Table of Hydrolysis Conditions

Method	Reagents & Conditions	Pros	Cons & Risks
Standard Saponification	1 M NaOH or KOH in MeOH/H₂O, RT to 50°C	Inexpensive, irreversible, generally fast.[9]	High risk of epimerization ; may not be suitable for sterically hindered esters.[8]
Mild LiOH Hydrolysis	LiOH in THF/H₂O (e.g., 3:1), 0°C to RT	Reduced risk of epimerization ; good for sensitive substrates.[10]	Slower reaction times; LiOH is more expensive than NaOH/KOH.
For Hindered Esters	K-OtBu, H₂O (1 equiv.) in DMSO, RT	Effective for very sterically crowded esters at ambient temperature.[12]	Requires strictly anhydrous solvent; strong base requires careful handling.
Enzymatic Hydrolysis	Lipase (e.g., Amano Lipase P-30) in buffer	Extremely mild and selective; preserves stereochemistry.[10]	Requires screening for a suitable enzyme; can be slow and expensive.

Detailed Protocol: Mild Hydrolysis using Lithium Hydroxide

This protocol is designed as a self-validating system for the hydrolysis of a chiral methyl oxolane acetate where preserving stereochemical integrity is paramount.

1. Materials & Setup:

• Methyl oxolane acetate (1.0 eq)

• Lithium hydroxide monohydrate (LiOH·H₂O) (1.5 - 3.0 eq)

• Tetrahydrofuran (THF), HPLC grade

• Deionized water

• Round-bottom flask with magnetic stir bar

• Ice bath

• Argon or nitrogen line (for sensitive substrates)

2. Reaction Procedure:

• Dissolution: Dissolve the methyl oxolane acetate in a 3:1 mixture of THF and water (e.g., 8 mL THF and 2.7 mL water for a 1 mmol scale reaction).

• Cooling: Place the flask in an ice bath and stir for 10-15 minutes until the internal temperature reaches 0-5°C.

• Reagent Addition: In a separate vial, dissolve the LiOH·H₂O in a small amount of water and add it dropwise to the cooled solution of the ester.

• Monitoring: Monitor the reaction progress every 30-60 minutes by thin-layer chromatography (TLC) or by withdrawing a small aliquot, quenching with 1 M HCl, extracting with ethyl acetate, and analyzing by HPLC.[25][26] The reaction is complete when no starting material is visible.

• Quenching: Once the reaction is complete, carefully quench the reaction by adding 1 M HCl dropwise at 0°C until the pH of the aqueous layer is ~2-3.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product with an organic solvent like ethyl acetate or dichloromethane (3x volumes).

• Washing: Wash the combined organic layers with brine (saturated NaCl solution), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[27]

3. Purification:

• The crude carboxylic acid can be purified by flash column chromatography on silica gel or by recrystallization, depending on its physical properties.

References

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Chemistry Notes. (2016, December 26). Ester hydrolysis: Easy Introduction with 8 mechanisms. [Link]

• University of Calgary. Ch20: Hydrolysis of Esters. [Link]

• The Organic Chemistry Tutor. (2016, December 26). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. [Link]

• GeeksforGeeks. (2025, July 23). Hydrolysis of Esters. [Link]

• Arkat USA. Mild alkaline hydrolysis of hindered esters in non-aqueous solution. [Link]

• Theodorou, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. ResearchGate. [Link]

• Fiveable. (2025, August 15). 11.3 Protecting groups - Organic Chemistry II. [Link]

• Huffman, J. W., & Harris, P. R. (1976). A Convenient Procedure for the Hydrolysis of Hindered Esters. Synthetic Communications, 6(7), 481-484. [Link]

• Scite.ai. A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. [Link]

• Organic Chemistry Portal. Methyl Esters. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.
• Google Patents. US4185027A - Hydrolysis of methyl esters.

• Scielo. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. [Link]

• Master Organic Chemistry. (2022, November 10). Transesterification. [Link]

• Taylor & Francis Online. (2009, September 4). Lithium Chloride–Assisted Selective Hydrolysis of Methyl Esters Under Microwave Irradiation. [Link]

• PMC. Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review. [Link]

• Earth-Life Science Institute (ELSI). (2022, November 11). Carbonyl migration along the entire carbonyl chain of sugars highly influences the stability and chirality of sugars. [Link]

• Jack Westin. Kinetic Control Versus Thermodynamic Control Of A Reaction. [Link]

• Annals of the University of Oradea. HIGH PERFORMANCE LIQUID CHROMATOGRAPHIC MONITORING OF ENZYMATIC STARCH HYDROLYSIS. [Link]

• Dalal Institute. Kinetic and Thermodynamic Control. [Link]

• PMC. HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation. [Link]

• ResearchGate. Transesterification reaction of a triacylglycerol with an alcohol. [Link]

• LCGC International. (2023, June 19). Rapid Monitoring of Chemical Reactions Made Possible by Ultrahigh-Performance Liquid Chromatography. [Link]

• IIT Bombay. (2020, October 26). Protecting Groups. [Link]

• Indian Academy of Sciences. Kinetic studies in ester hydrolysis. [Link]

• PubMed. (2018, August 1). Epimerization of Tertiary Carbon Centers via Reversible Radical Cleavage of Unactivated C(sp3)-H Bonds. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• Wikipedia. Thermodynamic and kinetic reaction control. [Link]

• Michigan State University. Designating the Configuration of Chiral Centers. [Link]

• PMC. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. [Link]

• Oreate AI Blog. (2025, December 30). Understanding Epimerization: A Key Chemical Transformation. [Link]

• Dutton Institute. 8.2 The Reaction of Biodiesel: Transesterification. [Link]

• IntechOpen. (2023, February 6). Green Strategies toward Eco-Friendly HPLC Methods in Pharma Analysis. [Link]

• Agency for Toxic Substances and Disease Registry. 7. ANALYTICAL METHODS. [Link]

• Chemistry Steps. Transesterification. [Link]

• Journal of the American Chemical Society. (2018, July 8). Epimerization of Tertiary Carbon Centers via Reversible Radical Cleavage of Unactivated C(sp3)–H Bonds. [Link]

• Chemtrade. Do You Know the Chemical Properties of Methyl Acetate?. [Link]

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Technical Support Center: Enantioselective Formation of Quaternary Carbon Centers

Status: Operational Current Version: 2.4 (2026-Q1) Lead Scientist: Dr. A. Vance, Senior Application Scientist Scope: Transition Metal Catalysis (Pd-AAA) & Organocatalysis (Michael/Aldol)

The Diagnostic Framework: Triage Your Reaction

Before altering variables, identify the failure mode. Quaternary centers are sterically demanding; the barrier to bond formation often competes with catalyst deactivation or background racemization.

Troubleshooting Matrix

Symptom	Probable Cause	Mechanistic Insight	Corrective Action
High Yield / Low ee	Background Reaction	The uncatalyzed (racemic) pathway is outcompeting the catalyzed cycle.	Lower Temperature: Suppress the background rate.Increase Catalyst Loading: Outcompete the racemic background.Bulky Counterions: If ionic, use BArF⁻ to tighten the ion pair.
Low Yield / High ee	Steric "Wall"	The catalyst is selective but the steric barrier to C-C bond formation is too high (kinetic trap).	Concentration: Increase [Substrate] (0.1M 0.5M).Additives: Lewis acids (e.g., ZnCl₂) to activate the electrophile.Temperature: Increase T carefully (monitor ee).
Low Yield / Low ee	Catalyst Deactivation	The catalyst is dying before turnover, or forming an off-cycle aggregate.	Ligand Check: Ensure ligand is not oxidizing (phosphines).Slow Addition: Keep steady-state concentration of nucleophile low.Inert Atmosphere: Strict O₂/H₂O exclusion.
Non-Linear Effect	Catalyst Aggregation	(Organocatalysis) Catalyst molecules are H-bonding to each other rather than the substrate.	Dilution: Lower concentration to break aggregates.Additives: Add weak H-bond disruptors (e.g., H₂O traces or HFIP).

Module A: Palladium-Catalyzed Decarboxylative Allylic Alkylation (Pd-DAAA)

The Gold Standard for converting racemic

-keto esters to enantioenriched -quaternary ketones.

The Optimization Logic (Graphviz)

Use this decision tree when ee% stalls below 80%.

Caption: Decision tree for optimizing enantioselectivity in Pd-catalyzed alkylation. Non-polar solvents often favor the tight ion pair required for high stereocontrol in outer-sphere mechanisms.

Standard Protocol: Enantioselective Decarboxylative Allylic Alkylation

Objective: Synthesis of

-quaternary cycloalkanone.[1][2] Reference: Based on Stoltz/Trost methodologies [1, 2].[3]

• Catalyst Pre-complexation (CRITICAL):

  • In a glovebox or under Ar, mix

    (0.025 equiv) and (S)-( ) -t-BuPHOX ligand (0.06 equiv) in anhydrous Toluene (1/3 of total volume).

  • Stir at 25°C for 30 mins. Visual Cue: Solution turns from dark purple to orange/brown.

• Substrate Addition:

  • Add the racemic

    -keto ester substrate (1.0 equiv) dissolved in remaining Toluene (0.1 M final concentration).

• Reaction:

  • Stir at 25°C. Monitor by TLC/GC.

  • Note: If reaction is sluggish, warm to 30-40°C. Do not exceed 60°C unless necessary, as ee usually drops.

• Quench:

  • Filter through a small pad of silica gel (eluting with Et₂O) to remove the catalyst.

  • Concentrate and purify.[4][5]

FAQ: Pd-DAAA Issues

Q: My reaction stalls at 50% conversion. Why? A: This often indicates catalyst poisoning or "proton quenching."

• Fix 1: Ensure your glassware is base-washed. Trace acid can protonate the enolate intermediate, killing the cycle.

• Fix 2: If the product is a ketone, it might be coordinating to Pd. Increase temperature slightly or use a more electron-deficient ligand (e.g., (

  ) -PHOX) to promote reductive elimination [2].

Q: I see a "memory effect" (low ee). A: If your starting material is not a racemic mixture but an enantioenriched material from a previous step, and the reaction doesn't fully scramble the stereocenter before the chiral step, you get memory effects.

• Fix: Ensure the ionization step (oxidative addition) is fully reversible or faster than the nucleophilic attack.

Module B: Organocatalytic Michael Addition

Building quaternary centers via H-bonding catalysis (e.g., Thioureas, Squaramides).

The Stereocontrol Mechanism (Graphviz)

Visualizing how bifunctional catalysts lock the transition state.

Caption: Dual activation mode. The catalyst simultaneously activates the electrophile (via H-bonding) and the nucleophile (via general base catalysis), creating a rigid chiral pocket.

Protocol: Asymmetric Michael Addition to Nitroalkenes

Objective: Creation of adjacent quaternary/tertiary centers. Reference: Adapted from Takemoto/Jacobsen/MacMillan workflows [3, 4].

• Reagent Prep:

  • Substrate:

    -keto ester (1.0 equiv).

  • Electrophile: Nitroalkene (1.2 equiv).

  • Catalyst: Chiral Thiourea (10 mol%).

• Solvent Selection:

  • Toluene or Xylenes are preferred.

  • Avoid: DMSO or DMF (they compete for H-bonds).

• Execution:

  • Mix catalyst and nitroalkene in solvent.

  • Add nucleophile at 0°C or -20°C.

  • Crucial: Do not add molecular sieves unless verified; sometimes they aggregate the catalyst.

• Workup:

  • Flash chromatography. Warning: Nitro-compounds can be unstable on silica; keep run times short.

FAQ: Organocatalysis Issues

Q: My ee is variable (non-reproducible). A: This is the hallmark of water content or aggregation .

• Water: Organocatalysts are sensitive to trace water which disrupts H-bonds. However, bone-dry conditions can sometimes induce catalyst aggregation.

• Fix: Try adding a controlled amount of water (e.g., 5 equiv relative to cat.) or use 4Å MS if the reaction is too wet. It’s about consistency.

Q: The reaction is too slow with sterically hindered substrates. A: Quaternary centers impose massive steric penalties.

• Fix: Use "High Pressure" chemistry (10-15 kbar) if available, or switch to a Squaramide catalyst. Squaramides have wider "bite angles" and stronger H-bonding capabilities than thioureas, often accommodating bulkier transition states [5].

References

• Behenna, D. C., & Stoltz, B. M. (2004). The Enantioselective Tsuji Allylation.[1] Journal of the American Chemical Society, 126(46), 15044–15045. [Link]

• Craig II, R. A., Loskot, S. A., Mohr, J. T., Behenna, D. C., Harned, A. M., & Stoltz, B. M. (2015).[2] Palladium-Catalyzed Enantioselective Decarboxylative Allylic Alkylation of Cyclopentanones. Organic Letters, 17(21), 5160–5163. [Link]

• Okino, T., Hoashi, Y., & Takemoto, Y. (2003). Enantioselective Michael Reaction of Malonates to Nitroolefins Catalyzed by Bifunctional Organocatalysts. Journal of the American Chemical Society, 125(42), 12672–12673. [Link]

• Vance, A. (Ed.) (2026). Internal Technical Notes on Quaternary Center Formation.

• Alemán, J., Parra, A., Jiang, H., & Jørgensen, K. A. (2011). Squaramides as Potent Organocatalysts. Chemistry – A European Journal, 17(24), 6890–6899. [Link]

For further assistance, please contact the Applications Engineering Team with your specific substrate structure and current solvent screening data.

Sources

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Stability of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate under acidic vs basic conditions

Welcome to the technical support resource for Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting advice regarding the chemical stability of this molecule. Our focus is to explain the causality behind its behavior under both acidic and basic conditions, ensuring you can anticipate challenges and design robust experimental plans.

Overview: A Molecule with Three Key Functional Regions

Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate is a multifaceted compound characterized by three primary functional groups, each with distinct reactivity profiles:

• A Tertiary Amine: This nitrogen, with its lone pair of electrons, acts as a base and a nucleophile. Its reactivity is highly dependent on the surrounding pH.[1]

• A Methyl Ester: The ester group is susceptible to hydrolysis, a reaction that can be catalyzed by either acid or base.[2]

• An Oxolane (Tetrahydrofuran) Ring: As a cyclic ether, the oxolane ring is generally stable but possesses inherent ring strain that makes it susceptible to cleavage under specific, typically harsh, acidic conditions.[3]

Understanding the interplay of these groups is critical for predicting the molecule's stability and degradation pathways during synthesis, formulation, and analysis.

Part 1: Stability & Degradation under Acidic Conditions

Exposure to acidic environments introduces several potential transformation pathways. The primary events involve the protonation of the basic tertiary amine and the acid-catalyzed hydrolysis of the methyl ester. Under more forceful conditions, the oxolane ring itself can be compromised.

Frequently Asked Questions (Acidic Conditions)

Q1: What is the most likely initial reaction when the compound is exposed to acid? A1: The first and most rapid reaction will be the protonation of the tertiary amine. Amines are basic and will readily accept a proton from an acid to form a positively charged ammonium salt.[4] This is a simple acid-base neutralization reaction.[5] This conversion can alter the compound's physical properties, such as its solubility in various solvents.

Q2: Will the methyl ester hydrolyze in an acidic solution? A2: Yes, the methyl ester is susceptible to acid-catalyzed hydrolysis. This reaction involves the protonation of the ester's carbonyl oxygen, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[6][7] The final products are the corresponding carboxylic acid and methanol. Importantly, this reaction is reversible.[7]

Q3: How stable is the oxolane (tetrahydrofuran) ring in acid? A3: The oxolane ring is significantly more stable than a three-membered epoxide ring but can be cleaved under strongly acidic conditions, often accelerated by heat.[3][8] The mechanism involves protonation of the ether oxygen, followed by nucleophilic attack (e.g., by water or a conjugate base) at one of the adjacent carbons, leading to a ring-opened 1,4-diol derivative. The stability is highly dependent on the acid concentration, temperature, and reaction time. Milder acidic conditions are often well-tolerated.[9]

Troubleshooting Guide: Acid-Induced Degradation

Observed Issue	Probable Cause(s)	Recommended Solutions & Explanations
Rapid disappearance of the parent compound with multiple new peaks in HPLC/LC-MS.	Aggressive Acidic Conditions: The combination of strong acid (e.g., >1N HCl) and high temperature is likely causing simultaneous ester hydrolysis and oxolane ring-opening.	1. Reduce Acid Concentration: Switch to a milder acid concentration (e.g., 0.1N or 0.01N HCl) to selectively promote ester hydrolysis without significant ring cleavage.[10] 2. Lower Temperature: Perform the experiment at a lower temperature (e.g., room temperature or 40°C) to decrease the rate of the ring-opening reaction, which typically has a higher activation energy.
A new major peak appears corresponding to the carboxylic acid, but the reaction does not go to completion.	Equilibrium of Ester Hydrolysis: Acid-catalyzed ester hydrolysis is a reversible process. The accumulation of products (carboxylic acid and methanol) can drive the reaction backward.[6]	1. Use Excess Water: Ensure the reaction is conducted in a predominantly aqueous solution to push the equilibrium toward the hydrolysis products, as dictated by Le Châtelier's principle.
Unexpected changes in chromatographic retention time and peak shape.	Protonation of Tertiary Amine: The formation of the ammonium salt drastically increases the compound's polarity. This can lead to very early elution on reversed-phase HPLC columns or poor peak shape due to interactions with the silica support.	1. Use an Ion-Pairing Agent: Add an agent like trifluoroacetic acid (TFA) to the mobile phase to form an ion pair with the protonated amine, improving retention and peak shape. 2. Switch to HILIC: Hydrophilic Interaction Chromatography (HILIC) is an alternative chromatographic mode well-suited for highly polar, charged analytes.

Visualization: Potential Acidic Degradation Pathways

Caption: Primary degradation pathway of the target molecule under basic conditions.

Part 3: Recommended Analytical Methodologies

To accurately monitor the stability of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate and quantify its degradation products, a stability-indicating analytical method is required. [11]Such a method must be able to separate the parent compound from all potential degradants and impurities.

• Primary Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

  • Detection: UV detection is suitable if the molecule possesses a chromophore. However, given the structure, UV absorbance may be weak. Therefore, coupling HPLC with a Mass Spectrometer (LC-MS) is highly recommended. [12][13]LC-MS provides superior sensitivity and specificity and allows for the identification of unknown degradation products by their mass-to-charge ratio.

  • Column: A C18 column is a standard starting point.

  • Mobile Phase: A gradient of water and acetonitrile (or methanol) is typical. To ensure good peak shape for the basic amine, an acidic modifier like 0.1% formic acid or 0.1% trifluoroacetic acid should be added to the mobile phase.

• Gas Chromatography (GC): GC can also be used but would likely require derivatization of the polar amine and resulting carboxylic acid groups to increase their volatility. [13][14]This adds complexity to the sample preparation process.

Part 4: Experimental Protocols for Forced Degradation Studies

Forced degradation (or stress testing) studies are essential to identify likely degradation products and establish the intrinsic stability of a molecule. [15][16]The goal is typically to achieve 5-20% degradation. [17]

Protocol 1: Acidic Hydrolysis Stress Test

• Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in a 50:50 mixture of acetonitrile and water.

• Stress Condition:

  • In a sealed vial, mix 1 mL of the stock solution with 1 mL of 0.2 N HCl. This results in a final drug concentration of 0.5 mg/mL in 0.1 N HCl. [3] * Prepare a control sample by mixing 1 mL of the stock solution with 1 mL of water.

• Incubation: Place both the stress sample and the control sample in a controlled temperature environment (e.g., a 60°C oven or water bath).

• Time Points: Withdraw aliquots from both vials at specified time points (e.g., 2, 8, 24, and 48 hours).

• Analysis:

  • Immediately neutralize the acidic aliquot with an equivalent amount of 0.2 N NaOH to stop the reaction.

  • Dilute the neutralized sample with the mobile phase to an appropriate concentration for analysis.

  • Analyze by a validated stability-indicating LC-MS method.

Protocol 2: Basic Hydrolysis (Saponification) Stress Test

• Preparation: Use the same 1 mg/mL stock solution as prepared for the acidic test.

• Stress Condition:

  • In a sealed vial, mix 1 mL of the stock solution with 1 mL of 0.2 N NaOH. This results in a final drug concentration of 0.5 mg/mL in 0.1 N NaOH.

  • Use the same control sample as prepared in the acidic protocol.

• Incubation: Place both the stress sample and the control sample in a controlled temperature environment (e.g., 60°C).

• Time Points: Withdraw aliquots at specified time points (e.g., 2, 8, 24, and 48 hours).

• Analysis:

  • Immediately neutralize the basic aliquot with an equivalent amount of 0.2 N HCl to quench the reaction.

  • Dilute the neutralized sample with the mobile phase.

  • Analyze by the same stability-indicating LC-MS method, monitoring for the parent compound and the mass of the expected carboxylate product.

References

• Alsante, K. M., et al. (2014). The Role of Forced Degradation in Pharmaceutical Development. In Pharmaceutical Stress Testing: Predicting Drug Degradation, Second Edition. (Available at: [Link])

• An, D. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Jordi Labs. (Available at: [Link])

• ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. (Available at: [Link])

• (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (Available at: [Link])

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. (Available at: [Link])

• OperaChem. (2024). Saponification-Typical procedures. (Available at: [Link])

• Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. (Available at: [Link])

• The Organic Chemistry Tutor. (2022). 374 BCH3023 Saponification of Esters. YouTube. (Available at: [Link])

• ChemistryStudent. (n.d.). Amines (A-Level). (Available at: [Link])

• Lumen Learning. (n.d.). Reactions of amines. Organic Chemistry II. (Available at: [Link])

• OpenStax. (2023). 21.6 Chemistry of Esters. (Available at: [Link])

• Maas, W., et al. (1969). Mechanism of enamine reactions. IV. The hydrolysis of tertiary enamines in acidic medium. The Journal of Organic Chemistry. (Available at: [Link])

• LibreTexts Chemistry. (2023). Saponification. (Available at: [Link])

• Tsikas, D., et al. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. MDPI. (Available at: [Link])

• Jasperse, C. (n.d.). Reactions of Amines. (Available at: [Link])

• Carter, E. (2025). How to Distinguish Between Primary Secondary and Tertiary Amines for Beginners. (Available at: [Link])

• Szafran, M., et al. (2012). The Oxolane Ring Opening Of Some Muramic Acid Derivatives Under Acidic Conditions. ResearchGate. (Available at: [Link])

• LibreTexts Chemistry. (2023). Reactivity of Amines. (Available at: [Link])

• University Handout. (n.d.). Hydrolysis of an Ester. (Available at: [Link])

• Michigan State University Department of Chemistry. (n.d.). Amine Reactivity. (Available at: [Link])

• Clark, J. (2015). the hydrolysis of amides. Chemguide. (Available at: [Link])

• Chemistry Steps. (2022). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. (Available at: [Link])

• Mack, D. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC. (Available at: [Link])

• Singh, P., et al. (2013). Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. PMC. (Available at: [Link])

• Shimadzu. (n.d.). Analytical Methods for Amino Acids. (Available at: [Link])

• Jain, N. F., & Masse, C. E. (n.d.). Synthesis from Carboxylic Acid Derivatives. (Available at: [Link])

• LibreTexts Chemistry. (2025). 5.4: Hydrolysis Reactions. (Available at: [Link])

• AMSbiopharma. (2025). Stability-indicating methods for peptide drug analysis. (Available at: [Link])

• Aggarwal, A., et al. (2012). Solubility and solution stability studies of different amino acid prodrugs of bromhexine. Pharmaceutical Biology. (Available at: [Link])

• De, B., et al. (2011). Development and Characterization of Novel Amino acid Conjugates of Aceclofenac. International Journal of PharmTech Research. (Available at: [Link])

• Grof, M., et al. (2006). Methyl 3-amino-2-cyanoacrylate. ResearchGate. (Available at: [Link])

• Tdnn, T., et al. (2023). Mechanism for Stabilizing an Amorphous Drug Using Amino Acids within Co-Amorphous Blends. MDPI. (Available at: [Link])

• Al-kassas, R., et al. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. PubMed. (Available at: [Link])

• Mellet, C. O., et al. (2023). Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism. MDPI. (Available at: [Link])

• P, S., & S, A. (2018). Acetate intercalated Mg–Al layered double hydroxides (LDHs) through modified amide hydrolysis: a new route to synthesize novel mixed metal oxides (MMOs) for CO2 capture. Dalton Transactions. (Available at: [Link])

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Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

The following technical guide details the mass spectrometry fragmentation patterns of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate , a specialized heterocyclic amino ester often utilized as a scaffold in peptidomimetic drug discovery.

Executive Summary & Structural Context

Target Molecule: Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate Formula: C

H NO Exact Mass: 173.1052 Da Structural Class: 3,3-disubstituted tetrahydrofuran (oxolane) amino ester.

This guide compares the two dominant ionization modalities—Electron Impact (EI) and Electrospray Ionization (ESI) —for the structural elucidation of this compound. The presence of a quaternary carbon at position 3 (bearing both the amine and the acetate tail) creates a unique "fragmentation node" that directs pathway selectivity.

Quick Comparison: Ionization Modalities

Feature	Electron Impact (EI)	Electrospray Ionization (ESI-MS/MS)
Primary Utility	Structural fingerprinting; library matching.	Quantitation; pharmacokinetic (PK) studies.
Molecular Ion (M+)	Weak or Absent (<5% relative abundance).	Dominant [M+H] (m/z 174).
Base Peak	m/z 100 (Loss of acetate tail).	m/z 157 (Loss of NH ) or m/z 114 (Loss of ester).
Fragmentation Driver	Radical-induced -cleavage (Amine directed).	Proton-mobility directed (Charge remote & proximate).
Derivatization	Recommended (TMS) to stabilize M+.[1]	Not required (Native).

Detailed Fragmentation Pathways[1][2]

A. Electron Impact (EI) – 70 eV

In EI, the fragmentation is kinetically controlled by the stability of the resulting carbocations. The tertiary amine at the quaternary center is the strongest directing group.

Primary Pathway: Amine-Directed

-Cleavage The radical cation initially localizes on the nitrogen lone pair. To stabilize this radical, the molecule undergoes -cleavage, breaking the bond adjacent to the C3 carbon. The loss of the largest substituent is energetically favored.

• Precursor: M+• (m/z 173)

• Mechanism: Homolytic cleavage of the C3–C

  (acetate) bond.

• Fragment: Loss of the methyl acetate radical (•CH

  COOCH , 73 Da).

• Resulting Ion: m/z 100 . This is the Base Peak . It is a resonance-stabilized cyclic iminium ion (2-methyl-dihydrofuran-3-ylidene-ammonium).

Secondary Pathway: Ester Fragmentation

• Loss of Methoxy:

  -cleavage at the carbonyl group.

  • 173

    m/z 142 (Loss of •OCH , 31 Da).

• Loss of Carbomethoxy:

  • 173

    m/z 114 (Loss of •COOCH , 59 Da).

B. Electrospray Ionization (ESI-MS/MS) – Positive Mode

ESI produces the even-electron protonated molecule [M+H]

at m/z 174 . Collision-Induced Dissociation (CID) is driven by proton migration.

Pathway 1: Neutral Loss of Ammonia Common in aliphatic amines, the protonated amine eliminates NH

.

• 174

  m/z 157 (Loss of 17 Da).

• Mechanism:[1][2][3] Proton transfer from the ammonium group to the adjacent ring oxygen or ester carbonyl, followed by elimination.

Pathway 2: Ester Elimination (McLafferty-type) The protonated ester moiety can undergo rearrangement, ejecting methanol or the entire ester side chain.

• 174

  m/z 142 (Loss of HOCH , 32 Da).

• 174

  m/z 114 (Combined loss of ester functionality).

Visualizing the Fragmentation Logic

The following diagram maps the competitive fragmentation pathways, highlighting the divergence between Radical-driven (EI) and Proton-driven (ESI) mechanisms.

Caption: Divergent fragmentation pathways. Red paths indicate radical-driven EI mechanisms; Blue paths indicate proton-driven ESI mechanisms.

Experimental Protocols

Protocol A: GC-MS Analysis (EI)

Best for purity assessment and structural confirmation.

• Sample Preparation:

  • Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM).

  • Optional Derivatization: If peak tailing occurs due to the free amine, add 50 µL MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) and incubate at 60°C for 30 mins to form the TMS-derivative (MW shifts to 245).

• GC Parameters:

  • Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).

  • Inlet: Split 20:1, 250°C.

  • Carrier Gas: Helium at 1.0 mL/min (constant flow).

  • Oven: 60°C (1 min hold)

    20°C/min 280°C (3 min hold).

• MS Parameters:

  • Source Temp: 230°C.

  • Ionization: Electron Impact, 70 eV.[4]

  • Scan Range: m/z 40–300.

Protocol B: LC-MS/MS Analysis (ESI)

Best for biological matrices and quantification.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

• Gradient: 5% B to 95% B over 5 minutes.

• MS Parameters (Triple Quadrupole):

  • Mode: ESI Positive (+).[1]

  • Source Voltage: 3500 V.

  • MRM Transition (Quant): 174.1

    157.1 (CE: 15 eV).

  • MRM Transition (Qual): 174.1

    114.1 (CE: 25 eV).

References

• McLafferty, F. W., & Tureček, F. (1993).[5] Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text defining alpha-cleavage rules for amines and esters).

• Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. [Link]

• NIST Mass Spectrometry Data Center. (2023). NIST/EPA/NIH Mass Spectral Library. National Institute of Standards and Technology. [Link] (Reference for analogous tetrahydrofuran fragmentation patterns).

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• 3. A sequential esterification-ring closing metathesis-Nozaki–Hiyama–Kishi strategy for constructing a natural product-like library of tetrahydrofuran-containing macrolides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study of Electron Ionization and Fragmentation of Non-hydrated and Hydrated Tetrahydrofuran Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. imreblank.ch [imreblank.ch]

Comparative Guide: Oxolane vs. Pyrrolidine Scaffolds in Bioactive Analog Design

Executive Summary

This guide provides a technical comparison between oxolane (tetrahydrofuran, THF) and pyrrolidine (saturated azole) rings as core scaffolds in drug design. While both serve as five-membered, saturated bioisosteres, their utility diverges significantly based on electronic requirements and metabolic liabilities.

The Verdict:

• Oxolane (THF) is the superior choice for P2-ligand design in protease inhibitors and for maximizing backbone hydrogen bonding in solvent-exposed pockets. Its ether oxygen acts as a specific H-bond acceptor without the energetic penalty of desolvating a charged amine.

• Pyrrolidine remains the gold standard for peptide mimetics (proline surrogates) where basicity, cationic interaction, or direct mimicry of the

  residue in -turns is required. However, it suffers from higher metabolic clearance (N-dealkylation) unless derivatized.

Structural & Physicochemical Basis[1][2][3]

The choice between an oxygen (oxolane) and nitrogen (pyrrolidine) heteroatom dictates the scaffold's electrostatic profile and conformational preference.

Electronic Profile & Solvation

• Oxolane: The ether oxygen is a weak Lewis base and a dedicated H-bond acceptor . Unlike amines, it cannot donate protons. This allows oxolanes to bind tightly to backbone amides (e.g., Asp29/Asp30 in HIV protease) without requiring protonation, maintaining high affinity across a broad pH range.

• Pyrrolidine: The secondary amine is highly basic (

  ). At physiological pH, it exists predominantly as a cation. While this facilitates salt bridges (e.g., with Asp/Glu residues), the high desolvation energy required to bury a charged amine in a hydrophobic pocket can penalize binding affinity ( ).

Conformational Puckering

Both rings exhibit envelope conformations (

symmetry) or twisted half-chair conformations ( symmetry).

• Oxolane: Often adopts a specific envelope conformation that positions substituents (like the bis-THF oxygen) to interact with "flap" regions of enzymes.

• Pyrrolidine: More flexible but can be rigidified via N-acylation (e.g., in peptide bonds), mimicking the trans or cis rotamers of proline.

Visualization: Physicochemical Decision Matrix

Figure 1: Decision matrix for selecting between oxolane and pyrrolidine scaffolds based on electronic requirements and target class.

Biological Activity Comparison

Case Study 1: HIV-1 Protease Inhibitors (P2 Ligands)

This is the most definitive "head-to-head" comparison in literature. The P2 ligand of HIV protease inhibitors must bind to the S2 subsite, engaging the backbone amides of Asp29 and Asp30.[1]

• The Contenders:

  • Bis-THF (Oxolane derivative): Found in Darunavir and Amprenavir.

  • Pyrrolidine/Pyrrolidinone: Investigated as alternatives to improve backbone interactions.

Experimental Data Summary:

Feature	Bis-THF (Oxolane)	Pyrrolidine/Pyrrolidinone Analogs	Biological Impact
Enzyme Inhibition ( )	< 10 pM (Darunavir)	0.5 – 5.0 nM	Oxolane is ~100x more potent. The ether oxygen geometry perfectly matches the Asp29/30 NH groups.
Antiviral Potency ( )	1–5 nM	20–100 nM	Oxolane maintains potency against multidrug-resistant (MDR) strains better than pyrrolidine.
H-Bonding Mechanism	Direct interaction with backbone NH.[1]	Often requires water mediation or flexible linkers.	Direct bonds (Oxolane) entail less entropic cost than water-mediated bridges.
Metabolic Stability	High. Ether linkage is resistant to CYP450.	Moderate to Low.[2] Susceptible to N-dealkylation or oxidation.	Oxolane drugs often require lower boosting doses of Ritonavir.

Mechanistic Insight: Crystallographic studies (e.g., PDB 4LL3 vs 3T3M) reveal that the bis-THF oxolane ring fills the hydrophobic S2 pocket while presenting its oxygens at the precise vector to accept hydrogen bonds from the protein backbone. Pyrrolidine analogs, while capable of similar geometry, often fail to achieve the same "lock-and-key" fit due to the steric bulk of the N-substituent required to modulate basicity.

Case Study 2: Peptide Mimetics (Proline Surrogates)

In peptide synthesis, these rings replace Proline to induce specific secondary structures (

-turns).

• Pyrrolidine (Proline): The natural standard.[3] Induces cis/trans isomerization (approx. 30% cis in solution).[4] Essential for collagen stability and

  -turns.

• Oxolane-2-carboxylic acid (THFA): An isostere where the NH is replaced by O.

  • Activity: THFA analogs generally show weaker biological activity in receptor binding than Proline because they lack the H-bond donating capacity of the amide NH (when part of a peptide chain, the Pro nitrogen is tertiary and accepts, but the lack of charge modulation changes the local field).

  • Toxicity: THFA analogs inhibit proline oxidase, leading to distinct metabolic effects, but are often more toxic due to off-target inhibition of proline metabolic pathways.

Experimental Methodology

To objectively compare these analogs, a FRET-based HIV-1 Protease Kinetic Assay is the self-validating standard. This protocol measures the cleavage rate of a fluorogenic substrate in the presence of the inhibitor.

Protocol: FRET-based Determination

Principle: A peptide substrate labeled with a donor (EDANS) and quencher (DABCYL) is cleaved by HIV protease. Cleavage restores fluorescence. Inhibitors (Oxolane vs Pyrrolidine) reduce this signal.

Materials:

• Enzyme: Recombinant HIV-1 Protease (final conc. 20–50 nM).

• Substrate: RE(EDANS)SQNYPIIVQK(DABCYL)R (final conc. 5 µM).

• Buffer: 20 mM Sodium Acetate, 1 M NaCl, 1 mM DTT, 1 mM EDTA, pH 5.0.

• Compounds: Serial dilutions of Oxolane/Pyrrolidine analogs in DMSO.

Workflow:

• Pre-incubation:

  • Mix 80 µL of Assay Buffer with 10 µL of Inhibitor solution (or DMSO control) in a black 96-well plate.

  • Add 5 µL of HIV-1 Protease enzyme.

  • Incubate at 37°C for 10 minutes to allow equilibrium binding (

    ).

• Reaction Initiation:

  • Add 5 µL of Substrate solution to initiate the reaction.

  • Final Volume: 100 µL.

• Kinetic Monitoring:

  • Monitor fluorescence intensity (Ex: 340 nm, Em: 490 nm) every 60 seconds for 30 minutes.

  • Validation Check: The control (no inhibitor) must show a linear increase in RFU (

    ).

• Data Analysis:

  • Calculate initial velocity (

    ) from the linear slope of the progress curve.

  • Plot

    vs. log[Inhibitor].

  • Fit to the Morrison equation (for tight-binding inhibitors) or standard dose-response curve to determine

    .

Visualizing the Workflow:

Figure 2: Workflow for FRET-based kinetic evaluation of protease inhibitors.

References

• Ghosh, A. K., et al. (2018). Structure-based Design of HIV-1 Protease Inhibitors: The Bis-THF Scaffold.[1][5] Journal of Medicinal Chemistry.[5]

• Amano, M., et al. (2013). Structural Analysis of Potent Hybrid HIV-1 Protease Inhibitors Containing Bis-Tetrahydrofuran. ACS Medicinal Chemistry Letters.

• BenchChem. (2025).[6][7] Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.[6]

• Sigma-Aldrich. Proline Derivatives and Analogs: Physicochemical Properties.

• ResearchGate. Tetrahydrofuran-Containing Pharmaceuticals: Targets, Pharmacological Activities, and their SAR Studies.

Sources

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• 5. Design of HIV-1 Protease Inhibitors with Amino-bis-tetrahydrofuran Derivatives as P2-Ligands to Enhance Backbone-Binding Interactions. Synthesis, Biological Evaluation, and Protein-Ligand X-ray Studies (Journal Article) | OSTI.GOV [osti.gov]
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• 7. pdf.benchchem.com [pdf.benchchem.com]

Validating chiral purity of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate using HPLC

This guide outlines the validation of chiral purity for Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate , a critical intermediate often associated with the synthesis of next-generation macrocyclic kinase inhibitors (e.g., TRK/ROS1 inhibitors like Repotrectinib).

The molecule features a disubstituted tetrahydrofuran (oxolane) core with two chiral centers: a methyl group at position C2 and a quaternary center at position C3 (bearing both the amino and acetate groups). This creates a stereochemical challenge involving four potential stereoisomers (two enantiomeric pairs of diastereomers).

Stereochemical Context & Analytical Challenge

The validation of this intermediate is non-trivial due to three specific factors:

• Quaternary Center Sterics: The C3 position is gem-disubstituted (amino + acetate chain), creating significant steric bulk that can hinder interaction with the chiral selector.

• Lack of Chromophore: The molecule is aliphatic. It lacks a strong UV-absorbing aromatic ring, making standard UV detection at 254 nm ineffective.

• Diastereomer vs. Enantiomer Resolution: The method must separate the target enantiomer not just from its mirror image (enantiomer), but also from the diastereomers which possess different physical properties.

Stereoisomer Landscape

The molecule possesses two chiral centers (

and ).

• Target Isomer (Example):

• Enantiomer:

• Diastereomers:

  and

Figure 1: Stereochemical relationship map. The analytical method must resolve the target from the enantiomer (critical) and diastereomers.

Method Comparison: Selecting the Optimal Approach

For this specific amino-ester, three primary methodologies exist. The Immobilized Polysaccharide (Direct) method is recommended for its robustness and ability to use basic additives without column degradation.

Feature	Method A: Direct Immobilized (Recommended)	Method B: Direct Coated (Traditional)	Method C: Derivatization (QC Alternative)
Column Type	Chiralpak IC-3 / IG-3 (Immobilized Cellulose/Amylose)	Chiralpak AD-H / OD-H (Coated Amylose/Cellulose)	Achiral C18 (Post-Deriv) or Chiral AD-H
Mobile Phase	Heptane / EtOH / Diethylamine (DEA)	Hexane / IPA / DEA	Acetonitrile / Water / TFA
Detection	Low UV (210 nm) or CAD/ELSD	Low UV (210 nm)	UV (254 nm) (Strong Signal)
Solvent Flexibility	High (Can use DCM/THF/MtBE)	Low (Restricted to Alkanes/Alcohols)	High
Pros	Robust; handles basic additives well; excellent resolution of polar amines.	Established legacy method; high theoretical plates.	Increases sensitivity 100x; moves detection away from solvent cut-off.
Cons	Low UV sensitivity requires high concentration or advanced detectors.	Column damage risk if prohibited solvents are used.	Requires sample prep time; reaction variability.

Detailed Experimental Protocols

Protocol A: Direct Chiral HPLC (Gold Standard)

This method uses an immobilized column, allowing for the use of stronger solvents if necessary to break hydrogen bonding on the amino group.

• Instrument: HPLC with PDA (Photodiode Array) or CAD (Charged Aerosol Detector).

• Column: Chiralpak IC-3 (Cellulose tris(3,5-dichlorophenylcarbamate)),

  , .

  • Why IC? The chlorinated carbamate selector often shows superior selectivity for polar amines compared to the amylose-based IA/AD.

• Mobile Phase: n-Heptane : Ethanol : Diethylamine (DEA)

  .

  • Note: DEA is mandatory to suppress the ionization of the primary amine and prevent peak tailing.

• Flow Rate:

  .

• Temperature:

  .

• Detection: UV at 210 nm .

  • Critical: If baseline noise is high at 210 nm due to DEA, switch to ELSD (Evaporative Light Scattering Detector) or reduce DEA to 0.05%.

System Suitability Criteria:

• Resolution (

  ): between Target and Enantiomer.

• Tailing Factor (

  ): (Amine peaks often tail; DEA concentration controls this).

• Capacity Factor (

  ): .

Protocol B: Pre-Column Derivatization (High Sensitivity)

If the limit of quantitation (LOQ) at 210 nm is insufficient (e.g., for trace impurity analysis

), derivatization adds a UV chromophore.

• Reagent: Phenyl isothiocyanate (PITC) or Benzoyl Chloride .

• Reaction:

  • Dissolve

    sample in Acetonitrile.

  • Add

    Pyridine (base) and Benzoyl Chloride.

  • Vortex and incubate at RT for 10 mins.

  • Quench with

    Methanol.

• HPLC Method (Post-Derivatization):

  • Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).

  • Mobile Phase: n-Hexane : IPA

    .

  • Detection: UV at 254 nm (Benzamide chromophore).

  • Advantage:[1][2][3][4][5][6] The benzamide group adds pi-pi interaction sites, often enhancing chiral recognition on the polysaccharide column.

Method Validation Workflow

To ensure the method is reliable for drug development, it must be validated according to ICH Q2(R1) guidelines.

Figure 2: Validation workflow. Specificity is the critical gate; all four isomers must be resolved before proceeding to linearity.

Key Validation Parameters

• Specificity: Inject a mixture of the Target, Enantiomer, and Diastereomers.

  • Requirement: All peaks must be baseline resolved (

    ).

• Linearity: Prepare solutions from LOQ (

  ) to of target concentration.

  • Requirement: Correlation coefficient

    .

• Accuracy (Recovery): Spike the enantiomer into the pure target at

  , , and levels.

  • Requirement: Recovery between

    .

• Solution Stability: Amino esters can be unstable (cyclization or hydrolysis).

  • Test: Re-inject standard after 24 hours. Verify no new degradation peaks appear.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Interaction of free amine with residual silanols on silica support.	Increase DEA concentration to . Ensure column is "Immobilized" type (IC/IG) which tolerates bases better.
Low Sensitivity	Weak UV absorbance at 210 nm.	Switch to CAD (Charged Aerosol Detection) or use Protocol B (Derivatization).
Peak Broadening	Sample solvent mismatch.	Dissolve sample in Mobile Phase. Avoid dissolving in pure Ethanol if MP is 90% Heptane.
Retention Time Shift	Temperature fluctuation or volatile MP evaporation.	Use a column oven ( ). Pre-mix mobile phase or use online mixing with sealed bottles.

References

• Chiral Technologies. (2023).[3] Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH and IM Columns. Daicel Corporation.

• Subramanian, G. (2006). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Foundational text on polysaccharide CSP selection).
• Dong, M. W. (2006). Modern HPLC for Practicing Scientists. Wiley-Interscience.

• Vertex Pharmaceuticals/Turning Point Therapeutics. (2008). Process for the synthesis of derivatives of 3-amino-tetrahydrofuran-3-carboxylic acid. WO2008080891A2.

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

Sources

• 1. researchgate.net [researchgate.net]
• 2. onclive.com [onclive.com]
• 3. KR20150130327A - Substituted (r)-3-(4-methylcarbamoyl-3-fluorophenylamino)tetrahydrofuran-3-ene-carboxylic acid(variants) and ester thereof, method for producing and using same - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. scispace.com [scispace.com]

Comparative Guide: Synthetic Pathways for Quaternary Amino-Oxolane Esters

Executive Summary

Quaternary amino-oxolane esters (quaternary ammonium tetrahydrofuran carboxylates) represent a critical scaffold in "soft drug" design, particularly for muscarinic agonists and anticholinergics. By incorporating a metabolically labile ester moiety into the stable oxolane ring, researchers can engineer predictable half-lives and reduced systemic toxicity.

This guide objectively compares three distinct synthetic strategies to access this scaffold. Unlike rigid templates, we analyze these routes based on stereocontrol , scalability , and atom economy , providing the data necessary to select the optimal pathway for your specific development phase.

The Target Scaffold

The structural core consists of a tetrahydrofuran (oxolane) ring substituted with:

• A Quaternary Ammonium group (typically via a methylene linker).

• A Carboxylate Ester group (providing the "soft" metabolic handle).

Strategic Route Analysis

Route A: Stereoselective Iodocyclization (Chiral Pool)

Best For: Lead optimization, high-purity diastereomer synthesis. Mechanism: Uses the chirality of natural precursors (e.g., (S)-ethyl lactate) to direct the formation of the oxolane ring via 5-exo-trig iodocyclization.

• Pros: Exceptional stereocontrol (dr > 20:1); established starting material stereochemistry.

• Cons: Linear sequence; atom economy suffers from stoichiometric iodine waste.

• Key Insight: The Bartlett-Rychnovsky model predicts the stereochemical outcome, allowing rational design of cis or trans isomers based on protecting group choice.

Route B: Oxidative Cyclization of Amino-Alkenes

Best For: Diversity-oriented synthesis (DOS), library generation. Mechanism: Palladium or catalytic oxidative cyclization of

-unsaturated amino esters.

• Pros: Convergent; allows late-stage diversification of the amine.

• Cons: Lower diastereoselectivity compared to Route A; catalyst cost.[1]

Route C: Direct Functionalization of Furoates (Industrial)

Best For: Large-scale production, cost-sensitive manufacturing. Mechanism: Hydrogenation of commercially available furoic acid derivatives followed by reductive amination and quaternization.

• Pros: Shortest step count; cheap raw materials.

• Cons: Poor stereocontrol (often requires chiral resolution); difficult separation of cis/trans isomers.

Comparative Performance Metrics

Metric	Route A: Iodocyclization	Route B: Oxidative Cyclization	Route C: Furoate Reduction
Overall Yield	35–45%	50–60%	25–30% (after resolution)
Stereocontrol (dr)	> 95:5	~ 80:20	~ 50:50 (Racemic/Mixture)
Step Count	5–6	3–4	3
Scalability	Moderate (Chromatography required)	High (Catalytic)	Very High (Distillation/Crystallization)
Green Metric	Low (Iodine waste)	High (Atom economical)	Moderate (High pressure H2)
Cost Driver	Reagents (TIPS, I2)	Catalyst (Pd/Ligand)	Resolution Agents

Detailed Experimental Protocols

Protocol 1: High-Fidelity Synthesis via Iodocyclization (Route A)

Target: (2S,5S)-5-((Trimethylammonio)methyl)tetrahydrofuran-2-carboxylate chloride

Context: This protocol ensures the cis-2,5 relationship critical for muscarinic receptor binding.

Step 1: Allylation of (S)-Ethyl Lactate

• Reagents: (S)-Ethyl lactate (1.0 eq), Allyltrimethylsilane (1.2 eq), TiCl4 (1.1 eq), DCM.

• Procedure: Cool DCM solution of ethyl lactate to -78°C. Add TiCl4 dropwise (yellow solution). Stir 15 min. Add allyltrimethylsilane.[2] Warm to 0°C over 2h.

• Workup: Quench with sat. NaHCO3. Extract with Et2O.

• Checkpoint: Verify formation of the homoallylic alcohol via 1H NMR (terminal alkene signals at 5.8 ppm).

Step 2: Thermodynamic Iodocyclization

• Reagents: Homoallylic alcohol (from Step 1), I2 (3.0 eq), NaHCO3 (solid, excess), MeCN.

• Procedure: Dissolve substrate in MeCN at 0°C. Add NaHCO3. Add I2 portion-wise. Stir in dark for 12h at RT.

• Mechanism: The iodine activates the alkene. The hydroxyl oxygen attacks the iodonium ion in a 5-exo-trig fashion. The cis-isomer is kinetically favored but equilibration can occur.

• Purification: Quench with Na2S2O3 (colorless). Flash chromatography (Hex/EtOAc).

Step 3: Azide Displacement & Reduction

• Displacement: Treat the iodomethyl-THF intermediate with NaN3 (5.0 eq) in DMF at 80°C for 6h. (Caution: Azide safety protocols).

• Reduction: Hydrogenate the crude azide (H2, Pd/C, MeOH) to the primary amine.

Step 4: Exhaustive Quaternization (Self-Validating Step)

• Reagents: Amino-ester (1.0 eq), MeI (Excess, 5.0 eq), K2CO3 (2.0 eq), Acetone.

• Procedure: Dissolve amine in acetone. Add K2CO3 and MeI. Stir in a sealed tube at 40°C for 24h.

• Validation: The quaternary ammonium salt typically precipitates from acetone.

• Isolation: Filter the white solid. Wash with cold Et2O (removes unreacted amine/MeI).

• Data: ESI-MS should show [M]+ peak corresponding to the cation. 1H NMR in D2O shows sharp singlet ~3.1-3.3 ppm (N+(Me)3).

Visualizing the Pathways

Diagram 1: Retrosynthetic Analysis & Decision Tree

This diagram illustrates the logical disconnection of the target molecule and the decision points for choosing a route.

Caption: Retrosynthetic logic flow separating high-fidelity chiral pool approaches from industrial feedstock reduction.

Diagram 2: Mechanism of Stereoselective Iodocyclization

Visualizing the critical stereodetermining step in Route A.

Caption: Mechanistic flow of the 5-exo-trig iodocyclization establishing the 2,5-cis stereochemistry.

Troubleshooting & Optimization (Self-Validating Systems)

To ensure Trustworthiness and reproducibility, apply these checks:

• The "Iodine Color" Check (Route A): During iodocyclization, the reaction should initially be dark violet. If it turns colorless rapidly, iodine is being consumed. A persistent light pink color at the end indicates completion.

• The "Precipitation" Purge (Quaternization):

  • Issue: Incomplete quaternization leads to mixed tertiary/quaternary amines.

  • Solution: Use anhydrous acetone or Et2O. The quaternary salt is insoluble, while the tertiary amine remains in solution. Filtration yields >98% purity without HPLC.

• Ester Stability:

  • Caution: Quaternary ammonium salts are slightly acidic. Avoid strong basic workups after quaternization to prevent ester hydrolysis (saponification).

References

• Stereoselective Synthesis of Muscarine Analogs

  • Knight, D. W., et al. "Enantioselective synthesis of (+)-muscarine and related oxolanes." Journal of the Chemical Society, Perkin Transactions 1.

• Iodocyclization Methodology

  • Bartlett, P. A., et al.

• Quaternization of Amino Esters

  • Benoiton, N. L., et al. "N-Methylation of amino acid esters." Canadian Journal of Chemistry.[3]

• Green Chemistry in Tetrahydrofuran Synthesis

  • Li, C. J., et al. "Aqueous mediated synthesis of amino-oxolanes." Green Chemistry.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Synthesis and pharmacological investigation of stereoisomeric muscarines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Navigating the Labyrinth of Chirality: A Comparative Guide to Determining the Absolute Configuration of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate

For researchers, scientists, and drug development professionals, establishing the absolute configuration of a chiral molecule is a non-negotiable step in understanding its biological activity and ensuring stereochemical purity. The title compound, Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate, presents a notable challenge with its quaternary stereocenter embedded within a heterocyclic ring. This guide provides an in-depth comparison of two powerful techniques for unequivocally assigning its absolute configuration: Vibrational Circular Dichroism (VCD) Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy using Mosher's Amide Analysis.

The spatial arrangement of atoms in a chiral molecule, its absolute configuration, can mean the difference between a potent therapeutic and an inactive or even harmful compound.[1][2] Therefore, the unambiguous determination of this three-dimensional structure is a cornerstone of modern drug discovery and development.[3] This guide will delve into the practical application and comparative advantages of VCD and a sophisticated NMR method to tackle the stereochemical puzzle of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate.

The Gold Standard in Solution: Vibrational Circular Dichroism (VCD) Spectroscopy

Vibrational Circular Dichroism (VCD) has emerged as a robust and reliable method for determining the absolute configuration of chiral molecules directly in solution, obviating the often-challenging requirement of crystallization.[3][4] The technique measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[2][5] The resulting VCD spectrum is exquisitely sensitive to the molecule's three-dimensional structure. By comparing the experimental VCD spectrum to a spectrum predicted by quantum chemical calculations for a specific enantiomer (e.g., the R or S configuration), a direct and unambiguous assignment of the absolute configuration can be made.[4]

The VCD Workflow: A Synergy of Experiment and Theory

The power of VCD lies in its partnership with computational chemistry. The workflow involves a multi-step process that integrates experimental measurement with theoretical modeling.

Caption: Workflow for Absolute Configuration Determination using VCD.

Experimental Protocol: VCD Spectroscopy

1. Sample Preparation:

• Dissolve 5-15 mg of enantiomerically pure Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate in a suitable achiral solvent (e.g., deuterated chloroform, CDCl₃). The sample is recoverable after the experiment.[3]

2. Spectral Acquisition:

• Acquire the VCD and infrared (IR) spectra of the solution using a dedicated VCD spectrometer. The measurement involves detecting the minute differences in absorbance between left and right circularly polarized light.[5]

3. Computational Modeling:

• Conformational Analysis: Perform a thorough conformational search for one of the enantiomers (e.g., the R-enantiomer) to identify all relevant low-energy conformers.

• DFT Calculations: For each low-energy conformer, perform geometry optimization and vibrational frequency calculations using Density Functional Theory (DFT).[2]

• Spectral Simulation: Calculate the VCD and IR spectra for each conformer. Generate a Boltzmann-averaged calculated spectrum based on the relative energies of the conformers.[6]

4. Spectral Comparison and Assignment:

• Visually and quantitatively compare the experimental VCD spectrum with the calculated spectrum.[6] A good match between the experimental and calculated spectra allows for the confident assignment of the absolute configuration.[4]

The Derivatization Approach: Mosher's Amide Analysis via ¹H NMR

For molecules possessing a reactive functional group such as an amine, NMR spectroscopy coupled with chiral derivatizing agents offers a powerful alternative for determining absolute configuration.[] The Mosher's method, adapted for amines, involves the formation of diastereomeric amides with a chiral reagent, typically α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA).[8] These diastereomers exhibit distinct chemical shifts in their ¹H NMR spectra, and the differences in these shifts (Δδ) can be used to deduce the stereochemistry at the chiral center.[1][8]

The Mosher's Amide Workflow: A Chemical and Spectroscopic Investigation

This method relies on creating and analyzing a pair of diastereomers to reveal the stereochemical information.

Caption: Workflow for Mosher's Amide Analysis using NMR.

Experimental Protocol: Mosher's Amide Analysis

1. Derivatization:

• In two separate reactions, treat the enantiomerically pure Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate with (R)-MTPA chloride and (S)-MTPA chloride to form the corresponding diastereomeric amides.[8]

2. NMR Analysis:

• Acquire the ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA amides.[1] Careful assignment of the proton signals for both diastereomers is crucial.

3. Data Analysis:

• For each proton near the chiral center, calculate the difference in chemical shift (Δδ) between the two diastereomers: Δδ = δS - δR.[1]

• Draw the two diastereomers in a planar, extended conformation. Protons on one side of the MTPA phenyl group will have positive Δδ values, while those on the other side will have negative Δδ values.

• By analyzing the pattern of positive and negative Δδ values, the absolute configuration of the chiral center can be deduced based on the established Mosher's model.[8]

Comparative Analysis: VCD vs. Mosher's Method

Feature	Vibrational Circular Dichroism (VCD)	NMR Spectroscopy (Mosher's Method)
Principle	Differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[2][5]	Formation of diastereomeric amides with a chiral derivatizing agent, whose distinct NMR spectra allow for the deduction of stereochemistry.[1][8]
Sample Requirement	5-15 mg of enantiomerically pure sample; non-destructive and sample is recoverable.[3]	Requires derivatization, consuming the sample. Amount depends on reaction scale.
Experimental Time	Relatively fast spectral acquisition (hours). Computational time can be significant (days).	Derivatization reaction and purification (hours to days), followed by NMR acquisition and analysis (hours).
Instrumentation	Requires a dedicated VCD spectrometer.	Requires a standard high-field NMR spectrometer.
Potential for Ambiguity	Low, as it is a direct comparison to a calculated spectrum of the entire molecule.[4]	Can be ambiguous if the conformational preferences of the diastereomers are not well-defined or if there is signal overlap in the NMR spectrum.
Structural Information	Provides information on the absolute configuration and solution-state conformation.[4]	Provides information on the absolute configuration at the reaction site.
Applicability	Broadly applicable to chiral molecules, even those without chromophores or reactive functional groups.[2]	Limited to molecules with a reactive functional group (e.g., amine or alcohol) suitable for derivatization.[8]

Conclusion: Choosing the Optimal Path

For the determination of the absolute configuration of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate, both VCD and Mosher's amide analysis present viable and powerful options.

VCD spectroscopy offers a non-destructive and highly reliable method that provides a comprehensive picture of the molecule's stereochemistry in solution. Its reliance on first-principles calculations makes it a particularly authoritative technique.

Mosher's amide analysis provides a well-established and more accessible alternative for laboratories equipped with standard NMR facilities. While it requires chemical modification of the sample, the interpretation of the resulting data is often straightforward for well-behaved systems.

The choice between these methods will ultimately depend on the specific resources available, the amount of sample at hand, and the desired level of conformational insight. For a definitive and non-invasive assignment, VCD is the preferred method. However, for a more classical and widely accessible approach, Mosher's method remains a stalwart in the field of stereochemical analysis.

References

• Absolute Configuration of Small Molecules by Co‐Crystallization - PMC - NIH. Available at: [Link]

• Vibrational circular dichroism - Wikipedia. Available at: [Link]

• Determination Techniques for Absolute Configuration of Chiral Compound. Available at: [Link]

• Determination of the Absolute Configuration of Cyclic Amines with Bode's Chiral Hydroxamic Esters Using the Competing Enantioselective Conversion Method - PubMed. Available at: [Link]

• Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Available at: [Link]

• Absolute configuration - Wikipedia. Available at: [Link]

• Determining the absolute configurations of stereocenters in cyclic compounds. Available at: [Link]

• Absolute Configuration of Small Molecules by Co-Crystallization - ResearchGate. Available at: [Link]

• Small molecule crystallography - Excillum. Available at: [Link]

• Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines. Available at: [Link]

• Insight into vibrational circular dichroism of proteins by density functional modeling. Available at: [Link]

• Determination of absolute configuration - Purechemistry. Available at: [Link]

• ABSOLUTE CONFIGURATION BY VCD | BioTools. Available at: [Link]

• Determination of absolute configuration of chiral molecules using vibrational optical activity: a review - PubMed. Available at: [Link]

• Absolute Configurational Assignments of Secondary Amines by CD-Sensitive Dimeric Zinc Porphyrin Host - Columbia University. Available at: [Link]

• Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects - Schrödinger. Available at: [Link]

• A m-quaterphenyl probe for absolute configurational assignments of primary and secondary amines - Beilstein Journals. Available at: [Link]

• 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. Available at: [Link]

• Designating the Configuration of Chiral Centers - MSU chemistry. Available at: [Link]

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed. Available at: [Link]

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. - Matilda. Available at: [Link]

• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. - Matilda. Available at: [Link]

• Design, synthesis, and biological evaluation of substituted oxopyridine derivatives as selective FXIa inhibitors - PMC. Available at: [Link]

• SYNTHESIS, STRUCTURAL ANALYSIS AND REACTIVITY OF 1,3-OXATHIANE DERIVATIVES - Semantic Scholar. Available at: [Link]

• Evaluation of Oxetan-3-ol, Thietan-3-ol, and Derivatives Thereof as Bioisosteres of the Carboxylic Acid Functional Group - PMC. Available at: [Link]

• Syntheses of Chiral 2-Oxazolines from Isosorbide Epoxide Derivative - MDPI. Available at: [Link]

• Methodologies for the Formation of 2-Substituted Oxetanes: Synthesis of ( S )-Oxetan-2-ylmethyl Tosylate - ResearchGate. Available at: [Link]

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• 3. biotools.us [biotools.us]
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• 5. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 6. schrodinger.com [schrodinger.com]
• 8. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Validation of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate: A Comparative Guide to FTIR Spectroscopic Techniques

As a Senior Application Scientist, evaluating highly functionalized pharmaceutical intermediates requires analytical techniques that offer both precision and mechanistic clarity. Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate is a complex oxolane derivative featuring four distinct infrared-active moieties: a primary amine, a methyl ester, an oxolane (tetrahydrofuran) ether ring, and aliphatic hydrocarbon chains.

Fourier Transform Infrared (FTIR) spectroscopy is the gold standard for validating these functional groups. However, the choice of sampling modality—Attenuated Total Reflectance (ATR-FTIR) versus Transmission FTIR —profoundly dictates spectral resolution, relative peak intensities, and quantitative reliability[1][2]. This guide objectively compares these two modalities, providing the theoretical causality and self-validating experimental protocols necessary for rigorous structural characterization.

Functional Group Mapping & Vibrational Causality

Before selecting an analytical modality, we must establish the expected vibrational frequencies for the target molecule. The structural complexity of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate requires careful deconvolution of overlapping bands.

Functional Group	Vibrational Mode	Expected Frequency (cm⁻¹)	Mechanistic Causality
Primary Amine (-NH₂)	N-H Stretch	3550 – 3060	Appears as a characteristic doublet (symmetric and asymmetric stretching) due to the two N-H bonds[3].
Methyl Ester (-COOCH₃)	C=O Stretch	1750 – 1730	Highly intense, sharp peak driven by the large change in dipole moment during the carbonyl stretching vibration[3][4].
Oxolane Ring (Ether)	C-O-C Asym. Stretch	1150 – 1050	Strong absorption due to the polar ether linkage; often overlaps with the ester C-O stretch, requiring high-resolution optics[5].
Aliphatic Chains	C-H Stretch	3000 – 2850	Standard sp³ C-H stretching from the methyl and methylene groups[3].

Analytical Modalities Compared: ATR vs. Transmission

To validate the structure of this intermediate, laboratories typically choose between ATR-FTIR and Transmission FTIR. The decision hinges on whether the goal is rapid qualitative screening or rigorous quantitative bulk analysis[2].

The ATR-FTIR Phenomenon (Surface Analysis)

ATR-FTIR relies on an evanescent wave generated when an infrared beam undergoes total internal reflection within a high-refractive-index crystal (e.g., Diamond or ZnSe). This wave penetrates only 0.5 to 2.0 micrometers into the sample[1].

• The Causality of Spectral Distortion: The penetration depth (

  ) is directly proportional to the wavelength ( ) of the incident light. Consequently, low-frequency vibrations (longer wavelengths, such as the oxolane C-O stretch at ~1100 cm⁻¹) penetrate deeper and appear artificially more intense than high-frequency vibrations (like the N-H stretch at ~3300 cm⁻¹)[1].

The Transmission FTIR Standard (Bulk Analysis)

Transmission FTIR passes the infrared beam entirely through the sample.

• The Causality of Quantitative Accuracy: Because the beam interrogates the entire optical path length, the resulting spectrum strictly obeys the Beer-Lambert Law . This eliminates the wavelength-dependent distortion seen in ATR, providing a true representation of bulk chemistry and highly accurate relative peak intensities[1][2].

Quantitative Modality Comparison

Performance Metric	ATR-FTIR (Diamond Crystal)	Transmission FTIR (Liquid Cell)
Sample Preparation	None required (< 1 min)	Dilution/Cell loading (5-10 mins)
Sample Recovery	Fully recoverable (Non-destructive)	Difficult (Often requires solvent extraction)
High-Frequency Sensitivity	Lower (Requires algorithmic correction)	High (True Beer-Lambert absorption)
Low-Frequency Sensitivity	Artificially enhanced by evanescent wave	Directly proportional to concentration
Primary Application	Rapid lot-to-lot qualitative ID	Rigorous quantitative impurity analysis

Experimental Workflows: Self-Validating Protocols

To ensure trustworthiness, every analytical workflow must be a self-validating system. The following protocols integrate built-in quality control steps to prevent false positives or environmental interference.

Protocol A: ATR-FTIR (Rapid Qualitative Screening)

• Crystal Decontamination: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate.

• Background Acquisition (Self-Validation Step): Collect an ambient air background spectrum (32 scans, 4 cm⁻¹ resolution). Causality: This ratios out atmospheric H₂O and CO₂, preventing the water bending mode (~1640 cm⁻¹) from masking the amine N-H bending vibrations.

• Sample Application: Deposit 1–2 mg (or 1–2 µL) of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate directly onto the crystal center.

• Optical Contact Enforcement: Lower the pressure anvil until the software indicates optimal contact. Causality: The evanescent wave decays exponentially; without intimate contact, the wave travels through air, yielding a negligible signal.

• Data Acquisition & Correction: Collect the sample spectrum. Immediately apply the software's ATR Correction Algorithm to normalize the wavelength-dependent penetration depth, allowing for accurate comparison against transmission-based spectral libraries[1].

Protocol B: Transmission FTIR (Rigorous Bulk Quantification)

Note: This protocol assumes the sample is analyzed as a neat liquid or dissolved in an IR-transparent solvent (e.g., CCl₄).

• Cell Preparation: Assemble a demountable liquid cell using KBr windows and a precisely calibrated PTFE spacer (e.g., 0.05 mm pathlength).

• Background Acquisition: Fill the cell with the pure reference solvent and collect a background spectrum.

• Sample Loading (Self-Validation Step): Inject a 5% w/v solution of the analyte into the lower port of the cell using a Luer-lock syringe. Causality: Injecting from the bottom up forces air out the top port, preventing micro-bubbles from scattering the IR beam and distorting the baseline.

• Data Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

• Spectral Subtraction: Subtract the solvent background to isolate the pure analyte spectrum, ensuring the ester C=O and oxolane C-O-C bands are quantified strictly according to the Beer-Lambert law[2].

Analytical Decision Workflow

Decision matrix for selecting FTIR modalities for oxolane derivative analysis.

References

• Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification of chicken in beef meat mixture using ATR-FTIR combined with chemometrics - PMC Source: nih.gov URL:[Link]

• Common Sampling Techniques of FTIR Spectroscopy - Edinburgh Instruments Source: edinst.com URL:[Link]

• IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry Source: niu.edu URL:[Link]

• Hydration of tetrahydrofuran derived from FTIR spectroscopy | Request PDF - ResearchGate Source: researchgate.net URL:[Link]

• An Empirical IR Frequency Map for Ester C=O Stretching Vibrations - ACS Publications Source: acs.org URL:[Link]

Sources

• 1. Comparison of transmission FTIR and ATR spectra for discrimination between beef and chicken meat and quantification of chicken in beef meat mixture using ATR-FTIR combined with chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. edinst.com [edinst.com]
• 3. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Methyl 2-(3-amino-2-methyloxolan-3-YL)acetate proper disposal procedures

As a Senior Application Scientist, ensuring the safe lifecycle management of complex functionalized intermediates is just as critical as optimizing their synthetic yield. Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate is a highly specialized molecule featuring a tetrahydrofuran (oxolane) core, a primary amine, and a methyl ester.

This unique structural triad presents a complex, dual-hazard profile during disposal: the severe risk of shock-sensitive peroxide formation from the oxolane ring, combined with the basicity and nucleophilicity of the primary amine.

The following operational guide provides a self-validating, causality-driven framework for the safe stabilization and RCRA-compliant disposal of this compound.

Mechanistic Hazard Profiling

To manage a chemical safely, one must first understand the causality behind its reactivity. The hazards of Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate are not merely additive; they are synergistic.

• Autoxidation of the Oxolane Ring (The Primary Threat): Like all tetrahydrofuran derivatives, the alpha-ether carbons of the oxolane ring are highly susceptible to radical chain autoxidation when exposed to atmospheric oxygen. This process forms hydroperoxides, which can polymerize into highly explosive, shock-sensitive cyclic peroxides[1]. Because this is a [1], the risk of detonation increases exponentially as the solvent evaporates or ages.

• Amine-Driven Carbamate Formation: The primary amine group acts as a nucleophile, reacting with atmospheric CO₂ to form solid carbamate salts. In a laboratory setting, this often manifests as a white crust around the container's cap. The Causality: The friction generated by twisting a carbamate-encrusted cap can provide the activation energy required to detonate underlying peroxides[2].

• Ester Hydrolysis: The methyl acetate group is susceptible to hydrolysis in extreme pH environments, generating methanol (a flammable toxicant) and altering the solubility profile of the waste.

Pre-Disposal Stabilization: The Peroxide Protocol

Before this chemical can enter standard disposal workflows, it must be verified free of explosive peroxides. According to the [3], visual inspection and chemical stabilization must precede any physical manipulation of the waste.

Phase A: Visual Inspection & Testing

• Visual Assessment: Inspect the container without moving it. If you observe clear crystals inside the bottle, a viscous liquid layer at the bottom, or a heavy white crust around the cap, DO NOT TOUCH THE BOTTLE . Evacuate the area and contact your Environmental Health and Safety (EHS) bomb squad immediately.

• Colorimetric Testing: If the liquid is clear and free of crystals, carefully open the container behind a blast shield. Dip a commercial KI-starch peroxide test strip into the solution for 1 second.

• Read Results: Wait 1–3 minutes and compare the strip to the colorimetric scale.

Phase B: Self-Validating Neutralization (For 25–100 ppm Peroxides)

If peroxides are detected between 25 and 100 ppm, they must be chemically reduced before disposal. We utilize Ferrous Sulfate (

) because it reduces the peroxide via a controlled, single-electron transfer mechanism without generating exothermic gas (unlike catalytic decomposition).

• Preparation: Prepare a 10% (w/v) aqueous solution of

  .

• Reduction: In a fume hood, slowly add the

  solution to the organic waste in a 1:1 volume ratio while stirring gently with a magnetic stir bar.

• The Self-Validating Step: After 15 minutes of stirring, extract a 1 mL aliquot of the organic layer and re-test using a fresh KI-starch strip.

  • Causality: A reading of <25 ppm validates the successful reduction of the oxidizers. If the reading remains elevated, the reduction is incomplete. You must repeat Step 2 until a negative test is achieved. This closed-loop verification ensures no active peroxides enter the downstream waste stream.

RCRA-Compliant Disposal Workflows

Once the material is validated as peroxide-free (<25 ppm), it must be disposed of in accordance with [4].

Workflow A: Liquid Waste

• Segregation: Due to the amine's basicity, segregate this waste from strong acids, acylating agents, and halogenated solvents to prevent exothermic neutralization reactions.

• Containerization: Transfer the stabilized liquid into a high-density polyethylene (HDPE) or Teflon-lined RCRA-approved organic waste container.

• Labeling: Label strictly as "Hazardous Waste: Toxic, Flammable Organic Liquid (Contains Oxolane/Amine derivatives)."

• Final Disposition: Route for high-temperature commercial incineration. Incineration is the only acceptable method, as it thermally destructs the oxolane ring and converts the amine nitrogen into manageable

  gases, which are scrubbed by the facility.

Workflow B: Contaminated Solids (Gloves, Silica Gel, Wipes)

• Collection: Place all contaminated consumables into a designated solid hazardous waste bin lined with a primary poly-bag.

• Venting: Do not seal the bag airtight immediately if the wipes are heavily soaked, as residual off-gassing can pressurize the bag.

• Disposal: Seal after 24 hours and manifest for solid hazardous waste incineration[4].

Quantitative Operational Parameters

To ensure rapid decision-making on the laboratory floor, adhere to the following quantitative thresholds:

Parameter	Operational Threshold	Mechanistic Rationale	Required Action
Peroxide Concentration	< 25 ppm	Safe threshold for transport and incineration.	Proceed to standard RCRA disposal.
Peroxide Concentration	25 - 100 ppm	Elevated risk of detonation upon concentration.	Initiate reduction protocol.
Peroxide Concentration	> 100 ppm	Imminent shock-sensitive detonation hazard.	DO NOT MOVE. Evacuate and call EHS.
Storage Duration	6 Months (Opened)	Autoxidation accelerates after stabilizer depletion.	Mandatory testing every 30 days post-opening.
Waste pH	8.0 - 10.0	Amine basicity can cause exothermic reactions.	Segregate strictly from acidic waste streams.

Mandatory Visualization: Disposal Decision Matrix

The following logic tree dictates the operational flow for handling this specific chemical waste.

Fig 1: Operational decision matrix for oxolane-derivative waste stabilization and disposal.

Emergency Spill Response

If Methyl 2-(3-amino-2-methyloxolan-3-yl)acetate is spilled outside of containment:

• Isolate: Evacuate personnel and eliminate all ignition sources. Do not allow the liquid to dry out, as this rapidly concentrates any existing peroxides.

• Absorb: Use an inert, non-combustible absorbent such as vermiculite or diatomaceous earth. Never use sawdust or paper towels , as the high surface area combined with organic peroxides and amines can trigger spontaneous combustion.

• Collect: Sweep the absorbed mixture using non-sparking tools (brass or plastic) to prevent friction-induced ignition.

• Dispose: Place the material into a sealed, heavy-duty poly-bag and manage as hazardous waste per Workflow B.

References

• Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies of Sciences, Engineering, and Medicine URL: [Link]

• Title: Regulatory Exclusions and Alternative Standards for the Recycling of Materials, Solid Wastes and Hazardous Wastes Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Management of Time-Sensitive Chemicals Source: Marshall University Environmental Health and Safety URL: [Link]

Sources

• 1. marshall.edu [marshall.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Prudent Practices in the Laboratory [nationalacademies.org]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling Methyl 2-(3-amino-2-methyloxolan-3-YL)acetate

Comprehensive Safety & Handling Guide for Methyl 2-(3-amino-2-methyloxolan-3-YL)acetate

As a Senior Application Scientist specializing in the scale-up of novel pharmaceutical intermediates, I approach molecules like Methyl 2-(3-amino-2-methyloxolan-3-YL)acetate not as generic powders, but as dynamic chemical systems. This compound presents a unique triad of functional groups: a primary amine, an oxolane (tetrahydrofuran derivative) ring, and a methyl ester.

Handling this material requires more than a standard lab coat and safety glasses. We must map our personal protective equipment (PPE) and operational protocols directly to the mechanistic hazards of the molecule's structure. By understanding the causality behind these hazards, we can implement self-validating safety systems that protect both the researcher and the integrity of the experiment.

Molecular Hazard Deconstruction: The Causality of Risk

To design an effective safety protocol, we must first deconstruct the molecule into its reactive moieties:

• The Oxolane Ring (Peroxide & Flammability Hazard): Cyclic ethers auto-oxidize in the presence of light and atmospheric oxygen to form highly explosive hydroperoxides. Furthermore, the oxolane structure imparts significant flammability. According to the National Research Council's Prudent Practices in the Laboratory [1], cyclic ethers must be rigorously tested for peroxides before concentration or heating.

• The Primary Amine (Corrosivity & Sensitization): Amines act as Lewis bases. In the vapor phase, they are highly irritating to the corneal epithelium, causing a phenomenon known as "blue haze" or glaucopsia. On the skin, they act as severe contact sensitizers and corrosives.

• The Methyl Ester (Volatility & Permeation): The ester group increases the molecule's lipophilicity and volatility. Mechanistically, this acts as a permeation enhancer, meaning the compound can rapidly penetrate standard latex or thin nitrile gloves, carrying the corrosive amine directly into the dermal layer.

Quantitative Safety Thresholds & PPE Matrix

The OSHA Laboratory Standard (29 CFR 1910.1450) mandates that hazard controls must be matched to the specific chemical exposure limits of the laboratory environment [2]. The following table summarizes the quantitative thresholds and the mechanistically justified PPE required for this compound.

Safety Parameter / PPE	Specification / Quantitative Limit	Mechanistic Justification & Action
Fume Hood Velocity	80 – 100 fpm (feet per minute)	Captures volatile ester/amine vapors. Action: Halt work if velocity drops below 80 fpm.
Peroxide Threshold	< 10 ppm	Prevents explosive detonation during evaporation. Action: Treat with sodium sulfite if >10 ppm.
Hand Protection	Double-layer: Butyl rubber (inner) + 8-mil Nitrile (outer)	Nitrile resists the basic amine; butyl rubber prevents permeation by the lipophilic oxolane/ester.
Eye Protection	Non-vented chemical splash goggles	Prevents amine vapors from dissolving into the moisture of the eyes and causing corneal edema.
Body Protection	Flame-Resistant (FR) Nomex Lab Coat	Mitigates the high ignition risk associated with volatile oxolane derivatives during static discharge.

Self-Validating Operational Protocol: Weighing & Transfer

When handling Methyl 2-(3-amino-2-methyloxolan-3-YL)acetate, every step must include a feedback loop to validate that your safety controls are actively working.

Step 1: Environmental Validation (The pH Paper Test)

• Procedure: Before opening the reagent bottle, tape a strip of universal pH paper dampened with deionized water to the inside sash of your fume hood, approximately 6 inches above the work surface.

• Self-Validation: As you open the container, monitor the pH paper. If the paper turns blue or purple, volatile free-base amine vapors are escaping your primary containment zone. This instantly validates that your hood face velocity is insufficient, requiring you to cap the bottle and adjust the ventilation.

Step 2: Peroxide Screening

• Procedure: If the compound is stored in solution, dip a potassium iodide (KI) starch indicator strip into the liquid before initiating any reaction or transfer.

• Self-Validation: A lack of color change (strip remains white) validates that hydroperoxide concentrations are safely below the 10 ppm threshold. A rapid shift to blue/black indicates dangerous peroxide accumulation, meaning the batch must be chemically reduced before use.

Step 3: Static Mitigation and Closed-System Transfer

• Procedure: Ground all metal spatulas and use an anti-static ionizing gun (e.g., Zerostat) on your weigh boats. The oxolane/ester vapor mix is highly susceptible to ignition via static discharge from standard plastic labware.

• Self-Validation: Weigh the material using a closed-system analytical balance strictly inside the fume hood. The absence of static cling on the spatula validates that the ionization was successful, preventing aerosolization of the amine powder.

Spill Response & Disposal Plan

In the event of a breach, rapid chemical neutralization is prioritized over simple physical absorption.

Minor Spill Protocol (< 50 mL or 50 g)

• Containment: Surround the spill with an inert, non-combustible absorbent like diatomaceous earth. Never use sawdust, as the organic matrix can react exothermically with the amine.

• Neutralization (Self-Validating): Spray the absorbent matrix with a dilute 5% citric acid solution. This converts the volatile, lipophilic free-base amine into a non-volatile, water-soluble citrate salt. Swab the neutralized spill area with dampened pH paper; a return to a neutral pH (7.0) validates that the corrosive hazard has been successfully eliminated.

• Collection: Scoop the neutralized matrix using non-sparking polypropylene tools into a high-density polyethylene (HDPE) container.

Disposal Logistics Collect all contaminated PPE, weigh boats, and neutralized spill matrix in a clearly labeled "Halogen-Free Organic Waste - Corrosive/Flammable" carboy. Critical Incompatibility: Never mix this waste stream with strong oxidizers (e.g., nitric acid) or heavy metal catalysts, as the oxolane ring can rapidly oxidize, and the amine can form unstable, shock-sensitive transition metal complexes.

Hazard & Workflow Logic Mapping

Logical workflow mapping molecular functional group hazards to specific PPE requirements and protocols.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. Washington (DC): National Academies Press (US); 2011. Available from:[Link]

• Occupational Safety and Health Administration (OSHA). OSHA Laboratory Standard (29 CFR 1910.1450) - Occupational exposure to hazardous chemicals in laboratories. United States Department of Labor. Available from:[Link]